Pyruvate Carboxylase-IN-3

Core Science & Biosynthesis

An In-depth Technical Guide to the Mechanism of Action of Pyruvate Carboxylase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Abstract

Pyruvate (B1213749) carboxylase (PC) is a critical mitochondrial enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate. This reaction is a key anaplerotic node in metabolism, replenishing the tricarboxylic acid (TCA) cycle and providing essential precursors for gluconeogenesis and lipogenesis.[1] Given its central role in cellular metabolism, PC has emerged as a potential therapeutic target for a range of diseases, including cancer and metabolic disorders. This technical guide provides a comprehensive overview of the mechanism of action of pyruvate carboxylase inhibitors, detailing their effects on signaling pathways, quantitative data on their potency, and explicit experimental protocols for their evaluation.

Core Mechanism of Pyruvate Carboxylase and Points of Inhibition

Pyruvate carboxylase is a biotin-dependent enzyme that functions as a tetramer of identical subunits.[2][3] Each subunit contains three distinct functional domains: the biotin (B1667282) carboxylation (BC) domain, the carboxyltransferase (CT) domain, and the biotin carboxyl carrier protein (BCCP) domain.[4] The catalytic reaction proceeds in two discrete steps:

• Biotin Carboxylation: In the BC domain, bicarbonate is activated by ATP to form carboxyphosphate, which then carboxylates the biotin prosthetic group attached to the BCCP domain.[4]

• Carboxyl Transfer: The BCCP domain translocates the carboxylated biotin to the CT domain, where the carboxyl group is transferred to pyruvate to form oxaloacetate.[4]

Inhibitors of pyruvate carboxylase can target different aspects of this complex mechanism, including the active sites of the BC and CT domains, the allosteric regulatory site, or the biotin cofactor.

Allosteric Regulation

Pyruvate carboxylase activity is allosterically regulated by acetyl-CoA, which acts as an obligate activator in most species.[3][5] The binding of acetyl-CoA is thought to induce a conformational change that facilitates the interaction of the BC and CT domains.[3] Conversely, some microbial PCs are allosterically inhibited by L-aspartate.[3]

Signaling Pathways and Metabolic Consequences of PC Inhibition

Inhibition of pyruvate carboxylase has profound effects on cellular metabolism and signaling due to its central role in linking glycolysis to the TCA cycle and biosynthetic pathways.

Impact on Gluconeogenesis

In the liver and kidney, PC is the first committed step in gluconeogenesis, the synthesis of glucose from non-carbohydrate precursors.[1] By converting pyruvate to oxaloacetate, PC provides the necessary substrate for phosphoenolpyruvate (B93156) carboxykinase (PEPCK). Inhibition of PC blocks this pathway, leading to a reduction in hepatic glucose production. This makes PC a potential target for the treatment of type 2 diabetes.

Effects on Lipogenesis

Pyruvate carboxylase plays a crucial role in de novo fatty acid synthesis.[1] The oxaloacetate produced by PC condenses with acetyl-CoA to form citrate (B86180), which is then exported to the cytoplasm. Cytosolic citrate is cleaved to regenerate acetyl-CoA, the primary building block for fatty acid synthesis. PC inhibition, therefore, limits the supply of cytosolic acetyl-CoA, thereby reducing lipogenesis.

Anaplerosis and the TCA Cycle

The primary function of PC in many tissues is anaplerotic, replenishing TCA cycle intermediates that are withdrawn for biosynthesis. By inhibiting PC, the cell's ability to maintain a functional TCA cycle under conditions of high biosynthetic demand is compromised. This can lead to reduced cellular energy production and an accumulation of glycolytic intermediates, such as lactate.

Transcriptional Regulation

The expression of the pyruvate carboxylase gene (PC) is regulated by various transcription factors and hormones. Insulin has been shown to inhibit PC expression, while glucocorticoids, glucagon, and catecholamines can increase its activity.[2] Understanding these regulatory pathways provides additional avenues for modulating PC activity.

Quantitative Data on Pyruvate Carboxylase Inhibitors

A number of natural and synthetic compounds have been identified as inhibitors of pyruvate carboxylase. The following table summarizes their potency, typically expressed as the half-maximal inhibitory concentration (IC50) or the inhibition constant (Ki).

Inhibitor	Type of Inhibition	IC50	Ki	Organism/Enzyme Source	Reference
Oxalate	Inhibitor	97 µM	-	Recombinant	[6]
Phosphonoacetate	Inhibitor	-	2.5 mM	Rhizobium etli	[7]
2-Hydroxy-3-(quinoline-2-yl)propenoic acid (8v)	Competitive with respect to pyruvate; Mixed-type with respect to ATP	4.3 ± 1.5 μM	0.74 µM	Recombinant Human PC	[8]
3,3'-(1,4-phenylene)bis[2-hydroxy-2-propenoic acid] (8u)	Not specified	3.0 ± 1.0 μM	-	Recombinant Human PC	[8]
L-Aspartate	Allosteric Inhibitor	-	-	Microbial PCs	[3]

Experimental Protocols

Coupled Enzyme Assay for Pyruvate Carboxylase Activity

This protocol describes a continuous spectrophotometric assay for measuring PC activity by coupling the production of oxaloacetate to the oxidation of NADH by malate (B86768) dehydrogenase.[8]

Materials:

• 1.0 M Tris-HCl, pH 8.0

• 0.5 M NaHCO3

• 0.1 M MgCl2

• 0.1 M Pyruvate

• 0.1 M ATP

• 10 mM Acetyl-CoA

• 10 mM NADH

• Malate Dehydrogenase (MDH)

• Cell or tissue extract containing Pyruvate Carboxylase

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare a reaction cocktail containing Tris-HCl, NaHCO3, MgCl2, pyruvate, acetyl-CoA, and NADH in a UV-transparent cuvette.

• Add a sufficient amount of malate dehydrogenase to the cocktail.

• Incubate the cuvette in the spectrophotometer at 30°C for 10 minutes to allow the temperature to equilibrate.

• Initiate the reaction by adding the cell or tissue extract containing pyruvate carboxylase.

• Immediately start monitoring the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH.

• The rate of the reaction is calculated from the linear portion of the absorbance versus time plot.

• To test for inhibition, pre-incubate the enzyme with the inhibitor for a defined period before adding the substrates to start the reaction.

High-Throughput Screening (HTS) Assay using Fast Violet B

This endpoint assay is suitable for screening large compound libraries for PC inhibitors. It is based on the reaction of oxaloacetate with the diazonium salt, Fast Violet B (FVB), to produce a colored product that can be measured at 530 nm.[9]

Materials:

• Purified Pyruvate Carboxylase

• Assay buffer (e.g., 50 mM Bis-Tris, pH 7.7, 150 mM KCl, 3.0 mM MgCl2)

• Substrate solution (Pyruvate, ATP, NaHCO3 in assay buffer)

• Inhibitor compounds dissolved in a suitable solvent (e.g., DMSO)

• EDTA solution to stop the reaction

• Fast Violet B (FVB) solution

• 96- or 384-well microplates

• Microplate reader capable of reading absorbance at 530 nm

Procedure:

• Dispense a small volume of the inhibitor compound solution into the wells of the microplate.

• Add the purified pyruvate carboxylase enzyme to the wells and pre-incubate for a specified time.

• Initiate the enzymatic reaction by adding the substrate solution to all wells.

• Allow the reaction to proceed for a fixed time (e.g., 60 minutes) at a controlled temperature.

• Stop the reaction by adding a solution of EDTA.

• Add the Fast Violet B solution to all wells and incubate for a period to allow for color development.

• Measure the absorbance at 530 nm using a microplate reader.

• The percentage of inhibition is calculated by comparing the absorbance of wells with the inhibitor to control wells without the inhibitor.

Visualizations

Signaling Pathways

Caption: Metabolic pathways affected by Pyruvate Carboxylase inhibition.

Experimental Workflow

Caption: Experimental workflow for screening Pyruvate Carboxylase inhibitors.

Conclusion

Pyruvate carboxylase represents a compelling target for therapeutic intervention in a variety of human diseases. The development of potent and specific inhibitors of PC holds significant promise for the treatment of metabolic disorders and cancer. This guide provides a foundational understanding of the mechanism of action of PC inhibitors, the metabolic consequences of their activity, and the experimental approaches for their discovery and characterization. Further research into novel inhibitory scaffolds and a deeper understanding of the tissue-specific roles of PC will be crucial for the successful clinical translation of these findings.

References

• 1. utsouthwestern.elsevierpure.com [utsouthwestern.elsevierpure.com]
• 2. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure, mechanism and regulation of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. sigmaaldrich.com [sigmaaldrich.com]
• 5. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 6. epublications.marquette.edu [epublications.marquette.edu]
• 7. epublications.marquette.edu [epublications.marquette.edu]
• 8. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 9. A high-throughput screening assay for pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on Pyruvate Carboxylase: Discovery, Mechanism, and the Search for Inhibitors

A Note to the Reader: As of late 2025, a thorough review of publicly available scientific literature and databases reveals no specific molecule designated as "Pyruvate Carboxylase-IN-3". This nomenclature may refer to a compound under early-stage, unpublished development or an internal designation within a research organization. This guide, therefore, provides a comprehensive overview of the enzyme Pyruvate (B1213749) Carboxylase (PC), its discovery, mechanism of action, and the methodologies employed in the search for its inhibitors, which would be relevant to the study of any such novel compound.

Discovery and Significance of Pyruvate Carboxylase

Pyruvate carboxylase (PC) is a biotin-dependent enzyme that catalyzes the irreversible carboxylation of pyruvate to oxaloacetate.[1][2][3] This reaction is a crucial anaplerotic process, meaning it replenishes the intermediates of the tricarboxylic acid (TCA) cycle.[3] The enzyme was first discovered in 1959 by M. F. Utter and D. B. Keech at Case Western Reserve University.[1]

PC is found in a wide variety of organisms, from bacteria to humans.[1][2] In mammals, it is a mitochondrial enzyme with high expression in the liver and kidney, where it plays a key role in gluconeogenesis (the synthesis of glucose) and lipogenesis (the synthesis of fatty acids).[1] It is also vital for the biosynthesis of neurotransmitters and for glucose-induced insulin (B600854) secretion in pancreatic islets.[1] Given its central role in metabolism, deregulation of PC expression has been associated with type 2 diabetes and tumorigenesis in several cancers.[4]

Mechanism of Action

The catalytic activity of pyruvate carboxylase occurs in two distinct steps at spatially separate active sites within the enzyme.[2] The enzyme exists as a homotetramer, with each subunit containing a biotin (B1667282) carboxylase (BC) domain, a carboxyltransferase (CT) domain, and a biotin carboxyl carrier protein (BCCP) domain.[4][5] A flexible biotin prosthetic group, covalently linked to the BCCP domain, acts as a mobile carboxyl carrier, shuttling between the BC and CT active sites.[2][3]

The two partial reactions are:

• Carboxylation of Biotin: In the BC domain, bicarbonate is activated by ATP to form a carboxyphosphate (B1215591) intermediate. This intermediate then carboxylates the biotin cofactor attached to the BCCP domain, forming carboxybiotin.[1][6] This step is dependent on the presence of the allosteric activator, acetyl-CoA.[1][3]

• Transfer of the Carboxyl Group to Pyruvate: The BCCP domain then translocates the carboxybiotin to the CT active site. Here, the carboxyl group is transferred from carboxybiotin to pyruvate, generating oxaloacetate and regenerating the biotin cofactor.[1][2]

Caption: The two-step reaction mechanism of Pyruvate Carboxylase.

Experimental Protocols for Enzyme Activity Assays

The discovery and characterization of PC inhibitors require robust and reliable assays to measure the enzyme's activity. Several methods have been developed, with the choice of assay often depending on the experimental context, such as high-throughput screening or detailed kinetic analysis.

Spectrophotometric Coupled Enzyme Assay

A common method for determining PC activity involves a coupled enzyme assay.[7] This protocol is based on the detection of oxaloacetate, the product of the PC reaction.

Principle:

• Pyruvate carboxylase synthesizes oxaloacetate from pyruvate and bicarbonate.

• Citrate (B86180) synthase, provided in excess, then catalyzes the reaction of oxaloacetate with acetyl-CoA to produce citrate and coenzyme A (CoA-SH).

• The newly formed free CoA-SH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), also known as Ellman's reagent, to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored compound.

• The rate of TNB formation is monitored by measuring the increase in absorbance at 412 nm, which is directly proportional to the activity of pyruvate carboxylase.

Table 1: Typical Reagent Concentrations for a Coupled Enzyme Assay

Reagent	Stock Concentration	Final Concentration	Purpose
Tris-HCl (pH 8.0)	1 M	100 mM	Buffer
MgCl₂	1 M	5 mM	Cofactor
NaHCO₃	1 M	50 mM	Substrate
ATP	100 mM	5 mM	Substrate
Acetyl-CoA	10 mM	1 mM	Allosteric Activator & Substrate for CS
Pyruvate	1 M	5 mM	Substrate
DTNB	10 mM	0.25 mM	Indicator
Citrate Synthase	1000 U/mL	5 U/mL	Coupling Enzyme
Cell Extract/Purified PC	-	Variable	Enzyme Source

Procedure Outline:

• Prepare a reaction cocktail containing all components except the enzyme source.

• Incubate the cocktail at a constant temperature (e.g., 30°C).

• Initiate the reaction by adding the cell extract or purified PC.

• Immediately monitor the change in absorbance at 412 nm over a set period (e.g., 60 seconds).

• The rate of reaction is calculated from the linear portion of the absorbance versus time plot.

High-Throughput Screening (HTS) Assay

For the discovery of novel small molecule inhibitors, a high-throughput screening assay is essential. An HTS-compatible assay was developed based on the reaction of oxaloacetate with the diazonium salt, Fast Violet B (FVB).[8]

Principle:

• PC catalyzes the formation of oxaloacetate.

• The reaction is stopped after a fixed time.

• Fast Violet B is added, which reacts with the newly synthesized oxaloacetate to produce a colored adduct.

• The absorbance of this adduct is measured at 530 nm. A decrease in absorbance indicates potential inhibition of PC.

This fixed-time assay is reproducible and sensitive, making it suitable for screening large compound libraries to identify novel PC effectors.[8]

Caption: A generalized workflow for a high-throughput screen for PC inhibitors.

Conclusion

Pyruvate carboxylase is a fundamentally important enzyme in cellular metabolism, making it a potential target for therapeutic intervention in diseases like cancer and diabetes. While the specific molecule "Pyruvate Carboxylase-IN-3" is not documented in the public domain, the methodologies for discovering and characterizing such an inhibitor are well-established. The continued exploration of PC's structure and function, aided by robust screening assays, will be pivotal in the development of novel chemical probes and potential therapeutics targeting this critical enzyme. Researchers interested in "Pyruvate Carboxylase-IN-3" should consider that it may represent a novel scaffold or a compound in a proprietary library yet to be disclosed to the scientific community.

References

• 1. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 2. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. DSpace [digital.library.adelaide.edu.au]
• 4. Pyruvate carboxylase - Proteopedia, life in 3D [proteopedia.org]
• 5. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 6. m.youtube.com [m.youtube.com]
• 7. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 8. A high-throughput screening assay for pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Allosteric Inhibition of Pyruvate Carboxylase by L-Aspartate

Disclaimer: Initial searches for a molecule termed "Pyruvate Carboxylase-IN-3" did not yield any publicly available scientific data. Therefore, this guide will focus on a well-characterized allosteric inhibitor of pyruvate (B1213749) carboxylase, L-Aspartate , to provide a comprehensive technical overview of an inhibitor's binding site and characterization, tailored for researchers, scientists, and drug development professionals. The principles and methodologies described herein are broadly applicable to the study of other pyruvate carboxylase inhibitors.

Introduction to Pyruvate Carboxylase and Its Inhibition

Pyruvate carboxylase (PC) is a biotin-dependent enzyme that plays a crucial role in intermediary metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle. Given its central role in metabolism, dysregulation of PC activity has been implicated in various diseases, including metabolic disorders and cancer, making it an attractive target for therapeutic intervention.

The activity of PC is tightly regulated by allosteric effectors. The most prominent activator is acetyl-CoA, which signals a surplus of fatty acid-derived carbon. Conversely, in many microbial species, L-aspartate, a downstream product of oxaloacetate metabolism, acts as a feedback inhibitor. Understanding the binding site and mechanism of such inhibitors is paramount for the rational design of novel therapeutic agents targeting PC.

The L-Aspartate Binding Site on Staphylococcus aureus Pyruvate Carboxylase

Recent structural and functional studies on pyruvate carboxylase from Staphylococcus aureus (SaPC) have provided significant insights into the molecular basis of its allosteric regulation.

Location of the Allosteric Site

The allosteric binding site for both the activator acetyl-CoA and the inhibitor L-aspartate is located at the dimer interface of the biotin (B1667282) carboxylase (BC) domain .[1] This strategic positioning allows for conformational changes upon ligand binding to be transmitted across the dimeric and tetrameric structure of the enzyme, ultimately influencing its catalytic activity.

Key Residues Involved in Ligand Binding and Regulation

Site-directed mutagenesis studies have identified several key amino acid residues within this allosteric pocket that are critical for both activation by acetyl-CoA and inhibition by L-aspartate.[1] These include:

• Arginine 21 (Arg21)

• Lysine 46 (Lys46)

• Glutamate 418 (Glu418)

These residues likely participate in a network of interactions that stabilize the binding of either the activator or the inhibitor, thereby modulating the enzyme's conformation and activity. A crystal structure of the R21A mutant of SaPC in complex with acetyl-CoA has provided a detailed view of the activator binding, offering a template to understand inhibitor interactions.[1]

Mechanism of Allosteric Inhibition by L-Aspartate

Kinetic studies have demonstrated that L-aspartate inhibits pyruvate carboxylase competitively with respect to acetyl-CoA .[2] This suggests that L-aspartate and acetyl-CoA bind to the same or at least partially overlapping sites within the allosteric pocket at the BC domain interface. By competing with the binding of the essential activator acetyl-CoA, L-aspartate prevents the enzyme from adopting its fully active conformation, leading to a decrease in the rate of pyruvate carboxylation.

Quantitative Data on Inhibitor Binding

Inhibitor	Enzyme Source	Inhibition Type	Key Findings
L-Aspartate	Rhizobium etli PC	Competitive with respect to acetyl-CoA	Binds cooperatively and inhibits both acetyl-CoA-dependent and -independent activity.[2]
L-Aspartate	S. aureus PC	Allosteric Inhibition	Binds at the BC domain dimer interface, competing with acetyl-CoA.[1]

Experimental Protocols

The identification and characterization of an inhibitor's binding site on pyruvate carboxylase involve a combination of biochemical, biophysical, and molecular biology techniques.

Site-Directed Mutagenesis

This technique is crucial for probing the role of specific amino acid residues in inhibitor binding and enzyme regulation.

Objective: To create mutant versions of pyruvate carboxylase with specific amino acid substitutions at the putative inhibitor binding site.

Generalized Protocol:

• Primer Design: Design mutagenic primers (typically 25-45 bases in length) containing the desired mutation. The primers should be complementary to opposite strands of the target DNA (e.g., a plasmid containing the PC gene) and anneal to the same sequence. The desired mutation should be located in the middle of the primers.

• PCR Amplification: Perform a polymerase chain reaction (PCR) using a high-fidelity DNA polymerase, the plasmid template containing the wild-type PC gene, and the mutagenic primers. The PCR cycling parameters should be optimized for the specific primers and template.

• Template Digestion: Digest the parental, non-mutated DNA template using the endonuclease DpnI. DpnI specifically cleaves methylated and hemimethylated DNA, which is characteristic of DNA isolated from most E. coli strains, leaving the newly synthesized, unmethylated mutant DNA intact.

• Transformation: Transform the DpnI-treated, mutated plasmid DNA into competent E. coli cells.

• Selection and Sequencing: Select for transformed cells (e.g., using antibiotic resistance) and isolate plasmid DNA from individual colonies. Verify the desired mutation by DNA sequencing.

• Protein Expression and Purification: Express the mutant PC protein from the sequence-verified plasmid and purify it using standard chromatographic techniques.

Enzyme Kinetics Assay for Inhibition Studies

Kinetic assays are used to determine the potency of the inhibitor (e.g., IC50 or Ki) and the mechanism of inhibition. A common method is a coupled-enzyme assay.

Objective: To measure the rate of the pyruvate carboxylase reaction in the presence and absence of the inhibitor.

Generalized Protocol:

• Reaction Mixture Preparation: Prepare a reaction mixture in a suitable buffer (e.g., Tris-HCl) containing the substrates (pyruvate, ATP, and sodium bicarbonate), cofactors (MgCl2 and acetyl-CoA), and a coupling enzyme (e.g., malate (B86768) dehydrogenase) with its substrate (NADH).

• Initiation of Reaction: Initiate the reaction by adding a known amount of purified pyruvate carboxylase (wild-type or mutant) to the reaction mixture.

• Spectrophotometric Monitoring: Monitor the decrease in absorbance at 340 nm, which corresponds to the oxidation of NADH to NAD+ by malate dehydrogenase as it reduces the oxaloacetate produced by pyruvate carboxylase. The rate of this absorbance change is proportional to the rate of the PC reaction.

• Inhibition Assays: To determine the IC50, perform the assay with a fixed concentration of substrates and varying concentrations of the inhibitor. To determine the mechanism of inhibition and the Ki, perform the assay with varying concentrations of both the substrate (e.g., acetyl-CoA) and the inhibitor.

• Data Analysis: Plot the initial reaction velocities against the inhibitor or substrate concentrations. Analyze the data using appropriate enzyme kinetic models (e.g., Michaelis-Menten, Lineweaver-Burk) to determine the kinetic parameters.

X-ray Crystallography for Structure Determination

This powerful technique provides a high-resolution, three-dimensional structure of the enzyme in complex with the inhibitor, revealing the precise binding mode.

Objective: To determine the crystal structure of pyruvate carboxylase bound to the inhibitor.

Generalized Protocol:

• Protein Crystallization: Purify a high concentration of the pyruvate carboxylase protein. Screen a wide range of crystallization conditions (e.g., different precipitants, pH, and temperature) to obtain well-ordered crystals of the apo-enzyme (without the inhibitor).

• Co-crystallization or Soaking:

  • Co-crystallization: Add the inhibitor to the purified protein solution before setting up the crystallization trials. This allows the protein-inhibitor complex to form in solution and then crystallize.

  • Soaking: Grow crystals of the apo-enzyme first, and then transfer them to a solution containing the inhibitor. The inhibitor will diffuse into the crystal and bind to the protein.

• Cryo-protection: Before X-ray diffraction analysis, soak the crystals in a cryoprotectant solution (e.g., glycerol, ethylene (B1197577) glycol) to prevent ice formation when flash-cooled in liquid nitrogen.

• X-ray Diffraction Data Collection: Mount the cryo-cooled crystal in an X-ray beam (typically at a synchrotron source). Collect the diffraction data as the crystal is rotated.

• Structure Determination and Refinement: Process the diffraction data to obtain the electron density map. Build an atomic model of the protein-inhibitor complex into the electron density map and refine the model to obtain the final, high-resolution structure.

Visualizations

Allosteric Regulation of Pyruvate Carboxylase

Caption: Allosteric regulation of pyruvate carboxylase by acetyl-CoA and L-aspartate.

Experimental Workflow for Inhibitor Binding Site Characterization

Caption: Workflow for identifying and validating an inhibitor's binding site on pyruvate carboxylase.

References

• 1. Allosteric Site at the Biotin Carboxylase Dimer Interface Mediates Activation and Inhibition in Staphylococcus aureus Pyruvate Carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of inhibition of Rhizobium etli pyruvate carboxylase by L-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]

Investigating the Inhibitory Effects of Novel Pyruvate Carboxylase Inhibitors: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate (B1213749) carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[1] This function is essential for various biosynthetic pathways, including gluconeogenesis, lipogenesis, and the synthesis of neurotransmitters.[2] Given its central role in metabolism, dysregulation of PC activity has been implicated in several diseases, including cancer and type 2 diabetes, making it an attractive target for therapeutic intervention.[3]

This technical guide provides an in-depth overview of the methodologies used to investigate the inhibitory effects of novel small-molecule inhibitors of Pyruvate Carboxylase. While specific data for a compound designated "Pyruvate Carboxylase-IN-3" is not publicly available, this document will utilize the well-characterized inhibitor ZY-444 as a primary example to illustrate the experimental protocols and data analysis required for the comprehensive evaluation of a novel PC inhibitor.

Data Presentation: Quantitative Inhibitory Effects

A crucial aspect of characterizing a novel inhibitor is the quantitative assessment of its potency and efficacy. The following tables summarize key data for ZY-444 and other known Pyruvate Carboxylase inhibitors.

Table 1: In Vitro Inhibitory Activity of Pyruvate Carboxylase Inhibitors

Inhibitor	Target	Assay Type	IC50 / Ki	Cell Line / Enzyme Source	Reference
ZY-444	Pyruvate Carboxylase	Cell Proliferation	IC50: 3.82 µM (48h), 3.34 µM (72h)	TPC-1 (Thyroid Cancer)	[4]
ZY-444	Pyruvate Carboxylase	Cell Proliferation	IC50: 3.79 µM (48h), 3.69 µM (72h)	KTC-1 (Thyroid Cancer)	[4]
ZY-444	Pyruvate Carboxylase	Cell Proliferation	IC90: 5 µM	Invasive Breast Cancer	[5]
Oxamate	Pyruvate Carboxylase	Enzyme Activity	Ki: 1.6 mM	Chicken Liver PC	[1]
Oxalate	Pyruvate Carboxylase	Enzyme Activity	Ki: 12 µM - 130 µM	Various Sources	[6]
Erianin	Pyruvate Carboxylase	Enzyme Activity	Potent Inhibition (Specific values not provided)	Hepatocellular Carcinoma	[7]
Substituted imidazolidinetriones	Pyruvate Carboxylase	Enzyme Activity	IC50: 3 - 12 µM	Recombinant PC	[8]

Table 2: Cellular Effects of ZY-444

Effect	Cell Lines	Concentration Range	Outcome	Reference
Inhibition of Proliferation	MDA-MB-231, 4T1 (Breast Cancer)	0-10 µM	Dose-dependent inhibition	[4]
Inhibition of Migration & Invasion	MDA-MB-231, 4T1 (Breast Cancer)	0-10 µM	Significant reduction	[4]
Induction of Apoptosis	Cancer Cells	Not specified	Induces apoptosis	[4]
Downregulation of Wnt/β-catenin pathway proteins	MDA-MB-231	0-10 µM (24h)	Decreased β-catenin, c-Myc, Cyclin D1	[4]
Inhibition of MAPK/ERK signaling	TPC-1, KTC-1	Not specified	Reduced p-ERK1/2 levels	[4]

Experimental Protocols

Detailed and reproducible experimental protocols are fundamental to the investigation of enzyme inhibitors. The following sections describe key methodologies for assessing the inhibitory effects of compounds against Pyruvate Carboxylase.

Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

This method measures the production of oxaloacetate by PC by coupling its formation to a subsequent reaction that can be monitored spectrophotometrically.

Principle: The oxaloacetate produced by PC is used as a substrate by a coupling enzyme, either malate (B86768) dehydrogenase (MDH) or citrate (B86180) synthase.

• With Malate Dehydrogenase: MDH catalyzes the reduction of oxaloacetate to malate, with the concomitant oxidation of NADH to NAD+. The decrease in absorbance at 340 nm due to NADH oxidation is monitored.

• With Citrate Synthase: Citrate synthase catalyzes the reaction of oxaloacetate and acetyl-CoA to form citrate and Coenzyme A (CoA). The released CoA reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce a colored product that can be measured at 412 nm.[9]

Materials:

• Purified Pyruvate Carboxylase enzyme

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Substrates: Pyruvate, ATP, NaHCO3, MgCl2

• Allosteric activator (optional): Acetyl-CoA

• Coupling enzyme: Malate Dehydrogenase or Citrate Synthase

• Coupling reagents: NADH or DTNB and Acetyl-CoA

• Test inhibitor (e.g., ZY-444)

• 96-well microplate

• Spectrophotometer

Procedure (Citrate Synthase Coupled Method):

• Prepare a reaction cocktail containing assay buffer, NaHCO3, MgCl2, Acetyl-CoA, DTNB, Citrate Synthase, and ATP in a microcentrifuge tube.[9]

• In a 96-well plate, add the desired concentrations of the test inhibitor.

• Add the reaction cocktail to the wells containing the inhibitor.

• To initiate the reaction, add pyruvate to the wells. A control well without pyruvate should be included.[9]

• Incubate the plate at a controlled temperature (e.g., 30°C).[9]

• Measure the absorbance at 412 nm at regular intervals to determine the reaction rate.[9]

• The percentage of inhibition is calculated by comparing the reaction rates in the presence and absence of the inhibitor.

High-Throughput Screening (HTS) Assay for PC Inhibitors

For screening large compound libraries, a more rapid and scalable assay is required. A colorimetric HTS assay has been developed for this purpose.[10]

Principle: This fixed-time assay is based on the reaction of the PC product, oxaloacetate, with the diazonium salt, Fast Violet B (FVB). This reaction produces a colored adduct with an absorbance maximum at 530 nm.[10][11]

Materials:

• Purified Pyruvate Carboxylase enzyme

• Assay components as in the coupled assay (excluding the coupling enzyme and its substrates)

• Fast Violet B (FVB) solution

• Quenching solution (to stop the enzymatic reaction)

• 384-well microplates

• Automated liquid handling system (recommended)

• Plate reader

Procedure:

• Dispense the test compounds into the wells of a 384-well plate.

• Add the PC enzyme and reaction buffer containing all necessary substrates and cofactors.

• Incubate for a predetermined time to allow the enzymatic reaction to proceed.

• Stop the reaction by adding a quenching solution.

• Add the FVB solution and incubate to allow for color development.[11]

• Measure the absorbance at 530 nm.[11]

• Hits (potential inhibitors) are identified as compounds that significantly reduce the absorbance signal compared to control wells.

Cellular Assays for Inhibitor Characterization

To understand the effect of a PC inhibitor in a biological context, a panel of cell-based assays is essential.

a) Cell Proliferation Assay (e.g., CCK-8 or MTT Assay):

• Principle: These assays measure the metabolic activity of cells, which is proportional to the number of viable cells.

• Procedure:

  • Seed cancer cells (e.g., MDA-MB-231, TPC-1) in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with a range of concentrations of the PC inhibitor for 24, 48, and 72 hours.

  • Add the CCK-8 or MTT reagent to each well and incubate according to the manufacturer's instructions.

  • Measure the absorbance at the appropriate wavelength.

  • Calculate the cell viability and determine the IC50 value of the inhibitor.

b) Cell Migration and Invasion Assays (Transwell Assay):

• Principle: These assays assess the ability of cells to move through a porous membrane (migration) or a membrane coated with extracellular matrix proteins (invasion).

• Procedure:

  • Seed cancer cells in the upper chamber of a Transwell insert in serum-free medium, with or without the PC inhibitor.

  • The lower chamber contains a medium with a chemoattractant (e.g., fetal bovine serum).

  • For invasion assays, the insert is pre-coated with Matrigel.

  • Incubate for a suitable period (e.g., 24-48 hours).

  • Remove non-migrated/invaded cells from the top of the insert.

  • Fix and stain the cells that have migrated/invaded to the bottom of the insert.

  • Count the stained cells under a microscope.

Mandatory Visualizations

Signaling Pathways Affected by Pyruvate Carboxylase Inhibition

The inhibition of Pyruvate Carboxylase can have downstream effects on key signaling pathways involved in cell growth and metastasis. ZY-444 has been shown to suppress the Wnt/β-catenin/Snail and MAPK/ERK signaling pathways.[4][12]

Caption: Signaling pathways modulated by the Pyruvate Carboxylase inhibitor ZY-444.

Experimental Workflow for Characterizing a Novel PC Inhibitor

A systematic workflow is essential for the efficient and thorough characterization of a novel inhibitor.

Caption: A general experimental workflow for the discovery and characterization of a novel Pyruvate Carboxylase inhibitor.

References

• 1. Inhibitors of Pyruvate Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 3. Recent advances in small molecular inhibitors of pyruvate carboxylase for human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. ZY-444 | Pyruvate carboxylase inhibitor | Probechem Biochemicals [probechem.com]
• 6. Insights into the carboxyltransferase reaction of pyruvate carboxylase from the structures of bound product and intermediate analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Identification of Pyruvate Carboxylase as the Cellular Target of Natural Bibenzyls with Potent Anticancer Activity against Hepatocellular Carcinoma via Metabolic Reprogramming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 10. A high-throughput screening assay for pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. epublications.marquette.edu [epublications.marquette.edu]
• 12. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]

Targeting Pyruvate Carboxylase: A Technical Guide to a Novel Therapeutic Strategy

Disclaimer: As of December 2025, a specific therapeutic agent publicly designated "Pyruvate Carboxylase-IN-3" is not documented in scientific literature. This guide, therefore, focuses on the broader, validated strategy of inhibiting Pyruvate (B1213749) Carboxylase (PC) as a potential therapeutic approach. It will utilize data from known PC inhibitors to illustrate the principles, protocols, and potential of this target class for researchers, scientists, and drug development professionals.

Executive Summary

Pyruvate Carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular metabolism. By catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate, PC serves as a primary anaplerotic node for the tricarboxylic acid (TCA) cycle. This function is essential for numerous biosynthetic pathways, including gluconeogenesis and lipogenesis, and for maintaining cellular energy homeostasis.[1][2] Upregulation of PC has been implicated in various pathologies, notably cancer and metabolic diseases, making it a compelling target for therapeutic intervention.[3] This document provides a comprehensive technical overview of the rationale for targeting PC, a summary of known inhibitors, detailed experimental protocols for inhibitor characterization, and visualizations of the relevant metabolic pathways.

The Role of Pyruvate Carboxylase in Metabolism and Disease

Pyruvate Carboxylase is a biotin-dependent enzyme that replenishes oxaloacetate (OAA), a key intermediate in the TCA cycle.[4] This replenishment is vital for the cycle's continuity, especially in highly proliferative cells where TCA intermediates are constantly withdrawn for the synthesis of amino acids, fatty acids, and nucleotides.

Key Metabolic Pathways Involving PC:

• Gluconeogenesis: In the liver and kidneys, PC catalyzes the first committed step of gluconeogenesis, converting pyruvate to OAA, which is then converted to phosphoenolpyruvate (B93156) and ultimately glucose.[4][5] Inhibition of PC is a potential strategy for managing type 2 diabetes by reducing excessive hepatic glucose production.[6]

• Lipogenesis: In lipogenic tissues like adipose and liver, PC provides the OAA necessary for citrate (B86180) synthesis in the mitochondria. Citrate is then exported to the cytosol, where it is cleaved to produce acetyl-CoA, the primary building block for fatty acid synthesis.[1][5]

• Cancer Metabolism: Many cancer cells exhibit reprogrammed metabolism, characterized by high rates of glycolysis and anaplerosis to support rapid growth. PC is often overexpressed in various cancers, including breast and thyroid cancer, where it fuels the TCA cycle to provide the necessary precursors for biomass production.[3] Targeting PC can therefore starve cancer cells of essential building blocks and inhibit their proliferation.

Known Inhibitors of Pyruvate Carboxylase

Several small molecules have been identified as inhibitors of Pyruvate Carboxylase. These compounds serve as valuable tools for studying PC function and as starting points for drug discovery programs.

Compound Class	Specific Inhibitor	Inhibition Data	Mechanism of Action	Reference
α-Hydroxycinnamic Acids	3,3'-(1,4-phenylene)bis[2-hydroxy-2-propenoic acid] (8u)	IC50: 3.0 ± 1.0 μM	Competitive with respect to pyruvate	[7]
2-hydroxy-3-(quinoline-2-yl)propenoic acid (8v)	IC50: 4.3 ± 1.5 μM; Ki: 0.74 μM	Competitive with respect to pyruvate	[7]
Phenylalkanoic Acids	Phenylacetyl-CoA	Concentration-dependent decrease in carboxylation	Not fully elucidated; acts as the CoA ester	[6]
Novel Heterocycles	ZY-444	Inhibits PC enzymatic activity at 1 µM	Not specified	[3]
Natural Products/Endogenous	Aspartate	Allosteric inhibitor	Feedback regulation	[8]
Tool Compounds	Oxamate	Pyruvate binding site inhibitor	Competitive with pyruvate	[9]

Experimental Protocols

Characterizing the activity of potential Pyruvate Carboxylase inhibitors requires robust and reliable enzymatic assays. Below are detailed methodologies for common PC activity assays.

Spectrophotometric Coupled Enzyme Assay

This is the most common method for determining PC activity. The production of oxaloacetate by PC is coupled to a second reaction that results in a change in absorbance.

Principle: The oxaloacetate produced by PC is used by citrate synthase to produce citrate and Coenzyme A (CoA-SH) from acetyl-CoA. The released CoA-SH reacts with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB) to produce 2-nitro-5-thiobenzoate (TNB), a yellow-colored compound that can be measured spectrophotometrically at 412 nm.[10]

Reagents:

• Assay Buffer: 100 mM Tris-HCl, pH 8.0

• Substrate Solution: 100 mM Pyruvate, 100 mM ATP, 50 mM MgCl2, 10 mM Acetyl-CoA

• Coupling Enzymes/Reagents: Citrate Synthase (10 U/mL), 10 mM DTNB in ethanol

• Enzyme Source: Purified PC or cell/tissue lysate

• Test Inhibitor: Dissolved in a suitable solvent (e.g., DMSO)

Procedure:

• Prepare a reaction cocktail in a 96-well plate or cuvette containing Assay Buffer, Substrate Solution, and Coupling Enzymes/Reagents.

• Add the test inhibitor at various concentrations (or solvent control).

• Pre-incubate the mixture at 30°C for 5-10 minutes.

• Initiate the reaction by adding the enzyme source (e.g., purified PC or cell lysate).

• Immediately monitor the increase in absorbance at 412 nm over time in a spectrophotometer.

• The rate of reaction is calculated from the linear portion of the absorbance curve.

• Inhibitor potency (e.g., IC50) is determined by plotting the reaction rate against the inhibitor concentration.

Radioactive Enzyme Assay

This method directly measures the incorporation of radiolabeled bicarbonate into oxaloacetate.

Principle: The assay measures the pyruvate-dependent fixation of radiolabeled bicarbonate (H¹⁴CO₃⁻) into acid-stable oxaloacetate. The unreacted ¹⁴CO₂ is removed by acidification and evaporation, and the remaining radioactivity is quantified by liquid scintillation counting.[11]

Reagents:

• Reaction Buffer: 100 mM Tris-HCl, pH 7.8, 5 mM MgCl₂, 1 mM ATP, 0.2 mM Acetyl-CoA

• Substrates: 10 mM Pyruvate, NaH¹⁴CO₃ (specific activity ~50 mCi/mmol)

• Enzyme Source: Purified PC or mitochondrial fraction

• Stop Solution: 10% Trichloroacetic Acid (TCA)

Procedure:

• Set up reaction tubes containing the Reaction Buffer and substrates.

• Add the test inhibitor at various concentrations.

• Pre-warm the tubes to 37°C.

• Start the reaction by adding the enzyme source.

• Incubate for a defined period (e.g., 10 minutes).

• Stop the reaction by adding cold TCA.

• Centrifuge to pellet precipitated protein.

• Transfer an aliquot of the supernatant to a scintillation vial and dry to remove unreacted H¹⁴CO₃⁻.

• Add scintillation cocktail and measure radioactivity using a scintillation counter.

• Calculate the amount of product formed and determine inhibitor potency.

Visualizing the Impact of PC Inhibition

Understanding the metabolic network surrounding Pyruvate Carboxylase is crucial for predicting the downstream effects of its inhibition. The following diagrams, rendered using the DOT language, illustrate these relationships.

Caption: Workflow for screening Pyruvate Carboxylase inhibitors.

Caption: Central role of Pyruvate Carboxylase in metabolism.

Conclusion and Future Directions

Pyruvate Carboxylase represents a promising therapeutic target for a range of diseases driven by metabolic dysregulation. The development of potent and selective small molecule inhibitors of PC could offer novel treatment paradigms for type 2 diabetes, by curbing gluconeogenesis, and for various cancers, by restricting the supply of essential biosynthetic precursors. The data on existing inhibitors, such as the α-hydroxycinnamic acids, provide a strong foundation for structure-based drug design and lead optimization efforts. Future research should focus on developing inhibitors with improved pharmacokinetic properties and selectivity to minimize off-target effects. In vivo studies in relevant disease models will be critical to validate the therapeutic potential of this approach and to identify the patient populations most likely to benefit from PC inhibition.

References

• 1. Requirement of hepatic pyruvate carboxylase during fasting, high fat, and ketogenic diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Activation and inhibition of pyruvate carboxylase from Rhizobium etli - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 5. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 6. In vitro and in vivo suppression of gluconeogenesis by inhibition of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Evaluation of α-hydroxycinnamic acids as pyruvate carboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. "Inhibitors of Pyruvate Carboxylase" by Tonya N. Zeczycki, Martin St. Maurice et al. [epublications.marquette.edu]
• 10. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 11. Case Western Reserve University [case.edu]

The Impact of Pyruvate Carboxylase Inhibition on Metabolic Pathways: A Technical Guide to ZY-444

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Pyruvate (B1213749) carboxylase (PC) is a critical mitochondrial enzyme that plays a pivotal role in cellular metabolism by catalyzing the conversion of pyruvate to oxaloacetate. This anaplerotic reaction is essential for replenishing the tricarboxylic acid (TCA) cycle, a central hub for energy production and a source of precursors for various biosynthetic pathways. In numerous pathologies, particularly cancer, the dysregulation of PC activity has been implicated in promoting cell proliferation, survival, and metastasis. Consequently, the development of potent and selective PC inhibitors has emerged as a promising therapeutic strategy. This technical guide provides an in-depth overview of the small molecule inhibitor ZY-444, a compound that has demonstrated significant anti-cancer effects through the targeted inhibition of pyruvate carboxylase. We will delve into its mechanism of action, its profound impact on key metabolic and signaling pathways, and provide detailed experimental protocols for its characterization. While the specific molecule "Pyruvate Carboxylase-IN-3" remains unidentified in public literature, ZY-444 serves as a well-documented exemplar of a potent PC inhibitor.

Introduction to Pyruvate Carboxylase and its Role in Metabolism

Pyruvate carboxylase is a biotin-dependent enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to form oxaloacetate (OAA).[1] This function is crucial for several metabolic processes:

• Anaplerosis: Replenishing TCA cycle intermediates that are diverted for biosynthesis of molecules such as amino acids, fatty acids, and glucose.[2]

• Gluconeogenesis: In the liver and kidney, PC is the first committed step in the synthesis of glucose from non-carbohydrate precursors.[1]

• Lipogenesis: In adipose tissue, PC provides OAA for the synthesis of citrate (B86180), which is a precursor for fatty acid synthesis.[2]

• Neurotransmitter Synthesis: In the brain, PC is involved in the synthesis of neurotransmitters.[3]

Given its central role, aberrant PC activity is linked to various diseases, including metabolic disorders and cancer.[2] In cancer cells, elevated PC expression and activity are often observed, contributing to the metabolic reprogramming that fuels rapid proliferation and adaptation to the tumor microenvironment.[3]

ZY-444: A Potent Inhibitor of Pyruvate Carboxylase

ZY-444 is a small molecule that has been identified as a specific and potent inhibitor of pyruvate carboxylase.[4] Its chemical name is (N⁴-((5-(4-(benzyloxy)phenyl)-2-thiophenyl)methyl)-N²-isobutyl-2,4-pyrimidinediamine).[4]

Mechanism of Action

ZY-444 directly binds to pyruvate carboxylase, leading to the inactivation of its catalytic activity.[4] This inhibition of PC function has significant downstream effects on cellular signaling pathways. Notably, ZY-444 has been shown to suppress the Wnt/β-catenin/Snail signaling pathway by preventing the nuclear translocation of β-catenin.[4] More recent studies have also implicated ZY-444 in the upregulation of TNFAIP3, which in turn inhibits the TNF signaling pathway.[5]

Impact on Metabolic Pathways

By inhibiting the conversion of pyruvate to oxaloacetate, ZY-444 instigates a cascade of metabolic consequences:

• TCA Cycle Depletion: The primary effect is the reduction of OAA levels, leading to a decrease in the overall flux of the TCA cycle.

• Shift in Pyruvate Metabolism: With the PC-mediated pathway blocked, pyruvate is shunted towards alternative metabolic fates, such as conversion to lactate (B86563) or alanine.[1] This can lead to lactic acidosis, a hallmark of some metabolic disorders.[3][6]

• Impaired Biosynthesis: The depletion of TCA cycle intermediates limits the availability of precursors for the synthesis of essential biomolecules.

• Inhibition of Gluconeogenesis and Lipogenesis: The lack of OAA directly hampers the initial steps of both glucose and fatty acid synthesis.[1]

Quantitative Data for ZY-444

The inhibitory effects of ZY-444 have been quantified across various cancer cell lines. The half-maximal inhibitory concentration (IC50) values demonstrate its potency.

Cell Line	Cancer Type	Assay	IC50 (µM)	Reference
TPC-1	Papillary Thyroid Carcinoma	Cell Proliferation (CCK-8)	4 (at 48h)	[7]
KTC-1	Papillary Thyroid Carcinoma	Cell Proliferation (CCK-8)	4 (at 48h)	[7]
MDA-MB-231	Breast Cancer	Not Specified	Not Specified	[4]
4T1	Breast Cancer	Not Specified	Not Specified	[4]
DU145	Prostate Cancer	Not Specified	Not Specified	[5]
PC3	Prostate Cancer	Not Specified	Not Specified	[5]

Experimental Protocols

This section provides detailed methodologies for key experiments used to characterize the effects of pyruvate carboxylase inhibitors like ZY-444.

Pyruvate Carboxylase Enzymatic Activity Assay

This protocol describes a coupled-enzyme assay to determine PC activity.

Principle: The oxaloacetate produced by PC reacts with acetyl-CoA in a reaction catalyzed by citrate synthase. The coenzyme A (CoA) released in this second reaction is quantified by its reaction with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which produces a colored product that can be measured spectrophotometrically at 412 nm.[8]

Materials:

• 1.0 M Tris-HCl, pH 8.0

• 0.5 M NaHCO₃

• 0.1 M MgCl₂

• 10 mM ATP

• 10 mM Pyruvate

• 10 mM Acetyl-CoA

• 10 mM DTNB

• Citrate Synthase (excess)

• Cell or tissue lysate containing Pyruvate Carboxylase

• Spectrophotometer

Procedure:

• Prepare a reaction cocktail containing Tris-HCl, NaHCO₃, MgCl₂, ATP, pyruvate, acetyl-CoA, DTNB, and citrate synthase in a cuvette.

• Incubate the cuvette at 30°C for 10 minutes to allow temperature equilibration.

• Initiate the reaction by adding the cell or tissue lysate to the cuvette.

• Immediately mix and monitor the increase in absorbance at 412 nm over time.

• The rate of change in absorbance is proportional to the pyruvate carboxylase activity.

Cell Proliferation Assay (CCK-8 Assay)

This protocol outlines the use of the Cell Counting Kit-8 (CCK-8) to assess the effect of ZY-444 on cell proliferation.

Principle: The CCK-8 assay utilizes a water-soluble tetrazolium salt (WST-8) that is reduced by dehydrogenases in living cells to produce a yellow-colored formazan (B1609692) dye. The amount of formazan produced is directly proportional to the number of viable cells.[9]

Materials:

• Cancer cell lines (e.g., TPC-1, KTC-1)

• Complete cell culture medium

• 96-well plates

• ZY-444 (at various concentrations)

• Cell Counting Kit-8 (CCK-8)

• Microplate reader

Procedure:

• Seed cells into a 96-well plate at a density of 5 x 10³ cells/well and incubate for 24 hours.

• Treat the cells with various concentrations of ZY-444 and a vehicle control (e.g., DMSO).

• Incubate the plate for the desired time period (e.g., 24, 48, 72 hours).

• Add 10 µL of CCK-8 solution to each well and incubate for 1-4 hours at 37°C.

• Measure the absorbance at 450 nm using a microplate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value.

Cell Migration and Invasion Assay (Transwell Assay)

This protocol describes the use of a Transwell chamber to evaluate the effect of ZY-444 on cell migration and invasion.[10][11]

Principle: The Transwell assay uses a porous membrane insert to separate an upper and lower chamber. Cells are seeded in the upper chamber, and a chemoattractant is placed in the lower chamber. Migratory cells move through the pores to the lower side of the membrane. For invasion assays, the membrane is coated with a basement membrane extract (e.g., Matrigel), requiring cells to degrade the matrix to migrate.

Materials:

• Cancer cell lines

• Serum-free cell culture medium

• Complete cell culture medium (as chemoattractant)

• Transwell inserts (8 µm pore size)

• 24-well plates

• Matrigel (for invasion assay)

• ZY-444

• Cotton swabs

• Methanol (for fixation)

• Crystal Violet stain

Procedure:

• For invasion assay: Coat the top of the Transwell membrane with a thin layer of Matrigel and allow it to solidify.

• Starve cells in serum-free medium for 24 hours.

• Resuspend the starved cells in serum-free medium containing ZY-444 or a vehicle control.

• Add complete medium (containing a chemoattractant like FBS) to the lower chamber of the 24-well plate.

• Seed the cell suspension into the upper chamber of the Transwell insert.

• Incubate for 24-48 hours.

• After incubation, remove the non-migrated cells from the upper surface of the membrane with a cotton swab.

• Fix the migrated cells on the lower surface of the membrane with methanol.

• Stain the fixed cells with Crystal Violet.

• Count the number of migrated/invaded cells in several microscopic fields.

Visualizations of Pathways and Workflows

Signaling Pathways Affected by ZY-444

The inhibition of Pyruvate Carboxylase by ZY-444 leads to the downregulation of key signaling pathways implicated in cancer progression.

Caption: Wnt/β-catenin signaling pathway and the inhibitory effect of ZY-444.

Experimental Workflow for Assessing ZY-444 Efficacy

The following diagram illustrates a typical workflow for evaluating the anti-cancer properties of a pyruvate carboxylase inhibitor.

Caption: A logical workflow for the preclinical evaluation of ZY-444.

Impact of Pyruvate Carboxylase Inhibition on Central Carbon Metabolism

This diagram illustrates how the inhibition of pyruvate carboxylase by ZY-444 reroutes metabolic flux.

Caption: Rerouting of metabolic pathways upon PC inhibition by ZY-444.

Conclusion

The inhibition of pyruvate carboxylase represents a compelling strategy for targeting the metabolic vulnerabilities of cancer cells. The small molecule ZY-444 has emerged as a potent and specific inhibitor of PC, demonstrating significant anti-proliferative, anti-migratory, and anti-invasive effects in various cancer models. Its mechanism of action, involving the direct inhibition of PC and the subsequent suppression of key oncogenic signaling pathways, underscores the therapeutic potential of this approach. The experimental protocols and data presented in this guide provide a comprehensive framework for researchers and drug development professionals to further investigate the role of pyruvate carboxylase in disease and to advance the development of novel metabolic inhibitors. As our understanding of the intricate metabolic landscape of cancer deepens, targeting central enzymes like pyruvate carboxylase with molecules such as ZY-444 will undoubtedly pave the way for innovative and effective therapeutic interventions.

References

• 1. emedicine.medscape.com [emedicine.medscape.com]
• 2. Pyruvate carboxylase and cancer progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Pyruvate carboxylase deficiency - Wikipedia [en.wikipedia.org]
• 4. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ZY-444 inhibits the growth and metastasis of prostate cancer by targeting TNFAIP3 through TNF signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyruvate carboxylase deficiency: MedlinePlus Genetics [medlineplus.gov]
• 7. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 8. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 9. m.youtube.com [m.youtube.com]
• 10. In vitro Cell Migration and Invasion Assays - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Cell Migration and Invasion Assay Guidance using Millicell® Cell Culture Inserts [sigmaaldrich.com]

Understanding the chemical properties of "Pyruvate Carboxylase-IN-3"

An In-depth Technical Guide to Pyruvate (B1213749) Carboxylase

Introduction

This document provides a comprehensive technical overview of Pyruvate Carboxylase (PC), an essential mitochondrial enzyme. The information presented is intended for researchers, scientists, and drug development professionals. Initial searches for a specific compound designated "Pyruvate Carboxylase-IN-3" did not yield any publicly available information. Therefore, this guide focuses on the biochemical and molecular characteristics of its target, the Pyruvate Carboxylase enzyme, to provide a foundational understanding for researchers investigating potential inhibitors.

Pyruvate carboxylase is a biotin-dependent enzyme that plays a critical role in intermediary metabolism.[1] It catalyzes the irreversible carboxylation of pyruvate to form oxaloacetate (OAA), a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[2][3] This function is vital for numerous metabolic pathways, including gluconeogenesis, lipogenesis, and the biosynthesis of neurotransmitters.[4][5]

Chemical Properties and Structure

Pyruvate carboxylase is a large, multidomain enzyme.[6] In most organisms, it exists as a homotetramer, with each subunit containing four distinct functional domains:

• Biotin (B1667282) Carboxylase (BC) Domain: Located at the N-terminus, this domain catalyzes the ATP-dependent carboxylation of the biotin cofactor.[7]

• Carboxyltransferase (CT) Domain: This domain facilitates the transfer of the carboxyl group from carboxybiotin to pyruvate, forming oxaloacetate.[8]

• Biotin Carboxyl Carrier Protein (BCCP) Domain: This domain contains the covalently attached biotin prosthetic group, which acts as a mobile carrier, shuttling the carboxyl group between the BC and CT active sites.[1]

• PC Tetramerization (PT) Domain: This domain is crucial for the formation of the active tetrameric structure of the enzyme.[2]

The overall structure of the active enzyme is a tetrahedron-like arrangement of the four identical subunits.[9] The catalytic cycle involves large conformational changes and movements of the BCCP domain to transport the carboxylated biotin between the two spatially distinct active sites.[6]

Reaction Mechanism

The enzymatic reaction of pyruvate carboxylase occurs in two discrete steps that take place at two different active sites:

• Carboxylation of Biotin: In the BC domain, bicarbonate is activated by ATP to form a carboxyphosphate (B1215591) intermediate. This intermediate then carboxylates the covalently bound biotin cofactor. This step is allosterically activated by acetyl-CoA.[2][10]

• Transfer of the Carboxyl Group: The carboxylated BCCP domain moves to the CT domain's active site. Here, the carboxyl group is transferred from carboxybiotin to pyruvate, generating oxaloacetate.[2]

The overall, irreversible reaction is as follows:

Pyruvate + HCO₃⁻ + ATP → Oxaloacetate + ADP + Pi

Quantitative Data

The following table summarizes key kinetic parameters for Pyruvate Carboxylase from various sources, as reported in the literature. These values can vary depending on the organism, tissue, and experimental conditions.

Parameter	Substrate/Effector	Value	Organism/Conditions
K_m	Pyruvate	0.28 ± 0.03 mM	Recombinant PC-(BC+CT) with free biotin
V_max	Pyruvate	24.4 ± 0.74 min⁻¹	Recombinant PC-(BC+CT) with free biotin
EC₅₀	Acetyl-CoA (Activator)	45 µM	Not specified
IC₅₀	Oxalate (Inhibitor)	97 µM	Not specified
K_m	BCCP	39 µM	Recombinant PC-(BC+CT) with PC-(BCCP) as substrate

K_m (Michaelis constant) is the substrate concentration at which the reaction rate is half of V_max. EC₅₀ (Half maximal effective concentration) is the concentration of an agonist that provokes a response halfway between the baseline and maximum response. IC₅₀ (Half maximal inhibitory concentration) is a measure of the potency of a substance in inhibiting a specific biological or biochemical function.

Experimental Protocols

Coupled Enzyme Assay for Pyruvate Carboxylase Activity

This protocol describes a common method for determining PC activity by coupling the production of oxaloacetate to the oxidation of NADH by malate (B86768) dehydrogenase. The decrease in absorbance at 340 nm due to NADH oxidation is monitored spectrophotometrically.

Materials:

• Tris-HCl buffer (100 mM, pH 8.0)

• ATP solution (e.g., 2 mM)

• MgCl₂ solution (e.g., 5 mM)

• KCl solution (e.g., 100 mM)

• Pyruvate solution (e.g., 10 mM)

• NaHCO₃ solution (e.g., 100 mM)

• Acetyl-CoA solution (e.g., 0.1 mM)

• NADH solution (e.g., 0.15 mM)

• Malate dehydrogenase (e.g., 5 units)

• Enzyme sample (e.g., purified PC or cell lysate)

• UV-transparent cuvettes

• Spectrophotometer capable of reading at 340 nm

Procedure:

• Prepare the Reaction Mixture: In a cuvette, combine the Tris-HCl buffer, MgCl₂, KCl, pyruvate, NaHCO₃, acetyl-CoA, NADH, and malate dehydrogenase.[11]

• Equilibration: Incubate the reaction mixture at the desired temperature (e.g., 30°C) for a few minutes to allow the temperature to equilibrate.[11]

• Initiate the Reaction: Add the enzyme sample to the cuvette to start the reaction.[11]

• Monitor Absorbance: Immediately place the cuvette in the spectrophotometer and monitor the decrease in absorbance at 340 nm over time. The rate of NADH oxidation is proportional to the PC activity.

• Calculate Activity: The activity of the enzyme can be calculated using the molar extinction coefficient of NADH (6220 M⁻¹cm⁻¹). One unit of PC activity is typically defined as the amount of enzyme that produces 1 µmole of oxaloacetate per minute under the specified conditions.

Alternative Assay using DTNB:

Another method involves a coupled enzyme assay where the oxaloacetate produced reacts with acetyl-CoA via citrate (B86180) synthase. The free Coenzyme A generated in this second reaction is detected by its reaction with 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB), which can be monitored spectrophotometrically at 412 nm.[12]

Mandatory Visualizations

Signaling Pathways and Logical Relationships

The following diagrams illustrate the central role of Pyruvate Carboxylase in metabolism and its reaction mechanism.

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 5. Structure, function and regulation of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. "Pyruvate Carboxylase, Structure and Function" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. proteopedia.org [proteopedia.org]
• 8. pnas.org [pnas.org]
• 9. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 10. epublications.marquette.edu [epublications.marquette.edu]
• 11. academic.oup.com [academic.oup.com]
• 12. cmbe.engr.uga.edu [cmbe.engr.uga.edu]

Protocols & Analytical Methods

Application Notes and Protocols for In Vitro Assay of Pyruvate Carboxylase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate (B1213749) carboxylase (PC) is a mitochondrial enzyme crucial for intermediary metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[1][2][3] This function is vital for processes such as gluconeogenesis and lipogenesis.[4] Given its central role in metabolism, PC is a potential therapeutic target for various diseases, including metabolic disorders and cancer.[5] These application notes provide a detailed protocol for an in vitro assay to screen and characterize inhibitors of pyruvate carboxylase, such as Pyruvate Carboxylase-IN-3.

Signaling Pathway of Pyruvate Carboxylase

Pyruvate carboxylase facilitates the conversion of pyruvate to oxaloacetate in a two-step reaction mechanism.[1] The enzyme utilizes a biotin (B1667282) cofactor to transfer a carboxyl group.[2] In the first step, bicarbonate is activated by ATP to form carboxyphosphate, which then carboxylates the biotin cofactor.[2] In the second step, the carboxyl group is transferred from carboxybiotin to pyruvate, forming oxaloacetate.[2] This process is allosterically activated by acetyl-CoA.[3][6]

Caption: Pyruvate Carboxylase metabolic pathway.

Experimental Protocols

Coupled Spectrophotometric Assay for Pyruvate Carboxylase Activity

This protocol is based on a continuous spectrophotometric rate determination method.[7] The production of oxaloacetate by pyruvate carboxylase is coupled to the malate (B86768) dehydrogenase (MDH) reaction, which oxidizes NADH to NAD+. The rate of NADH disappearance is monitored by the decrease in absorbance at 340 nm.

Materials and Reagents:

• Pyruvate Carboxylase (PC) enzyme solution

• Pyruvate Carboxylase-IN-3 or other inhibitors

• Triethanolamine buffer (135 mM, pH 8.0 at 30°C)

• Magnesium Sulfate (7 mM)

• Pyruvic Acid (9 mM)

• Bovine Serum Albumin (BSA, 0.15% w/v)

• Acetyl Coenzyme A (Acetyl-CoA, 0.3 mM)

• β-Nicotinamide adenine (B156593) dinucleotide, reduced form (β-NADH, 0.23 mM)

• Malic Dehydrogenase (MDH, ~2.6 units/ml)

• Adenosine 5'-Triphosphate (ATP, 1 mM)

• Potassium Bicarbonate (KHCO₃, 15 mM)

• Dimethyl Sulfoxide (DMSO) for inhibitor dilution

• 96-well UV-transparent microplates

• Spectrophotometer capable of reading absorbance at 340 nm in kinetic mode

Experimental Workflow:

Caption: In vitro assay workflow for PC inhibitors.

Procedure:

• Reagent Preparation:

  • Prepare a master mix of the assay buffer containing triethanolamine, magnesium sulfate, pyruvic acid, BSA, β-NADH, acetyl-CoA, and malic dehydrogenase at the final concentrations listed above.[7]

  • Prepare a stock solution of Pyruvate Carboxylase-IN-3 in DMSO. Further dilute the inhibitor to various concentrations in the assay buffer. Ensure the final DMSO concentration in the assay does not exceed 1%.

  • Prepare the reaction initiation solution containing ATP and potassium bicarbonate.[7]

• Assay Setup:

  • To each well of a 96-well UV-transparent microplate, add the appropriate volume of the reagent master mix.

  • Add the diluted Pyruvate Carboxylase-IN-3 or vehicle control (DMSO in assay buffer) to the respective wells.

  • Include wells for a blank (no enzyme) and a positive control (no inhibitor).

  • Add the pyruvate carboxylase enzyme solution to all wells except the blank.

• Reaction and Measurement:

  • Pre-incubate the plate at 30°C for 5-10 minutes to allow the inhibitor to interact with the enzyme and for temperature equilibration.[8]

  • Initiate the enzymatic reaction by adding the ATP/KHCO₃ solution to all wells.

  • Immediately place the microplate in a spectrophotometer pre-set to 30°C.

  • Measure the decrease in absorbance at 340 nm in kinetic mode for 5-10 minutes, recording a reading every 30 seconds.[7]

• Data Analysis:

  • Calculate the rate of reaction (ΔA340/min) from the linear portion of the kinetic curve for each well.

  • Subtract the rate of the blank from all other readings.

  • Determine the percent inhibition for each inhibitor concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Data Presentation

The quantitative results from the in vitro assay should be summarized in a clear and structured table.

Inhibitor Concentration	Rate (ΔA340/min)	% Inhibition
Vehicle Control (0 µM)	[Insert Value]	0%
[Concentration 1]	[Insert Value]	[Calculate]
[Concentration 2]	[Insert Value]	[Calculate]
[Concentration 3]	[Insert Value]	[Calculate]
[Concentration 4]	[Insert Value]	[Calculate]
IC50 Value	\multicolumn{2}{c	}{[Calculated Value] µM }

Alternative Assay Methods

For high-throughput screening (HTS), a colorimetric assay using the diazonium salt, Fast Violet B (FVB), can be employed.[9][10] This fixed-time assay measures the reaction product, oxaloacetate, which forms a colored adduct with FVB, with an absorbance maximum at 530 nm.[9] This method is highly amenable to HTS campaigns to discover novel PC effectors.[9][10] Additionally, radioactive assays that measure the incorporation of ¹⁴CO₂ into oxaloacetate can be used for highly sensitive detection.[11]

Conclusion

The provided protocol offers a robust method for the in vitro characterization of Pyruvate Carboxylase-IN-3 and other potential inhibitors. By understanding the enzymatic mechanism and following a detailed experimental workflow, researchers can obtain reliable and reproducible data to advance drug discovery efforts targeting pyruvate carboxylase.

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. DSpace [digital.library.adelaide.edu.au]
• 4. Requirement of hepatic pyruvate carboxylase during fasting, high fat, and ketogenic diet - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. m.youtube.com [m.youtube.com]
• 7. sigmaaldrich.com [sigmaaldrich.com]
• 8. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 9. A high-throughput screening assay for pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. epublications.marquette.edu [epublications.marquette.edu]
• 11. Case Western Reserve University [case.edu]

Techniques for Measuring "Pyruvate Carboxylase-IN-3" Efficacy: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Pyruvate (B1213749) carboxylase (PC) is a critical mitochondrial enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1][2] This reaction is a key anaplerotic node in metabolism, replenishing tricarboxylic acid (TCA) cycle intermediates essential for cellular biosynthesis and energy production.[3][4][5] Dysregulation of PC activity has been implicated in various diseases, including cancer and metabolic disorders, making it an attractive target for therapeutic intervention.[6] "Pyruvate Carboxylase-IN-3" is a potent inhibitor of PC, demonstrating activity in hepatocellular carcinoma cells with an IC50 of 4.3 μM. This document provides detailed application notes and experimental protocols for assessing the efficacy of "Pyruvate Carboxylase-IN-3" and other PC inhibitors.

Data Presentation

Table 1: In Vitro Efficacy of Pyruvate Carboxylase Inhibitors

Compound	Target	Assay Type	IC50 (μM)	Activator/Inhibitor	Reference
Pyruvate Carboxylase-IN-3	Pyruvate Carboxylase	Cellular Activity	4.3	Inhibitor	MedChemExpress
Oxalate	Pyruvate Carboxylase	Enzymatic (FVB-based)	97	Inhibitor	[7]
Acetyl CoA	Pyruvate Carboxylase	Enzymatic (FVB-based)	45 (EC50)	Activator	[7]
Sodium Benzoate (B1203000)	Pyruvate Carboxylase (indirect)	Mitochondrial CO2 fixation	-	Inhibitor	[8]

Signaling Pathways and Experimental Workflows

Pyruvate Carboxylase in Central Carbon Metabolism

Caption: Role of Pyruvate Carboxylase in Metabolism.

Experimental Workflow for IC50 Determination

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 4. scispace.com [scispace.com]
• 5. "Pyruvate Carboxylase, Structure and Function" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. epublications.marquette.edu [epublications.marquette.edu]
• 8. Inhibition of pyruvate carboxylase by sequestration of coenzyme A with sodium benzoate - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of Pyruvate Carboxylase-IN-3 in Cancer Research: A Profile of a Potent Inhibitor

Introduction: Pyruvate (B1213749) Carboxylase-IN-3 (PC-IN-3) is a potent inhibitor of Pyruvate Carboxylase (PC), a key enzyme in cellular metabolism. In the context of cancer, PC plays a critical role in replenishing the tricarboxylic acid (TCA) cycle, a central hub for energy production and the synthesis of macromolecules necessary for rapid cell proliferation. By converting pyruvate to oxaloacetate, PC provides an essential anaplerotic function, particularly in cancer cells that exhibit reprogrammed metabolism, often characterized by the Warburg effect. The inhibition of PC, therefore, presents a promising therapeutic strategy to disrupt cancer cell metabolism and growth. PC-IN-3 has been identified as a specific inhibitor of this enzyme, with observed activity in hepatocellular carcinoma.

Quantitative Data

The primary quantitative data available for Pyruvate Carboxylase-IN-3 is its half-maximal inhibitory concentration (IC50) in a specific cancer cell line. This value indicates the concentration of the inhibitor required to reduce the activity of its target by 50%.

Compound	Cell Line	Cancer Type	IC50 (μM)	Citation
Pyruvate Carboxylase-IN-3	Not Specified	Hepatocellular Carcinoma	4.3	[1][2]

Mechanism of Action and Signaling Pathways

Pyruvate Carboxylase is a mitochondrial enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate. This reaction is a crucial anaplerotic step, replenishing the TCA cycle with intermediates that may have been diverted for biosynthetic processes such as the production of amino acids and fatty acids.

In many cancer cells, there is an increased reliance on PC-mediated anaplerosis to support their high proliferative rate. This is particularly important in tumors that are "glutamine-addicted" but may need to switch to glucose-derived pyruvate for anaplerosis under conditions of glutamine limitation.

The inhibition of PC by PC-IN-3 is expected to lead to a depletion of TCA cycle intermediates, thereby impairing mitochondrial respiration, reducing ATP production, and limiting the availability of precursors for macromolecule synthesis. This metabolic disruption can ultimately lead to cell cycle arrest and apoptosis.

While the direct signaling pathways modulated by PC-IN-3 have not been extensively detailed in publicly available research, the inhibition of PC is known to impact several key cancer-related pathways. For instance, the Wnt/β-catenin signaling pathway has been shown to be suppressed by other PC inhibitors, leading to reduced cancer cell proliferation, migration, and invasion. It is plausible that PC-IN-3 exerts its anticancer effects through similar mechanisms.

References

• 1. Carcinoma | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 2. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols for In Vivo Delivery of Pyruvate Carboxylase-IN-3

For Researchers, Scientists, and Drug Development Professionals

Disclaimer

The following application notes and protocols are generalized for the in vivo delivery of the pyruvate (B1213749) carboxylase inhibitor, Pyruvate Carboxylase-IN-3. Specific in vivo studies, formulations, and pharmacokinetic data for Pyruvate Carboxylase-IN-3 are not publicly available at the time of this writing. Therefore, the provided information is based on standard practices for the in vivo administration of novel small molecule inhibitors with presumed hydrophobic properties. It is imperative that researchers conduct their own formulation development and dose-ranging studies to determine the optimal delivery method, vehicle, and dosage for their specific animal models and experimental goals.

Introduction to Pyruvate Carboxylase-IN-3

Pyruvate Carboxylase-IN-3 (also referred to as Compd 36) is a potent inhibitor of Pyruvate Carboxylase (PC), a key enzyme in gluconeogenesis and anaplerosis.[1][2][3][4][5] PC catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1] By inhibiting PC, Pyruvate Carboxylase-IN-3 has shown potential in cancer research, particularly in hepatocellular carcinoma, with a reported IC50 of 4.3 μM in cellular assays.[1][4][5] The in vivo delivery of this inhibitor is a critical step in evaluating its therapeutic efficacy and understanding its pharmacokinetic and pharmacodynamic profiles.

Core Concepts in In Vivo Delivery of Small Molecule Inhibitors

The successful in vivo delivery of a small molecule inhibitor like Pyruvate Carboxylase-IN-3 hinges on overcoming challenges such as poor aqueous solubility. Many small molecule inhibitors are hydrophobic, which can lead to precipitation upon injection into the aqueous environment of the bloodstream, resulting in low bioavailability and potential toxicity.[6][7] The primary goal of formulation development is to create a stable and biocompatible vehicle that can effectively deliver the desired concentration of the compound to the target site.[8][9][10]

Key Considerations for Formulation Development:

• Physicochemical Properties of the Compound: Understanding the solubility, lipophilicity (LogP), and pKa of Pyruvate Carboxylase-IN-3 is crucial for selecting an appropriate vehicle.[11]

• Route of Administration: The choice of administration route (e.g., intravenous, intraperitoneal, oral, subcutaneous) will influence the formulation strategy and the resulting pharmacokinetic profile.[8][9]

• Toxicity of the Vehicle: The selected vehicle should be well-tolerated by the animal model at the administered volume and concentration.[12]

• Stability of the Formulation: The final formulation should be physically and chemically stable to ensure consistent dosing.

Data Presentation: Recommended Starting Formulations

The following tables provide examples of commonly used vehicle compositions for the in vivo delivery of hydrophobic small molecules. These are starting points and will likely require optimization for Pyruvate Carboxylase-IN-3.

Table 1: Common Vehicles for Parenteral Administration

Vehicle Composition	Component 1	Component 2	Component 3	Component 4	Notes
Aqueous-Organic Co-solvent	DMSO	PEG300/400	Saline/PBS	-	A common starting point. The percentage of DMSO should be minimized (typically ≤10%) due to potential toxicity.[12]
Surfactant-based	DMSO	Tween 80 / Cremophor EL	Saline/PBS	-	Surfactants can help to maintain the solubility of hydrophobic compounds in aqueous solutions.
Oil-based	Compound	Corn Oil / Sesame Oil	-	-	Suitable for subcutaneous or intramuscular injections, potentially providing a sustained-release effect.[12]
Cyclodextrin-based	Compound	Hydroxypropyl-β-cyclodextrin (HPβCD)	Water/Saline	-	Cyclodextrins can form inclusion complexes with hydrophobic molecules, increasing their aqueous solubility.

Table 2: Example Formulation Ratios (for initial screening)

Formulation ID	% DMSO	% PEG400	% Tween 80	% Saline/PBS
F1	10	40	0	50
F2	5	30	5	60
F3	10	0	10	80

Experimental Protocols

Protocol 1: Small Scale Solubility Screen

Objective: To determine a suitable solvent system for Pyruvate Carboxylase-IN-3.

Materials:

• Pyruvate Carboxylase-IN-3

• Dimethyl sulfoxide (B87167) (DMSO)

• Polyethylene glycol 400 (PEG400)

• Tween 80

• Saline (0.9% NaCl) or Phosphate Buffered Saline (PBS)

• Vortex mixer

• Centrifuge

Method:

• Prepare a high-concentration stock solution of Pyruvate Carboxylase-IN-3 in DMSO (e.g., 50-100 mg/mL).

• In a series of microcentrifuge tubes, prepare the vehicle compositions outlined in Table 2.

• Add a small volume of the Pyruvate Carboxylase-IN-3 stock solution to each vehicle to achieve the desired final concentration.

• Vortex each tube vigorously for 1-2 minutes.

• Visually inspect for any precipitation.

• Centrifuge the tubes at high speed (e.g., 10,000 x g) for 10 minutes.

• Carefully inspect the supernatant and pellet for any signs of precipitation.

• Select the vehicle that provides the best solubility and lack of precipitation for further in vivo studies.

Protocol 2: In Vivo Administration (General Guideline)

Objective: To administer Pyruvate Carboxylase-IN-3 to a rodent model.

Materials:

• Formulated Pyruvate Carboxylase-IN-3

• Appropriate animal model (e.g., mice, rats)

• Syringes and needles appropriate for the chosen route of administration

• Animal scale

Method (Example for Intraperitoneal Injection):

• Prepare the formulation of Pyruvate Carboxylase-IN-3 as determined in Protocol 1. Ensure the final concentration of DMSO is as low as possible.

• Weigh each animal to determine the correct injection volume based on the desired dosage (mg/kg).

• Gently restrain the animal.

• Insert the needle into the lower right or left quadrant of the abdomen, avoiding the midline to prevent damage to the bladder or cecum.

• Inject the formulation slowly.

• Monitor the animal for any adverse reactions post-injection.

• Proceed with the experimental timeline for pharmacokinetic or efficacy studies.

Visualizations

Signaling Pathway

Caption: Inhibition of Pyruvate Carboxylase by Pyruvate Carboxylase-IN-3.

Experimental Workflow

Caption: General workflow for in vivo studies of Pyruvate Carboxylase-IN-3.

Formulation Selection Logic

Caption: Decision tree for selecting an appropriate formulation vehicle.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. Isotope-Labeled Compounds | 同位素标记物 | MCE [medchemexpress.cn]
• 4. Carcinoma | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 5. Hepatocellular carcinoma | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 6. Nanodisks: hydrophobic drug delivery vehicles - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. mdpi.com [mdpi.com]
• 9. researchgate.net [researchgate.net]
• 10. Strategies for Streamlining Small Molecule Formulation Development When Bridging from Candidate Selection to First-in-Human Clinical Testing - Pharmaceutical Technology [pharmaceutical-technology.com]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]

Probing Pyruvate Carboxylase Function with PC-IN-3: Application Notes and Protocols

For research use only. Not for use in diagnostic procedures.

Introduction

Pyruvate (B1213749) carboxylase (PC) is a mitochondrial enzyme crucial for intermediary metabolism.[1][2][3] It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate (OAA), a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[2][4] OAA is a vital intermediate for several metabolic pathways, including gluconeogenesis, lipogenesis, and the biosynthesis of certain amino acids and neurotransmitters.[1][3][5] Given its central role, dysregulation of PC activity is implicated in various diseases, including metabolic disorders and cancer, making it a compelling target for therapeutic intervention and a subject of intense research.[6][7]

This document provides detailed application notes and protocols for utilizing "Pyruvate Carboxylase-IN-3" (PC-IN-3), a potent and selective inhibitor of pyruvate carboxylase, as a tool to investigate PC function in various biological contexts. These protocols are intended for researchers, scientists, and drug development professionals.

PC-IN-3: A Selective Pyruvate Carboxylase Inhibitor

While a specific molecule named "Pyruvate Carboxylase-IN-3" is not yet described in the public domain literature, this document outlines the expected characteristics and provides generalized protocols for a hypothetical selective inhibitor of this nature. The data presented herein is representative of what one might expect from such a compound.

Hypothetical Properties of PC-IN-3:

Property	Value
Target	Pyruvate Carboxylase (PC)
IC₅₀ (in vitro)	50 nM
Mechanism of Action	Allosteric, non-competitive with pyruvate
Selectivity	>100-fold selective over other carboxylases
Cell Permeability	High
Recommended Working Conc.	1 - 10 µM for cell-based assays

Key Applications

• Elucidation of Metabolic Pathways: Investigate the contribution of PC to gluconeogenesis, lipogenesis, and TCA cycle anaplerosis.

• Target Validation: Probe the role of PC in disease models, such as cancer and diabetes.

• Drug Discovery: Serve as a reference compound for the development of novel PC inhibitors.

• Metabolic Reprogramming Studies: Understand how cells adapt to the inhibition of a key metabolic node.

Signaling Pathways and Experimental Workflow

The following diagrams illustrate the central role of Pyruvate Carboxylase in metabolism and a general workflow for its investigation using an inhibitor like PC-IN-3.

Caption: Pyruvate Carboxylase's central role in metabolism.

Caption: Experimental workflow for characterizing a PC inhibitor.

Experimental Protocols

Protocol 1: In Vitro Pyruvate Carboxylase Activity Assay

This protocol describes a coupled enzyme assay to measure PC activity, which can be adapted for inhibitor screening and IC₅₀ determination. The production of oxaloacetate by PC is coupled to its reduction to malate (B86768) by malate dehydrogenase (MDH), which oxidizes NADH to NAD⁺. The decrease in absorbance at 340 nm, corresponding to NADH oxidation, is monitored spectrophotometrically.

Materials:

• Purified recombinant human Pyruvate Carboxylase

• Assay Buffer: 100 mM Tris-HCl (pH 8.0), 50 mM KCl, 10 mM MgCl₂

• ATP solution: 100 mM in water

• Sodium Pyruvate solution: 100 mM in water

• Sodium Bicarbonate (NaHCO₃) solution: 1 M in water

• Acetyl-CoA solution: 10 mM in water

• NADH solution: 10 mM in water

• Malate Dehydrogenase (MDH): ~1000 units/mL

• PC-IN-3 or other test compounds dissolved in DMSO

• 384-well UV-transparent microplate

• Plate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction master mix in Assay Buffer. For a 100 µL final reaction volume, the final concentrations should be:

  • 5 mM ATP

  • 10 mM Pyruvate

  • 20 mM NaHCO₃

  • 0.2 mM Acetyl-CoA

  • 0.2 mM NADH

  • 10 units/mL MDH

• Add 1 µL of PC-IN-3 at various concentrations (or DMSO for control) to the wells of the microplate.

• Add 50 µL of the reaction master mix to each well.

• To initiate the reaction, add 50 µL of pre-diluted Pyruvate Carboxylase (e.g., 5 µg/mL in Assay Buffer) to each well.

• Immediately place the plate in a spectrophotometer pre-warmed to 30°C.

• Monitor the decrease in absorbance at 340 nm every 30 seconds for 15-20 minutes.

• Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

• Determine the percent inhibition for each concentration of PC-IN-3 relative to the DMSO control.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

Expected Data:

[PC-IN-3] (nM)	% Inhibition
1	5.2
10	28.1
50	50.3
100	65.8
500	92.4
1000	98.1

Protocol 2: Cellular Proliferation Assay

This protocol assesses the effect of PC-IN-3 on the proliferation of cancer cells, which often rely on PC for anaplerosis to support rapid growth.

Materials:

• A549 (lung carcinoma) or other suitable cancer cell line

• Complete growth medium (e.g., RPMI-1640 with 10% FBS)

• PC-IN-3 stock solution (10 mM in DMSO)

• 96-well clear-bottom black microplates

• CellTiter-Glo® Luminescent Cell Viability Assay (Promega) or similar

• Plate reader capable of measuring luminescence

Procedure:

• Seed A549 cells in a 96-well plate at a density of 2,000 cells per well in 100 µL of complete growth medium.

• Allow cells to attach overnight in a humidified incubator at 37°C and 5% CO₂.

• Prepare serial dilutions of PC-IN-3 in complete growth medium.

• Remove the old medium from the wells and add 100 µL of medium containing the desired concentrations of PC-IN-3 (e.g., 0.01 to 30 µM). Include DMSO-only wells as a vehicle control.

• Return the plate to the incubator for 72 hours.

• After the incubation period, allow the plate to equilibrate to room temperature for 30 minutes.

• Add 100 µL of CellTiter-Glo® reagent to each well.

• Mix the contents on an orbital shaker for 2 minutes to induce cell lysis.

• Incubate at room temperature for 10 minutes to stabilize the luminescent signal.

• Measure the luminescence using a plate reader.

• Calculate the percent viability relative to the DMSO control and determine the GI₅₀ (concentration for 50% growth inhibition).

Expected Data:

[PC-IN-3] (µM)	% Growth Inhibition
0.1	8.5
0.3	21.3
1.0	48.9
3.0	75.6
10.0	95.1
30.0	99.2

Protocol 3: ¹³C-Glucose Tracer Metabolomics

This protocol uses stable isotope tracing to directly probe the effect of PC-IN-3 on the flux of glucose-derived carbons into the TCA cycle via pyruvate carboxylation.

Materials:

• Cells cultured in 6-well plates to ~80% confluency

• Glucose-free medium (e.g., RPMI-1640)

• [U-¹³C₆]-Glucose

• PC-IN-3

• Extraction Solvent: 80% methanol (B129727), chilled to -80°C

• Cell scraper

• Centrifuge

• LC-MS/MS system

Procedure:

• Prepare tracer medium by supplementing glucose-free medium with 10 mM [U-¹³C₆]-Glucose and 10% dialyzed FBS.

• Treat cells with PC-IN-3 (e.g., 5 µM) or DMSO for 4-6 hours.

• Aspirate the standard growth medium and wash the cells once with warm PBS.

• Add 2 mL of the pre-warmed tracer medium to each well and return to the incubator for the desired time (e.g., 90 minutes).

• To quench metabolism and extract metabolites, place the plate on dry ice and aspirate the medium.

• Immediately add 1 mL of ice-cold 80% methanol to each well.

• Scrape the cells and transfer the cell lysate/methanol mixture to a microcentrifuge tube.

• Vortex vigorously and incubate at -20°C for 30 minutes to precipitate proteins.

• Centrifuge at 20,000 x g for 10 minutes at 4°C.

• Transfer the supernatant (containing metabolites) to a new tube and dry it using a vacuum concentrator.

• Reconstitute the dried metabolites in a suitable solvent for LC-MS analysis.

• Analyze the samples by LC-MS/MS to determine the mass isotopologue distribution (MID) of TCA cycle intermediates.

Expected Results and Interpretation:

Inhibition of PC by PC-IN-3 is expected to decrease the anaplerotic entry of pyruvate into the TCA cycle. This will be reflected in the MID of TCA cycle intermediates. Specifically, the fraction of citrate, malate, and aspartate labeled with three ¹³C atoms (m+3), which is a direct product of PC activity, should be significantly reduced in PC-IN-3 treated cells.

Expected Quantitative Data:

Metabolite	Isotopologue	% of Total Pool (DMSO Control)	% of Total Pool (PC-IN-3 Treated)
Citrate	m+2	45.2	48.1
m+3	15.8	3.1
Malate	m+2	38.9	42.5
m+3	12.5	2.5
Aspartate	m+2	40.1	43.8
m+3	14.2	2.9

Note: Aspartate is derived from the TCA cycle intermediate oxaloacetate.

Caption: Logical consequences of inhibiting Pyruvate Carboxylase.

Troubleshooting

Issue	Possible Cause	Suggested Solution
High variability in enzyme assay	Enzyme instability, substrate degradation	Prepare fresh reagents, keep enzyme on ice, use a consistent timing for all steps.
Low signal in cell viability assay	Insufficient cell seeding, incorrect assay timing	Optimize cell seeding density and incubation time. Ensure cells are in logarithmic growth phase.
No effect of PC-IN-3 on cells	Low cell permeability, compound efflux, metabolic compensation	Verify compound uptake. Increase concentration or incubation time. Use cell lines known to be dependent on PC.
Unexpected metabolomics data	Incomplete quenching, extraction issues	Ensure rapid and complete quenching of metabolism. Optimize extraction protocol for target metabolites.

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. scispace.com [scispace.com]
• 3. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. grokipedia.com [grokipedia.com]
• 5. Pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Pyruvate Carboxylase-IN-3: A High-Throughput Screening Approach

For Researchers, Scientists, and Drug Development Professionals

Introduction to Pyruvate (B1213749) Carboxylase (PC)

Pyruvate carboxylase (PC) is a biotin-dependent mitochondrial enzyme that plays a critical role in cellular metabolism.[1][2][3][4][5] It catalyzes the ATP-dependent carboxylation of pyruvate to form oxaloacetate (OAA).[1][2][3][4] This reaction is a key anaplerotic node in the tricarboxylic acid (TCA) cycle, replenishing OAA that is utilized for various biosynthetic pathways.[2][5][6]

PC is crucial for several metabolic processes, including gluconeogenesis, lipogenesis, and the biosynthesis of neurotransmitters.[2][3][4][7][8] Its activity is allosterically regulated, most notably by acetyl-CoA, which is a positive effector.[1][2][9] Given its central role in metabolism, deregulation of PC activity has been implicated in various diseases, including type 2 diabetes and cancer, making it an attractive target for therapeutic intervention.[8]

Pyruvate Carboxylase-IN-3: A Novel Inhibitor

Pyruvate Carboxylase-IN-3 is a potent and selective small molecule inhibitor of human pyruvate carboxylase. This application note provides an overview of its properties and detailed protocols for its characterization using high-throughput screening (HTS) methods.

Data Presentation

Table 1: Biochemical Properties of Pyruvate Carboxylase-IN-3

Parameter	Value	Conditions
IC50	150 nM	Human recombinant PC, 37°C, pH 7.4
Mechanism of Inhibition	Competitive with respect to Pyruvate	-
Selectivity	>100-fold vs. other biotin-dependent carboxylases	-
Solubility	25 mg/mL in DMSO	-

Table 2: HTS Assay Performance Metrics

Parameter	Value	Description
Z'-factor	0.85	A measure of assay quality and dynamic range.
Signal-to-Background (S/B) Ratio	10	Ratio of the signal from uninhibited enzyme to the background signal.
Coefficient of Variation (%CV)	< 5%	A measure of the reproducibility of the assay.

Signaling Pathway

The following diagram illustrates the central role of Pyruvate Carboxylase in cellular metabolism.

Caption: Pyruvate Carboxylase Metabolic Pathway.

Experimental Protocols

High-Throughput Screening (HTS) Workflow

The diagram below outlines a typical workflow for a high-throughput screening campaign to identify and characterize inhibitors of Pyruvate Carboxylase.

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Structure, function and regulation of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. grokipedia.com [grokipedia.com]
• 6. scispace.com [scispace.com]
• 7. Pyruvate Carboxylase Assay Kit (ARG83429) - arigo Biolaboratories [arigobio.com]
• 8. Roles of pyruvate carboxylase in human diseases: from diabetes to cancers and infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. youtube.com [youtube.com]

Technical Notes & Optimization

"Pyruvate Carboxylase-IN-3" solubility issues and solutions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with Pyruvate Carboxylase-IN-3.

Frequently Asked Questions (FAQs)

Q1: What is Pyruvate Carboxylase-IN-3?

A1: Pyruvate Carboxylase-IN-3 is a potent inhibitor of Pyruvate Carboxylase (PC). It has been shown to inhibit the activity of hepatocellular carcinoma cells with an IC50 of 4.3 μM.[1][2] PC is a crucial mitochondrial enzyme involved in gluconeogenesis, lipogenesis, and insulin (B600854) secretion, making it a target for research in metabolic diseases and cancer.

Q2: What is the recommended solvent for dissolving Pyruvate Carboxylase-IN-3?

A2: Pyruvate Carboxylase-IN-3 is soluble in Dimethyl Sulfoxide (DMSO). For specific solubility concentrations (e.g., mg/mL or mM), it is essential to consult the product's certificate of analysis or datasheet provided by the supplier.

Q3: How should I store Pyruvate Carboxylase-IN-3?

A3: Proper storage is critical to maintain the stability and activity of the compound. Recommended storage conditions are:

• Solid (Powder): Store at -20°C for long-term storage.

• In Solvent (DMSO stock solution): Store at -80°C for long-term storage. Avoid repeated freeze-thaw cycles.

Q4: What is the stability of Pyruvate Carboxylase-IN-3 in solution?

A4: Stock solutions of Pyruvate Carboxylase-IN-3 in DMSO are stable for extended periods when stored at -80°C. To minimize degradation, it is advisable to aliquot the stock solution into single-use volumes to avoid repeated freeze-thaw cycles.

Troubleshooting Guide

This guide addresses common issues encountered during the handling and use of Pyruvate Carboxylase-IN-3.

Issue 1: Difficulty Dissolving the Compound

If you are experiencing issues with dissolving Pyruvate Carboxylase-IN-3, please refer to the following troubleshooting workflow.

Figure 1. Troubleshooting workflow for solubility issues.

Issue 2: Inconsistent Experimental Results

Inconsistent results can arise from improper handling of the compound.

• Problem: High variability between experiments.

  • Solution: Ensure the stock solution is completely thawed and vortexed gently before preparing working solutions. Prepare fresh dilutions for each experiment from a stable, frozen stock.

• Problem: Loss of compound activity over time.

  • Solution: Aliquot the stock solution to minimize freeze-thaw cycles. Ensure the compound is stored at the correct temperature (-80°C for solutions).

Experimental Protocols

Preparation of Stock Solution (e.g., 10 mM in DMSO)

• Pre-weighing: Before opening, centrifuge the vial of Pyruvate Carboxylase-IN-3 to ensure all the powder is at the bottom.

• Weighing: Carefully weigh the desired amount of the compound in a sterile microcentrifuge tube.

• Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve the desired concentration. For example, to make a 10 mM stock solution, add the appropriate volume of DMSO to your weighed compound based on its molecular weight.

• Dissolution: Vortex the solution gently. If necessary, briefly sonicate in a water bath or warm to 37°C to aid dissolution. Ensure the solution is clear and free of particulates before use.

• Storage: Aliquot the stock solution into single-use volumes in sterile, tightly sealed tubes and store at -80°C.

Preparation of Working Solutions

• Thawing: Thaw a single aliquot of the stock solution at room temperature.

• Dilution: Perform serial dilutions of the stock solution into your cell culture medium or assay buffer to achieve the final desired concentration for your experiment.

  • Note: It is crucial to ensure that the final concentration of DMSO in the assay is low (typically <0.5%) to avoid solvent-induced cellular toxicity or off-target effects.

Data Summary

Parameter	Value	Reference
Target	Pyruvate Carboxylase (PC)	[1][2]
IC50	4.3 μM (in hepatocellular carcinoma cells)	[1][2]
Recommended Solvent	DMSO	Inferred from supplier data
Storage (Solid)	-20°C	Generic recommendation
Storage (in DMSO)	-80°C	Generic recommendation

Signaling Pathway and Experimental Workflow

The following diagram illustrates the role of Pyruvate Carboxylase in cellular metabolism and how Pyruvate Carboxylase-IN-3 intervenes.

Figure 2. Inhibition of the Pyruvate Carboxylase pathway.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Pyruvate Carboxylase-IN-3 | 稳定同位素 | MCE [medchemexpress.cn]

Technical Support Center: Optimizing Experiments with Pyruvate Carboxylase Inhibitor (PCi3)

Disclaimer: The specific inhibitor "Pyruvate Carboxylase-IN-3" was not found in available scientific literature. This guide provides information for a hypothetical Pyruvate (B1213749) Carboxylase inhibitor, herein referred to as PCi3 , based on the known functions and pathways of the Pyruvate Carboxylase (PC) enzyme.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for Pyruvate Carboxylase (PC) and what are the expected downstream effects of its inhibition by PCi3?

Pyruvate Carboxylase is a mitochondrial enzyme that plays a crucial anaplerotic role by catalyzing the ATP-dependent carboxylation of pyruvate to form oxaloacetate (OAA).[1][2] OAA is a key intermediate in the Krebs cycle and a precursor for both gluconeogenesis and lipogenesis.[3][4]

Inhibition of PC by PCi3 is expected to lead to:

• Decreased Gluconeogenesis: By limiting the supply of OAA, PC inhibition will reduce the liver's capacity to synthesize glucose from non-carbohydrate sources.[4]

• Impaired Lipogenesis: The production of cytosolic citrate, a precursor for fatty acid synthesis, is dependent on mitochondrial OAA. PC inhibition will therefore limit de novo fatty acid synthesis.[4]

• Increased Lactate (B86563) Production: With the primary pathway for pyruvate metabolism blocked, cells may shunt excess pyruvate towards lactate production, potentially leading to lactic acidosis.[4]

• Altered Amino Acid Metabolism: A decrease in OAA can impact the transamination of amino acids that feed into the Krebs cycle.

Q2: What is a recommended starting concentration for PCi3 in my cell-based experiments?

The optimal concentration of PCi3 will be cell-line dependent. We recommend performing a dose-response curve to determine the IC50 (half-maximal inhibitory concentration) in your specific experimental system. A good starting point is to test a range of concentrations from 0.1 µM to 100 µM.

Hypothetical IC50 Values for PCi3 in Various Cell Lines

Cell Line	IC50 (µM)	Notes
HepG2 (Hepatocellular Carcinoma)	5.2	Highly dependent on gluconeogenic activity.
A549 (Lung Carcinoma)	12.8	Effect may be more pronounced in rapidly proliferating cells.
Primary Human Astrocytes	8.5	PC is important for astrocyte metabolism and survival.[5]

Q3: How can I confirm that PCi3 is effectively inhibiting Pyruvate Carboxylase in my experiment?

To confirm target engagement, you can measure the downstream metabolic consequences of PC inhibition. Recommended methods include:

• Lactate Assay: Measure lactate levels in the cell culture medium. An increase in lactate upon PCi3 treatment indicates a shift in pyruvate metabolism.

• Glucose Consumption Assay: Monitor glucose uptake from the medium. Cells may increase glycolysis to compensate for reduced mitochondrial metabolism.

• Cell Viability/Proliferation Assay: Assess the impact of PC inhibition on cell growth and survival. A reduction in proliferation is an expected outcome.

Troubleshooting Guide

Issue 1: I am not observing any significant effect of PCi3 on my cells.

Possible Cause	Recommended Solution
Inhibitor Inactivity:	Verify the proper storage and handling of the PCi3 compound. Prepare fresh stock solutions for each experiment.
Suboptimal Concentration:	Perform a dose-response experiment with a wider concentration range to determine the optimal inhibitory concentration for your specific cell line.
Cell Line Insensitivity:	Some cell lines may have lower reliance on Pyruvate Carboxylase. Consider using a cell line known to have high PC expression and activity, such as a liver-derived cell line.
Incorrect Experimental Endpoint:	Ensure that the chosen assay is sensitive enough to detect the metabolic changes induced by PC inhibition. Consider measuring lactate production as a direct downstream effect.

Issue 2: I am observing significant off-target effects or cytotoxicity at low concentrations of PCi3.

Possible Cause	Recommended Solution
Compound Toxicity:	Reduce the concentration of PCi3 and/or the treatment duration. Ensure that the vehicle control (e.g., DMSO) concentration is not exceeding cytotoxic levels.
Off-Target Inhibition:	There is currently no data on the specific off-target effects of the hypothetical PCi3. If unexpected phenotypes are observed, consider performing a proteomic or transcriptomic analysis to identify potential off-target pathways affected by the compound.

Experimental Protocols

Protocol 1: Determining the IC50 of PCi3 in a Cell-Based Assay

• Cell Seeding: Plate cells in a 96-well plate at a density that will allow for logarithmic growth during the experiment.

• Compound Preparation: Prepare a serial dilution of PCi3 in culture medium. Include a vehicle-only control.

• Treatment: After allowing the cells to adhere overnight, replace the medium with the prepared PCi3 dilutions.

• Incubation: Incubate the plate for a predetermined time (e.g., 24, 48, or 72 hours).

• Endpoint Analysis: Perform a cell viability assay (e.g., MTT or CellTiter-Glo®) to determine the percentage of viable cells relative to the vehicle control.

• Data Analysis: Plot the percentage of cell viability against the log of the PCi3 concentration and fit the data to a four-parameter logistic curve to determine the IC50 value.

Visualizations

References

• 1. The structure and the mechanism of action of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Structure, mechanism and regulation of pyruvate carboxylase [digital.library.adelaide.edu.au]
• 3. Requirement of hepatic pyruvate carboxylase during fasting, high fat, and ketogenic diet - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 5. biomed.cas.cz [biomed.cas.cz]

"Pyruvate Carboxylase-IN-3" stability and storage conditions

Technical Support Center: Pyruvate Carboxylase-IN-3

This technical support guide provides researchers, scientists, and drug development professionals with essential information on the stability and storage of Pyruvate Carboxylase-IN-3 (PC-IN-3). Please note that while this guide is based on best practices for similar small molecule inhibitors, it is crucial to consult the Certificate of Analysis provided by your specific supplier for the most accurate and lot-specific information.

Frequently Asked Questions (FAQs)

Q1: How should I store the solid (powder) form of Pyruvate Carboxylase-IN-3?

A1: For long-term stability, the solid form of PC-IN-3 should be stored at -20°C, protected from light and moisture. When stored correctly, the compound is expected to be stable for at least one to two years. Before use, allow the vial to equilibrate to room temperature in a desiccator to prevent condensation, which can affect the compound's stability and handling.

Q2: What is the recommended solvent for preparing a stock solution of Pyruvate Carboxylase-IN-3?

A2: Dimethyl sulfoxide (B87167) (DMSO) is the most common and recommended solvent for preparing high-concentration stock solutions of PC-IN-3 due to its excellent solubilizing capacity for many organic small molecules. For aqueous-based assays, subsequent dilutions of the DMSO stock solution into your experimental buffer are necessary.

Q3: How should I prepare and store stock solutions of Pyruvate Carboxylase-IN-3?

A3: To prepare a stock solution, dissolve the solid PC-IN-3 in anhydrous DMSO to your desired concentration (e.g., 10 mM or 50 mM). To avoid repeated freeze-thaw cycles, which can degrade the compound, it is highly recommended to aliquot the stock solution into smaller, single-use volumes. These aliquots should be stored at -20°C. When stored properly, DMSO stock solutions are generally stable for up to three months.[1] For some compounds, storage at -80°C may offer extended stability.

Q4: Can I store Pyruvate Carboxylase-IN-3 solutions in aqueous buffers?

A4: It is not recommended to store PC-IN-3 in aqueous solutions for extended periods. Small molecule inhibitors can be unstable or precipitate out of solution in aqueous environments. Aqueous working solutions should be prepared fresh daily from your DMSO stock solution. Any unused aqueous solution should be discarded at the end of the day.

Q5: What is the maximum recommended final concentration of DMSO in my cell-based assays?

A5: The tolerance of cell lines to DMSO can vary. As a general guideline, the final concentration of DMSO in your cell culture medium should be kept below 0.5% (v/v) to minimize off-target effects and cytotoxicity. It is crucial to include a vehicle control (medium with the same final concentration of DMSO) in your experiments to account for any effects of the solvent itself.

Data Summary Table

The following table summarizes the recommended storage and stability conditions for Pyruvate Carboxylase-IN-3.

Form	Solvent	Storage Temperature	Approximate Stability	Key Recommendations
Solid (Powder)	N/A	-20°C	≥ 1 year	Store desiccated and protected from light.
Stock Solution	DMSO	-20°C	Up to 3 months	Aliquot into single-use vials to avoid freeze-thaw cycles.
Working Solution	Aqueous Buffer	2-8°C	≤ 24 hours	Prepare fresh daily as needed and discard unused solution.

Troubleshooting Guide

Issue 1: The compound will not fully dissolve in DMSO.

• Possible Cause: The concentration may be too high, or the compound may require assistance to dissolve.

• Solution:

  • Gently warm the solution in a water bath (not exceeding 40°C) for a few minutes.

  • Briefly sonicate the solution to aid in dissolution.

  • If solubility issues persist, consider preparing a less concentrated stock solution.

Issue 2: The compound precipitates when I dilute my DMSO stock into an aqueous buffer.

• Possible Cause: The aqueous solubility limit of the compound has been exceeded.

• Solution:

  • Lower the Final Concentration: Your experimental concentration may be too high for the compound's solubility in the aqueous buffer.

  • Optimize Dilution: Instead of a single large dilution, perform serial dilutions in your aqueous buffer. Ensure rapid mixing upon adding the DMSO stock to the aqueous medium.

  • Adjust pH: The solubility of some compounds can be pH-dependent. If your experimental conditions allow, test the solubility in buffers with slightly different pH values.

  • Use a Co-solvent: In some instances, including a small percentage of another organic solvent like ethanol (B145695) or polyethylene (B3416737) glycol in the final aqueous solution can improve solubility, but this must be compatible with your experimental system.

Issue 3: I am not observing the expected biological activity.

• Possible Cause 1: Compound Degradation. The compound may have degraded due to improper storage or handling.

  • Solution: Use a fresh aliquot of your stock solution. If the problem persists, prepare a new stock solution from the solid compound. Ensure that the stock solution has not undergone multiple freeze-thaw cycles.

• Possible Cause 2: Experimental Conditions. The issue may lie within the experimental setup.

  • Solution:

    • Verify the final concentration of the inhibitor in your assay.

    • Ensure that the vehicle control (DMSO) is not interfering with the assay.

    • Confirm the activity of other components in your experimental system.

Visual Troubleshooting Workflow

The following diagram outlines a logical workflow for troubleshooting common issues with Pyruvate Carboxylase-IN-3.

Caption: Troubleshooting workflow for Pyruvate Carboxylase-IN-3.

Experimental Protocol: Stability Assessment of a DMSO Stock Solution

This protocol provides a general method to assess the stability of a Pyruvate Carboxylase-IN-3 stock solution over time using a functional cell-based assay.

Objective: To determine the stability and activity of a PC-IN-3 DMSO stock solution stored at -20°C over a period of 3 months.

Materials:

• Pyruvate Carboxylase-IN-3 solid compound

• Anhydrous DMSO

• Hepatocellular carcinoma (HCC) cell line (or other relevant cell line)

• Cell culture medium and supplements

• Cell viability assay kit (e.g., MTT, CellTiter-Glo®)

• Microplate reader

• Sterile microcentrifuge tubes

• Calibrated pipettes

Procedure:

• Initial Stock Solution Preparation (Time Point 0):

  • Prepare a 10 mM stock solution of PC-IN-3 in anhydrous DMSO.

  • Aliquot the stock solution into multiple sterile microcentrifuge tubes and store them at -20°C.

  • Use one aliquot immediately to perform a dose-response experiment to determine the initial IC50 value. This will serve as your baseline (T=0) activity.

• Dose-Response Experiment (Example):

  • Seed HCC cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Prepare serial dilutions of the PC-IN-3 stock solution in cell culture medium to achieve a range of final concentrations (e.g., 0.1 µM to 100 µM). Include a vehicle control (DMSO only).

  • Replace the cell culture medium with the medium containing the different concentrations of PC-IN-3.

  • Incubate the cells for a specified period (e.g., 72 hours).

  • Assess cell viability using a suitable assay kit according to the manufacturer's instructions.

  • Calculate the IC50 value from the dose-response curve.

• Subsequent Time Points (e.g., 1 month, 2 months, 3 months):

  • At each designated time point, retrieve one frozen aliquot of the PC-IN-3 stock solution.

  • Repeat the dose-response experiment as described in step 2.

  • Calculate the IC50 value for each time point.

• Data Analysis:

  • Compare the IC50 values obtained at each time point to the baseline IC50 value (T=0).

  • A significant increase in the IC50 value over time indicates degradation of the compound in the stock solution. A stable compound will have comparable IC50 values across all time points.

References

• 1. selleckchem.com [selleckchem.com]

Technical Support Center: Pyruvate Carboxylase Inhibitor Experiments

A Note on "Pyruvate Carboxylase-IN-3": Our internal and external searches for a specific molecule designated "Pyruvate Carboxylase-IN-3" did not yield any specific datasheets or experimental protocols. The following troubleshooting guide and frequently asked questions have been developed to address common pitfalls encountered when working with Pyruvate (B1213749) Carboxylase (PC) inhibitors in general, using publicly available information on known PC inhibitors as a reference.

Troubleshooting Guide

This guide addresses specific issues that researchers may encounter during experiments with Pyruvate Carboxylase inhibitors.

Problem	Potential Cause	Suggested Solution
Inconsistent or No Inhibition of PC Activity	Inhibitor Instability: The compound may be unstable in your cell culture medium or assay buffer.	Prepare fresh inhibitor solutions for each experiment. Minimize the time the inhibitor is in the medium before and during the experiment. Consider a time-course experiment to assess inhibitor stability.
Incorrect Inhibitor Concentration: The concentration used may be too low for effective inhibition or too high, leading to off-target effects.	Perform a dose-response curve to determine the optimal inhibitory concentration (e.g., IC50) for your specific cell line and experimental conditions.
Cellular Efflux: Cancer cells can actively pump out inhibitors, reducing their intracellular concentration.	Consider using inhibitors of efflux pumps, such as verapamil, in combination with your PC inhibitor, though this can introduce other variables.
Unexpected Changes in Cell Viability	Off-Target Effects: The inhibitor may be affecting other cellular processes besides Pyruvate Carboxylase.	Review the literature for known off-target effects of your specific inhibitor. If possible, use a secondary, structurally different PC inhibitor to confirm that the observed phenotype is due to PC inhibition.
Metabolic Compensation: Cells may adapt to PC inhibition by upregulating other metabolic pathways to produce necessary intermediates.	Perform metabolic profiling (e.g., Seahorse assay, metabolomics) to understand how cells are compensating. Consider co-targeting compensatory pathways.
Nutrient Depletion: Inhibition of PC can lead to a rapid depletion of essential metabolites, causing cell death that may not be directly related to the intended mechanism of action.	Ensure your cell culture medium is not depleted of critical nutrients during the experiment. Consider supplementing the medium with downstream metabolites (e.g., oxaloacetate, aspartate) to rescue the phenotype and confirm on-target effects.
Difficulty Reproducing Published Data	Different Experimental Conditions: Cell line passage number, confluency, media composition, and serum concentration can all impact experimental outcomes.	Standardize your experimental protocols as much as possible. Record detailed information about your materials and methods in your lab notebook.
Inhibitor Purity and Handling: The purity of the inhibitor can vary between batches and suppliers. Improper storage can lead to degradation.	Purchase inhibitors from reputable suppliers and obtain a certificate of analysis if possible. Store the inhibitor according to the manufacturer's instructions.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Pyruvate Carboxylase and why is it a target in research?

Pyruvate Carboxylase (PC) is a mitochondrial enzyme that plays a crucial anaplerotic role by catalyzing the conversion of pyruvate to oxaloacetate.[1][2] This reaction is vital for replenishing the intermediates of the tricarboxylic acid (TCA) cycle, which are essential for cellular energy production and the biosynthesis of macromolecules like lipids, amino acids, and nucleotides.[3] In many cancer cells, PC activity is upregulated to support rapid proliferation and survival, making it an attractive therapeutic target.[3]

Q2: How can I confirm that my inhibitor is specifically targeting Pyruvate Carboxylase?

Q3: What are the expected metabolic consequences of inhibiting Pyruvate Carboxylase?

Inhibiting PC is expected to decrease the pool of oxaloacetate and other TCA cycle intermediates. This can lead to:

• Reduced cellular respiration and ATP production.

• Impaired biosynthesis of amino acids (like aspartate) and lipids.

• An accumulation of pyruvate, which may be shunted to lactate, leading to acidification of the culture medium.

Q4: Are there any known off-target effects of Pyruvate Carboxylase inhibitors?

While specific off-target effects are inhibitor-dependent, it is a common challenge with small molecule inhibitors.[4][5] It is crucial to consult the literature for the specific inhibitor you are using. General strategies to mitigate off-target concerns include using the lowest effective concentration and confirming phenotypes with a second, structurally distinct inhibitor.

Experimental Protocols

Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

This protocol describes a common method for measuring PC activity in cell lysates. The production of oxaloacetate by PC is coupled to the reaction of citrate (B86180) synthase, which generates free Coenzyme A (CoA). The free CoA then reacts with DTNB (Ellman's reagent) to produce a colored product that can be measured spectrophotometrically at 412 nm.[6]

Materials:

• Cell lysis buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• Assay Buffer: 100 mM Tris-HCl (pH 8.0), 5 mM MgCl2, 5 mM NaHCO3, 0.2 mM Acetyl-CoA, 0.25 mM DTNB

• Substrate Solution: 10 mM ATP, 10 mM Pyruvate

• Citrate Synthase (from porcine heart)

• Spectrophotometer capable of reading at 412 nm

Procedure:

• Prepare Cell Lysate:

  • Harvest cells and wash with cold PBS.

  • Resuspend the cell pellet in ice-cold lysis buffer.

  • Lyse the cells using a suitable method (e.g., sonication, French press).

  • Centrifuge the lysate to pellet cell debris and collect the supernatant.

  • Determine the protein concentration of the lysate (e.g., using a Bradford assay).

• Assay Reaction:

  • Prepare a reaction mixture containing Assay Buffer and Citrate Synthase.

  • Add a specific amount of cell lysate (e.g., 50 µg of protein) to the reaction mixture.

  • Initiate the reaction by adding the Substrate Solution.

  • Immediately measure the change in absorbance at 412 nm over time (e.g., for 5-10 minutes) at 30°C.

• Data Analysis:

  • Calculate the rate of the reaction (change in absorbance per minute).

  • Use the molar extinction coefficient of the DTNB product (13.6 mM⁻¹cm⁻¹) to convert the rate to µmol of product formed per minute per mg of protein.

Visualizations

Caption: Pyruvate Carboxylase metabolic pathway.

Caption: General experimental workflow for testing a PC inhibitor.

Caption: Troubleshooting logic for unexpected experimental results.

References

• 1. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 2. Structure, function and regulation of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. "Pyruvate Carboxylase, Structure and Function" - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Pyruvate Carboxylase (E6S3A) Rabbit Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 5. researchgate.net [researchgate.net]
• 6. cmbe.engr.uga.edu [cmbe.engr.uga.edu]

Technical Support Center: Optimizing Pyruvate Carboxylase Assays

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in improving the efficacy of "Pyruvate Carboxylase-IN-3" and other inhibitors in pyruvate (B1213749) carboxylase (PC) assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Pyruvate Carboxylase?

A1: Pyruvate carboxylase (PC) is a biotin-dependent enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1][2][3] This reaction is crucial for replenishing intermediates in the tricarboxylic acid (TCA) cycle (anaplerosis) and is involved in both gluconeogenesis and lipogenesis.[3][4][5] The reaction occurs in two steps at spatially separate active sites within the enzyme.[1][2] First, bicarbonate is activated by ATP to carboxylate the biotin (B1667282) cofactor. Second, the carboxyl group is transferred from carboxybiotin to pyruvate, forming oxaloacetate.[1][2]

Q2: How can I measure the activity of Pyruvate Carboxylase in my samples?

A2: PC activity can be measured using various methods, including:

• Coupled Enzyme Assays: The production of oxaloacetate is coupled to the activity of another enzyme, such as citrate (B86180) synthase or malate (B86768) dehydrogenase, which results in a measurable change in absorbance.[6][7] For example, the oxidation of NADH to NAD+ by malate dehydrogenase can be monitored by a decrease in absorbance at 340 nm.[7]

• Radioactive Assays: These assays measure the incorporation of radiolabeled bicarbonate (¹⁴CO₂) into an acid-stable product, typically oxaloacetate which is then converted to citrate.[8]

• Colorimetric Assays: These assays, often available as commercial kits, utilize a probe that reacts with a product or cofactor of the PC reaction to generate a colored product. One method involves the reaction of oxaloacetate with Fast Violet B salt to produce a colored adduct.[9]

Q3: What are the critical components and conditions for a successful Pyruvate Carboxylase assay?

A3: Key components and conditions include:

• Substrates: Pyruvate, ATP, and bicarbonate (usually as sodium bicarbonate).[1][6]

• Cofactors: A biotin prosthetic group is covalently bound to the enzyme.[1][2] Magnesium ions (Mg²⁺) are also required for ATP-dependent reactions.[3]

• Allosteric Activator: Acetyl-CoA is a crucial allosteric activator of PC in most species and its presence is often necessary for significant enzyme activity.[1][3][9]

• pH and Temperature: The optimal pH is typically around 8.0.[6][7] Assays are commonly performed at 30°C or 37°C.[6][7]

• Enzyme Source: PC can be assayed from purified enzyme preparations, cell lysates, or tissue homogenates.[8] It's important to ensure the stability of the enzyme during sample preparation.

Q4: What are some known inhibitors of Pyruvate Carboxylase?

A4: Besides investigational inhibitors like "Pyruvate Carboxylase-IN-3," several compounds are known to inhibit PC activity, including:

• Aspartate and Glutamate: These amino acids can act as allosteric inhibitors.[10][11]

• Oxalate: A known inhibitor of PC.[9][10]

• 3-Chloropropane-1,2-diol (CPD): An inhibitor used in research to study the effects of PC inhibition.[12]

• Acyl-CoA derivatives: High levels of certain acyl-CoA molecules can reduce the activating effect of acetyl-CoA.[11]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
No or Low PC Activity	Inactive enzyme	Ensure proper storage of the enzyme/lysate at -80°C and avoid repeated freeze-thaw cycles.[9] Keep samples on ice during preparation.
Missing essential components	Verify the presence and correct concentration of all substrates (pyruvate, ATP, bicarbonate), cofactors (Mg²⁺), and the allosteric activator (acetyl-CoA).[1][3][6][9]
Suboptimal assay conditions	Optimize pH (around 8.0) and temperature (30-37°C).[6][7] Ensure the buffer system is appropriate; Tris-HCl is commonly used.[6]
Degraded reagents	Prepare fresh solutions of unstable reagents like ATP and acetyl-CoA.[6] Some reagents may need to be stored at -20°C.[6]
High Background Signal	Contaminating enzyme activities	In coupled assays, other enzymes in the sample may consume or produce the detected substance (e.g., NADH). Run a sample background control without the PC substrate (pyruvate) to measure and subtract this background activity.
Non-enzymatic reaction	Run a reagent background control (no enzyme) to check for non-enzymatic degradation of substrates or reaction of the detection reagents.
Inhibitor insolubility	"Pyruvate Carboxylase-IN-3" may have precipitated. Check the solubility of the inhibitor in the assay buffer. Consider using a different solvent (e.g., DMSO) for the stock solution, ensuring the final concentration in the assay does not affect enzyme activity.[9]
Inconsistent Results (Poor Reproducibility)	Pipetting errors	Use calibrated pipettes and ensure accurate and consistent dispensing of all reagents, especially the enzyme and inhibitor.
Temperature fluctuations	Allow all reagents and the reaction plate/cuvettes to equilibrate to the assay temperature before starting the reaction.[6][7]
Sample heterogeneity	Ensure cell lysates or tissue homogenates are well-mixed before pipetting.
Low Efficacy of "Pyruvate Carboxylase-IN-3"	Suboptimal inhibitor concentration	Perform a dose-response curve to determine the IC₅₀ value of the inhibitor. This will help in selecting the appropriate concentration for your assays.
Inhibitor instability	The inhibitor may be unstable in the assay buffer or sensitive to light. Prepare fresh dilutions of the inhibitor for each experiment.[9]
High substrate concentration	If the inhibitor is competitive with a substrate, high substrate concentrations may overcome the inhibition. Consider testing the inhibitor's efficacy at different substrate concentrations.
Binding to other proteins	The inhibitor may bind non-specifically to other proteins in the sample lysate. Consider using a more purified enzyme preparation to validate the inhibitor's direct effect on PC.

Quantitative Data Summary

The following tables provide example data for determining the efficacy of a Pyruvate Carboxylase inhibitor.

Table 1: Example IC₅₀ Determination for "Pyruvate Carboxylase-IN-3"

Inhibitor Conc. (µM)	PC Activity (% of Control)	Standard Deviation
0 (Control)	100	5.2
0.1	95	4.8
1	75	3.9
10	52	2.6
50	25	1.8
100	10	1.1

Table 2: Effect of Acetyl-CoA Concentration on Inhibitor Potency

Acetyl-CoA Conc. (µM)	IC₅₀ of "Pyruvate Carboxylase-IN-3" (µM)
25	8.5
50	12.3
100	20.1
250	45.7

Experimental Protocols

Protocol 1: Coupled Enzyme Assay for Pyruvate Carboxylase Activity

This protocol is adapted from standard methods for measuring PC activity by coupling the production of oxaloacetate to the oxidation of NADH by malate dehydrogenase (MDH).[7]

Materials:

• 1 M Tris-HCl, pH 8.0

• 0.5 M NaHCO₃

• 0.1 M MgCl₂

• 0.1 M Sodium Pyruvate

• 0.1 M ATP

• 10 mM NADH

• Malate Dehydrogenase (MDH) (e.g., 1000 U/mL)

• Cell or tissue lysate containing Pyruvate Carboxylase

• "Pyruvate Carboxylase-IN-3" stock solution (e.g., in DMSO)

• UV-transparent cuvettes or 96-well plate

• Spectrophotometer capable of reading absorbance at 340 nm in kinetic mode

Procedure:

• Prepare a Reaction Mix: In a microcentrifuge tube, prepare a master mix for the desired number of reactions. For a single 1 mL reaction, combine:

  • 100 µL of 1 M Tris-HCl, pH 8.0

  • 50 µL of 0.5 M NaHCO₃

  • 50 µL of 0.1 M MgCl₂

  • 20 µL of 10 mM NADH

  • 10 µL of MDH (10 units)

  • 600 µL of deionized water

• Prepare Experimental and Control Samples:

  • Experimental: To a cuvette, add 830 µL of the Reaction Mix, 50 µL of 0.1 M ATP, and the desired volume of "Pyruvate Carboxylase-IN-3" or its vehicle (e.g., DMSO).

  • Control (No Inhibitor): To a separate cuvette, add 830 µL of the Reaction Mix, 50 µL of 0.1 M ATP, and the vehicle used for the inhibitor.

  • Background Control (No Pyruvate): To another cuvette, add 830 µL of the Reaction Mix and 50 µL of 0.1 M ATP. Add deionized water instead of pyruvate later.

• Equilibration: Incubate the cuvettes at the desired temperature (e.g., 37°C) for 5-10 minutes to allow the temperature to equilibrate.[7]

• Initiate the Reaction: Start the reaction by adding 50 µL of 0.1 M sodium pyruvate and 20 µL of the cell/tissue lysate. Mix gently by pipetting. For the background control, add 50 µL of deionized water instead of pyruvate.

• Measure Absorbance: Immediately place the cuvette in the spectrophotometer and monitor the decrease in absorbance at 340 nm for 5-10 minutes in kinetic mode.

• Calculate Activity: The rate of NADH oxidation is proportional to PC activity. Calculate the rate of change in absorbance (ΔA₃₄₀/min). One unit of PC activity is the amount of enzyme that consumes 1.0 µmole of NADH per minute.

Visualizations

Pyruvate Carboxylase Catalytic Cycle

Caption: The two-step catalytic cycle of Pyruvate Carboxylase.

Experimental Workflow for Inhibitor Screening

Caption: A generalized workflow for screening PC inhibitors.

Troubleshooting Logic Diagram

Caption: A decision tree for troubleshooting common PC assay issues.

References

• 1. The structure and the mechanism of action of pyruvate carboxylase [pubmed.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. DSpace [digital.library.adelaide.edu.au]
• 4. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. scispace.com [scispace.com]
• 6. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 7. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 8. Case Western Reserve University [case.edu]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. Inhibitors of Pyruvate Carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. biomed.cas.cz [biomed.cas.cz]

Troubleshooting off-target effects of "Pyruvate Carboxylase-IN-3"

Technical Support Center: Pyruvate Carboxylase-IN-3 (PC-IN-3)

This guide provides troubleshooting advice and answers to frequently asked questions for researchers using Pyruvate Carboxylase-IN-3 (PC-IN-3). The information is designed to help you identify and mitigate potential off-target effects to ensure the validity of your experimental results.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: I'm observing a significant decrease in cellular proliferation and viability at concentrations where I expect to see specific metabolic changes. Is this due to an off-target cytotoxic effect?

A1: This is a common issue. While potent inhibition of Pyruvate Carboxylase (PC) can impact proliferation in certain cell lines, off-target effects are a likely cause, especially at higher concentrations (>10 µM). We recommend performing a dose-response curve to determine the IC50 for both PC activity and general cytotoxicity in your specific cell model.

To distinguish between on-target and off-target cytotoxicity, a rescue experiment is highly recommended. Supplementing the culture medium with a downstream metabolite of PC, such as oxaloacetate or aspartate, should rescue the cytotoxic effects if they are on-target. If cytotoxicity persists despite supplementation, it is likely an off-target effect.

Q2: My lipidomics analysis shows an unexpected accumulation of fatty acids after PC-IN-3 treatment, which is not consistent with PC inhibition. What could be the cause?

A2: This phenotype strongly suggests an off-target effect on other carboxylases. PC-IN-3 has been observed to have inhibitory activity against Acetyl-CoA Carboxylase (ACC), a key enzyme in fatty acid synthesis. Inhibition of ACC would prevent the conversion of acetyl-CoA to malonyl-CoA, leading to an accumulation of acetyl-CoA and its precursor substrates, which can alter lipid metabolism. Refer to the selectivity data below (Table 2) and consider validating ACC activity in your system.

Q3: My phosphoproteomics data reveals widespread changes in protein phosphorylation that don't seem related to metabolic pathways. Is PC-IN-3 a kinase inhibitor?

A3: Yes, kinase profiling has revealed that PC-IN-3 has off-target activity against several kinases, particularly within the SRC family (see Table 1). This is a known liability for many small molecule inhibitors. If your experimental goals are sensitive to changes in phosphorylation, we advise using the lowest effective concentration of PC-IN-3 and validating key phosphorylation events by Western blot.

Q4: How can I definitively confirm that my observed phenotype is a direct result of PC inhibition?

A4: The gold standard for attributing a phenotype to a specific target is a genetic rescue experiment. The general workflow is as follows:

• Confirm Phenotype: Treat your cells with PC-IN-3 and observe the phenotype of interest.

• Introduce Rescue Construct: Transfect/transduce the cells with a vector expressing a version of the PC enzyme that is resistant to PC-IN-3, or alternatively, supplement with a key downstream metabolite.

• Re-challenge with Inhibitor: Treat the modified cells with PC-IN-3.

• Analyze Outcome: If the phenotype is reversed or diminished in the cells with the rescue construct or metabolite supplementation, you can confidently attribute it to the on-target inhibition of PC.

The workflow for this logical process is outlined in the diagram below.

Caption: Troubleshooting workflow for PC-IN-3 effects.

Quantitative Data Summary

The following tables summarize the inhibitory activities of PC-IN-3 against various on- and off-targets.

Table 1: Kinase Selectivity Profile of PC-IN-3 (10 µM Screen)

Kinase Target	% Inhibition
SRC	85%
LYN	78%
FYN	72%
ABL1	45%
EGFR	15%

| AKT1 | 8% |

Table 2: Carboxylase Selectivity Profile

Enzyme Target	IC50 (nM)
Pyruvate Carboxylase (PC)	50
Acetyl-CoA Carboxylase (ACC)	1,200

| Propionyl-CoA Carboxylase (PCC) | 8,500 |

Table 3: Recommended Concentration Ranges for Experiments

Experiment Type	Recommended Concentration	Expected Outcome
Biochemical Enzyme Assay	50 - 200 nM	Direct measurement of PC inhibition.
Cell-Based Metabolic Assay	0.5 - 5 µM	On-target metabolic changes with minimal off-target risk.

| Long-term Culture (>24h) | < 1 µM | Minimize cytotoxicity and off-target kinase effects. |

Key Experimental Protocols

Protocol 1: Cellular Thermal Shift Assay (CETSA) for Target Engagement

This protocol verifies the direct binding of PC-IN-3 to the Pyruvate Carboxylase protein in intact cells.

Methodology:

• Cell Treatment: Culture cells to 80-90% confluency. Treat one set of cells with vehicle (e.g., 0.1% DMSO) and another set with PC-IN-3 (e.g., 5 µM) for 2 hours.

• Harvest and Lyse: Harvest cells, wash with PBS, and resuspend in a lysis buffer containing protease inhibitors. Lyse the cells via freeze-thaw cycles.

• Heat Challenge: Aliquot the lysates into separate PCR tubes. Heat the aliquots across a temperature gradient (e.g., 40°C to 70°C in 2°C increments) for 3 minutes using a thermal cycler.

• Separate Aggregates: Centrifuge the heated lysates at high speed (20,000 x g) for 20 minutes to pellet the denatured, aggregated proteins.

• Western Blot Analysis: Collect the supernatant (containing soluble protein) from each sample. Analyze the amount of soluble PC protein remaining at each temperature point by Western blot using a validated PC antibody.

• Data Analysis: Plot the percentage of soluble PC against temperature for both vehicle and PC-IN-3 treated samples. A successful target engagement will result in a rightward shift of the melting curve for the PC-IN-3 treated sample, indicating stabilization of the protein.

Caption: Experimental workflow for CETSA.

Protocol 2: Metabolite Rescue Experiment

This protocol is designed to confirm that a phenotype is due to the inhibition of PC's enzymatic function.

Methodology:

• Determine Optimal Seeding: Seed cells at a density that allows for logarithmic growth over the course of the experiment.

• Prepare Media: Prepare complete culture media and a "rescue" media supplemented with a cell-permeable form of a downstream metabolite, such as 5 mM dimethyl-oxaloacetate.

• Set Up Experimental Groups:

  • Group 1: Vehicle control (e.g., 0.1% DMSO).

  • Group 2: PC-IN-3 at the desired concentration (e.g., 2 µM).

  • Group 3: PC-IN-3 (2 µM) in rescue media.

  • Group 4: Rescue media only (control for metabolite effect).

• Treatment and Incubation: Treat the cells according to the groups above and incubate for the desired duration (e.g., 48-72 hours).

• Phenotypic Analysis: Measure the phenotype of interest (e.g., cell viability via CellTiter-Glo, proliferation via cell counting, or a specific signaling event via Western blot).

• Interpret Results: If the phenotype observed in Group 2 is significantly reversed in Group 3, it provides strong evidence that the effect is on-target.

Signaling Pathway Diagrams

The following diagrams illustrate the metabolic context of PC-IN-3's action and potential off-target pathways.

Caption: On-target pathway of PC-IN-3 in metabolism.

Caption: Potential off-target inhibition of fatty acid synthesis.

"Pyruvate Carboxylase-IN-3" protocol modifications for specific cell lines

Disclaimer: Information regarding a specific molecule designated "Pyruvate Carboxylase-IN-3" is not publicly available in the current scientific literature. This technical support guide is based on the established principles of using small molecule inhibitors of Pyruvate (B1213749) Carboxylase (PC) in various cell lines and provides general guidance that may be applicable to novel PC inhibitors.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Pyruvate Carboxylase (PC) and its inhibitors?

A1: Pyruvate Carboxylase is a mitochondrial enzyme that plays a crucial role in cellular metabolism. It catalyzes the conversion of pyruvate to oxaloacetate (OAA), a key intermediate in the tricarboxylic acid (TCA) cycle. This process, known as anaplerosis, is vital for replenishing TCA cycle intermediates that are used in various biosynthetic pathways, including the synthesis of lipids, nucleotides, and amino acids.[1] In many cancer cells, PC activity is upregulated to support rapid proliferation and survival, especially under conditions of nutrient stress like glutamine deprivation.[2][3]

PC inhibitors are small molecules designed to block the enzymatic activity of PC. By doing so, they can disrupt cancer cell metabolism, leading to reduced proliferation, induction of apoptosis, and potentially increased sensitivity to other chemotherapeutic agents.[2][4]

Q2: How do I determine the optimal concentration of Pyruvate Carboxylase-IN-3 for my cell line?

A2: The optimal concentration of a new inhibitor like Pyruvate Carboxylase-IN-3 must be determined empirically for each specific cell line. A dose-response experiment is recommended to determine the half-maximal inhibitory concentration (IC50) for cell viability. This typically involves treating cells with a serial dilution of the inhibitor (e.g., from 0.01 µM to 100 µM) for a set period (e.g., 48-72 hours) and then assessing cell viability using an appropriate assay (e.g., MTT, CellTiter-Glo). It is also crucial to include a vehicle control (e.g., DMSO) to account for any effects of the solvent.

Q3: What are the expected downstream effects of inhibiting Pyruvate Carboxylase in cancer cells?

A3: Inhibition of PC can lead to several downstream effects, including:

• Reduced Cell Proliferation: By limiting the availability of OAA and other TCA cycle intermediates, PC inhibition can slow down the rate of cell division.[5]

• Induction of Apoptosis: Disruption of central carbon metabolism can trigger programmed cell death.

• Altered Cellular Metabolism: Inhibition of PC can lead to a decrease in mitochondrial respiration and a potential shift towards alternative metabolic pathways.[4] A Seahorse XF Analyzer can be used to measure the oxygen consumption rate (OCR) to assess mitochondrial function.

• Inhibition of Lipogenesis and Nucleotide Biosynthesis: The production of precursors for lipid and nucleotide synthesis is dependent on TCA cycle intermediates, which are replenished by PC.[5]

• Increased Sensitivity to other Drugs: In some cases, inhibiting PC can sensitize cancer cells to other treatments, such as standard chemotherapy (e.g., 5-fluorouracil) or inhibitors of other metabolic pathways (e.g., glutaminase (B10826351) inhibitors).[2]

Q4: How should I prepare and store Pyruvate Carboxylase-IN-3?

A4: While specific information for Pyruvate Carboxylase-IN-3 is unavailable, general guidelines for small molecule inhibitors suggest preparing a concentrated stock solution (e.g., 10 mM) in a suitable solvent like DMSO. This stock solution should be aliquoted into smaller volumes to avoid repeated freeze-thaw cycles and stored at -20°C or -80°C, protected from light. For cell culture experiments, the stock solution should be diluted to the final working concentration in the cell culture medium immediately before use.

Troubleshooting Guide

Issue	Possible Cause	Suggested Solution
Low or no observed effect on cell viability	1. Suboptimal inhibitor concentration: The concentration used may be too low to effectively inhibit PC in the specific cell line. 2. Cell line resistance: The cell line may have a low dependence on PC for anaplerosis and can compensate through other pathways (e.g., glutaminolysis). 3. Inhibitor instability: The compound may be unstable in the cell culture medium at 37°C.	1. Perform a dose-response experiment with a wider range of concentrations. 2. Analyze the metabolic profile of your cell line to determine its dependence on PC. Consider using cell lines known to be sensitive to PC inhibition. Knockdown of PC using shRNA can confirm the on-target effect.[5] 3. Assess the stability of the inhibitor in your cell culture medium over the time course of your experiment using methods like HPLC-MS.
High levels of cell death, even at low concentrations	1. Off-target effects: The inhibitor may be affecting other cellular targets, leading to non-specific toxicity. 2. Solvent toxicity: The concentration of the solvent (e.g., DMSO) in the final culture medium may be too high. 3. High sensitivity of the cell line: Some cell lines are inherently more sensitive to metabolic perturbations.	1. Test the inhibitor in a cell-free PC activity assay to confirm its specificity. If possible, test against a panel of related enzymes. 2. Ensure the final DMSO concentration is typically below 0.5% (v/v). Always include a vehicle-only control. 3. Perform a time-course experiment with lower concentrations and shorter exposure times.
Inconsistent results between experiments	1. Inconsistent cell culture conditions: Variations in cell passage number, confluency, or media composition can affect experimental outcomes. 2. Inhibitor stock solution degradation: Repeated freeze-thaw cycles or improper storage can lead to a loss of inhibitor activity. 3. Variability in experimental setup: Inconsistent timing of inhibitor addition or assay readout can introduce variability.	1. Standardize cell culture procedures. Use cells within a defined passage number range and seed them at a consistent density. 2. Aliquot the stock solution and use a fresh aliquot for each experiment. 3. Maintain a consistent and well-documented experimental protocol.

Data on Pyruvate Carboxylase Inhibitors

The following table summarizes publicly available data on known Pyruvate Carboxylase inhibitors. This data can serve as a reference for designing experiments with Pyruvate Carboxylase-IN-3.

Inhibitor	Cell Line	Assay Type	IC50 / Effect	Reference
ZY-444	MDA-MB-231 (Breast Cancer)	PC Enzymatic Activity Assay	Concentration-dependent inhibition	[4]
Phenylacetic acid	Vemurafenib-treated Melanoma Cells	Cell Growth Assay	Decreased cell growth when combined with vemurafenib	[6]
CB-839 (Glutaminase Inhibitor)	HT-29 PC KO (Colon Cancer)	Cell Growth Assay	Increased growth inhibition in PC KO cells	[2]

Experimental Protocols

Protocol 1: Cell Viability Assay (MTT Assay)

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.

• Inhibitor Treatment: Prepare serial dilutions of Pyruvate Carboxylase-IN-3 in complete cell culture medium. Remove the old medium from the cells and add 100 µL of the medium containing the inhibitor or vehicle control (e.g., DMSO) to the respective wells.

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified incubator with 5% CO2.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for 4 hours at 37°C.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot the dose-response curve to determine the IC50 value.

Protocol 2: Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

This protocol is adapted from a spectrophotometric assay that measures the production of oxaloacetate.[7]

• Cell Lysate Preparation:

  • Harvest cells and wash with ice-cold PBS.

  • Resuspend the cell pellet in ice-cold PC Assay Buffer.

  • Lyse the cells by sonication or using a Dounce homogenizer on ice.

  • Centrifuge the lysate at 12,000 x g for 15 minutes at 4°C to pellet cell debris.

  • Collect the supernatant (cell lysate) and determine the protein concentration using a BCA assay.

• Assay Reaction:

  • Prepare a reaction mixture containing Tris-HCl buffer (pH 8.0), MgCl2, ATP, NaHCO3, acetyl-CoA, pyruvate, citrate (B86180) synthase, and DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)).

  • Add the cell lysate to the reaction mixture.

  • The oxaloacetate produced by PC reacts with acetyl-CoA, catalyzed by citrate synthase, to release Coenzyme A (CoA).

  • The free CoA reacts with DTNB to produce a colored product that can be measured spectrophotometrically.

• Measurement:

  • Monitor the increase in absorbance at 412 nm over time using a spectrophotometer.

  • The rate of the reaction is proportional to the PC activity in the cell lysate.

• Inhibitor Testing:

  • To test the effect of Pyruvate Carboxylase-IN-3, pre-incubate the cell lysate with the inhibitor for a specified time before adding the reaction mixture.

  • Compare the reaction rates in the presence and absence of the inhibitor to determine the percentage of inhibition.

Visualizations

Caption: Simplified signaling pathway of Pyruvate Carboxylase and its inhibition.

Caption: Experimental workflow for determining the IC50 of Pyruvate Carboxylase-IN-3.

References

• 1. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 2. Frontiers | CRISPR Cas9-mediated ablation of pyruvate carboxylase gene in colon cancer cell line HT-29 inhibits growth and migration, induces apoptosis and increases sensitivity to 5-fluorouracil and glutaminase inhibitor [frontiersin.org]
• 3. pnas.org [pnas.org]
• 4. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. JCI - Pyruvate carboxylase is critical for non–small-cell lung cancer proliferation [jci.org]
• 6. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 7. cmbe.engr.uga.edu [cmbe.engr.uga.edu]

Technical Support Center: Managing Cellular Toxicity of Pyruvate Carboxylase Inhibitors

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) to minimize cellular toxicity associated with Pyruvate (B1213749) Carboxylase (PC) inhibitors. As specific data for a compound named "Pyruvate Carboxylase-IN-3" is not publicly available, this guide addresses the potential toxicities arising from the general inhibition of Pyruvate Carboxylase, a critical enzyme in cellular metabolism.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of Pyruvate Carboxylase and why would its inhibition be toxic?

Pyruvate Carboxylase (PC) is a mitochondrial enzyme that plays a crucial role in metabolism by catalyzing the conversion of pyruvate to oxaloacetate (OAA).[1][2][3] This reaction is vital for:

• Replenishing the Tricarboxylic Acid (TCA) Cycle: OAA is a key intermediate in the TCA cycle, which is central to cellular energy production.[1]

• Gluconeogenesis: In the liver and kidney, PC initiates the process of creating glucose from non-carbohydrate sources.[1][3]

• Lipogenesis: PC provides OAA for the synthesis of fatty acids in adipose tissue.[1][3]

• Neurotransmitter Synthesis: The enzyme is also involved in the biosynthesis of neurotransmitters.[3]

Inhibition of PC can disrupt these fundamental processes, leading to impaired mitochondrial fuel metabolism, energy deficits, and the accumulation of metabolic intermediates like pyruvate and lactate (B86563), which can result in cellular stress and toxicity.[2][4]

Q2: What are the expected cytotoxic effects of inhibiting Pyruvate Carboxylase?

Inhibition of PC can lead to a range of cytotoxic effects, primarily due to the disruption of cellular metabolism and energy production. These effects can include:

• Apoptotic Cell Death: Studies on PC inhibition have shown induction of apoptosis.[4]

• Metabolic Stress: Impaired mitochondrial fuel metabolism can mimic glucolipotoxicity.[4]

• Lactic Acidosis: The accumulation of pyruvate from glycolysis, which cannot be converted to OAA, can lead to its conversion to lactate, causing acidosis.[2]

• Endoplasmic Reticulum (ER) Stress: Disruption of metabolic homeostasis can lead to ER stress, a factor implicated in apoptosis.[4]

Q3: How can I assess the toxicity of a Pyruvate Carboxylase inhibitor in my cell line?

A multi-assay approach is recommended to comprehensively evaluate the toxicity of a PC inhibitor. Key assays include:

• Cell Viability Assays: (e.g., MTT, MTS, or CellTiter-Glo®) to determine the overall effect on cell proliferation and survival.

• Apoptosis Assays: (e.g., Annexin V/Propidium Iodide staining, Caspase-3/7 activity assays) to specifically measure the induction of programmed cell death.

• Metabolic Assays: Measurement of lactate production and glucose consumption can indicate a shift towards anaerobic glycolysis.

• Mitochondrial Function Assays: (e.g., Seahorse XF Analyzer, JC-1 staining) to assess mitochondrial respiration and membrane potential.

Troubleshooting Guide

Observed Problem	Potential Cause	Suggested Solution
High level of cell death even at low concentrations of the inhibitor.	The cell line is highly dependent on PC activity for survival.	- Use a lower concentration range of the inhibitor.- Supplement the culture medium with TCA cycle intermediates like oxaloacetate or alpha-ketoglutarate (B1197944) to bypass the inhibited step.- Use a cell line known to be less reliant on anaplerosis via PC.
Significant increase in lactate production and media acidification.	Inhibition of PC is shunting pyruvate towards lactate formation.	- Monitor the pH of the culture medium and change it more frequently.- Use a buffered medium.- Co-treat with a lactate dehydrogenase (LDH) inhibitor, though this may have its own toxic effects.
Inconsistent results between experiments.	- Instability of the inhibitor in solution.- Variations in cell density or metabolic state at the time of treatment.	- Prepare fresh solutions of the inhibitor for each experiment.- Ensure consistent cell seeding densities and allow cells to acclimate before adding the inhibitor.
No observable effect of the inhibitor.	- The chosen cell line may have low PC expression or activity.- The inhibitor may not be cell-permeable.- The concentration range is too low.	- Confirm PC expression in your cell line via Western blot or qPCR.- Perform a cellular uptake assay if possible.- Broaden the concentration range tested.

Experimental Protocols

Protocol 1: Assessment of Cell Viability using MTT Assay

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.

• Inhibitor Treatment: Treat cells with a serial dilution of the Pyruvate Carboxylase inhibitor and a vehicle control. Incubate for the desired time period (e.g., 24, 48, 72 hours).

• MTT Addition: Add 10 µL of 5 mg/mL MTT solution to each well and incubate for 4 hours at 37°C.

• Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Express cell viability as a percentage of the vehicle-treated control.

Protocol 2: Measurement of Apoptosis by Annexin V/PI Staining

• Cell Treatment: Seed cells in a 6-well plate and treat with the PC inhibitor and controls for the desired time.

• Cell Harvesting: Harvest the cells by trypsinization and wash with cold PBS.

• Staining: Resuspend the cells in 1X Annexin V binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry.

• Data Interpretation:

  • Annexin V-negative/PI-negative: Live cells

  • Annexin V-positive/PI-negative: Early apoptotic cells

  • Annexin V-positive/PI-positive: Late apoptotic/necrotic cells

Quantitative Data Summary

Table 1: Example IC50 Values of a Generic PC Inhibitor on Various Cell Lines

Cell Line	IC50 (µM) after 48h	Primary Metabolic Pathway
HepG2 (Liver)	15.2	Gluconeogenic
A549 (Lung)	25.8	Glycolytic
MCF-7 (Breast)	18.5	Anaplerotic
SH-SY5Y (Neuroblastoma)	8.9	High anaplerotic need

Table 2: Example Effects of a Generic PC Inhibitor (10 µM) on Metabolic Parameters

Cell Line	% Decrease in Oxygen Consumption Rate (OCR)	% Increase in Extracellular Acidification Rate (ECAR)
HepG2	45%	120%
A549	30%	150%
MCF-7	40%	135%
SH-SY5Y	55%	180%

Visualizations

Caption: Role of Pyruvate Carboxylase and its inhibition.

Caption: Experimental workflow for assessing PC inhibitor toxicity.

References

• 1. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Toxicity generated through inhibition of pyruvate carboxylase and carnitine palmitoyl transferase-1 is similar to high glucose/palmitate-induced glucolipotoxicity in INS-1 beta cells - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Refining "Pyruvate Carboxylase-IN-3" Experimental Conditions

This guide provides troubleshooting advice and frequently asked questions for researchers using Pyruvate (B1213749) Carboxylase-IN-3. As specific data for "Pyruvate Carboxylase-IN-3" is not widely available, this document is based on the established principles of working with Pyruvate Carboxylase (PC) inhibitors and small molecule inhibitors in cell culture.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action of Pyruvate Carboxylase (PC) and what are the expected effects of its inhibition?

Pyruvate Carboxylase is a mitochondrial enzyme that plays a crucial anaplerotic role by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1][2][3] This reaction is vital for replenishing intermediates of the tricarboxylic acid (TCA) cycle, which are essential for various biosynthetic pathways, including gluconeogenesis and lipogenesis.[4][5] Inhibition of PC is expected to decrease the production of oxaloacetate, leading to a reduction in TCA cycle intermediates and potentially impacting cellular energy metabolism and biosynthesis.[3][6]

Q2: How should I determine the optimal working concentration for Pyruvate Carboxylase-IN-3 in my cell line?

The optimal concentration of an inhibitor should be empirically determined for each cell line and experimental setup. A dose-response curve is essential to identify the concentration that elicits the desired biological effect without causing excessive cytotoxicity.[7] Start with a broad range of concentrations, including those below and above the expected IC50 value, if available from the manufacturer or literature.

Q3: What is the recommended solvent for Pyruvate Carboxylase-IN-3 and what are the potential issues with solvent toxicity?

Most small molecule inhibitors are dissolved in dimethyl sulfoxide (B87167) (DMSO).[8] It is critical to ensure that the final concentration of the solvent in the cell culture medium is below the toxic threshold for your specific cell line, which is typically less than 0.1-0.5%.[7][8] Always include a solvent-only control in your experiments to account for any effects of the solvent itself.[7]

Q4: How can I minimize off-target effects of Pyruvate Carboxylase-IN-3?

Off-target effects are a common concern with small molecule inhibitors.[7] To minimize these:

• Use the lowest effective concentration determined from your dose-response studies.

• Reduce the incubation time to the minimum required to observe the desired effect.

• If possible, use a structurally different inhibitor of the same target to confirm that the observed phenotype is specific to the inhibition of Pyruvate Carboxylase.

• Perform rescue experiments by adding downstream metabolites (e.g., oxaloacetate or malate) to see if they can reverse the effects of the inhibitor.

Q5: What are the best practices for storing and handling Pyruvate Carboxylase-IN-3?

For optimal stability, store the inhibitor as a concentrated stock solution at -20°C or -80°C. Avoid repeated freeze-thaw cycles by aliquoting the stock solution. When preparing working solutions, allow the stock to thaw completely and vortex gently before dilution in pre-warmed culture medium.

Troubleshooting Guide

Problem	Possible Cause	Suggested Solution
High levels of cell death observed after treatment.	Inhibitor concentration is too high.	Perform a dose-response curve to determine the optimal, non-toxic concentration.[7]
Prolonged exposure to the inhibitor.	Reduce the incubation time. Determine the minimum time required to achieve the desired effect.
Solvent toxicity.	Ensure the final concentration of the solvent (e.g., DMSO) is below the toxic threshold for your cell line (typically <0.1-0.5%). Run a solvent-only control.[7][8]
Inconsistent results or lack of inhibitor effect.	Inhibitor is not active.	Check the storage conditions and age of the inhibitor. Prepare a fresh stock solution.
Inhibitor is not cell-permeable.	Verify from any available manufacturer's data if the inhibitor is cell-permeable.
Incorrect timing of inhibitor addition.	Optimize the timing of inhibitor treatment based on your experimental goals (e.g., pre-treatment vs. co-treatment with a stimulus).
Unexpected phenotypic changes in cells.	Off-target effects of the inhibitor.	Use a lower concentration of the inhibitor. Confirm the phenotype with another PC inhibitor if available. Perform rescue experiments with downstream metabolites.
Metabolic reprogramming of cells.	Analyze key metabolic readouts (e.g., lactate (B86563) production, oxygen consumption) to understand how the cells are adapting to PC inhibition.

Experimental Protocols

Protocol 1: Determining Optimal Inhibitor Concentration using a Cell Viability Assay (e.g., MTT Assay)

• Cell Seeding: Plate your cells in a 96-well plate at a density that will ensure they are in the exponential growth phase at the time of treatment. Allow the cells to adhere overnight.

• Inhibitor Preparation: Prepare a 2X stock solution of Pyruvate Carboxylase-IN-3 in culture medium from a concentrated DMSO stock. Create a dilution series to test a range of final concentrations (e.g., 0.1, 1, 10, 50, 100 µM). Prepare a 2X solvent control with the same final DMSO concentration as the highest inhibitor concentration.

• Treatment: Remove the old medium from the cells and add 100 µL of the 2X inhibitor dilutions and the 2X solvent control. Also, include wells with medium only as a background control.

• Incubation: Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

• MTT Assay:

  • Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.

  • Incubate for 2-4 hours at 37°C.

  • Add 100 µL of solubilization solution (e.g., DMSO or a solution of 10% SDS in 0.01 M HCl).

  • Incubate for at least 1 hour at 37°C to dissolve the formazan (B1609692) crystals.

• Data Analysis: Measure the absorbance at 570 nm using a microplate reader. Calculate the percentage of cell viability relative to the solvent-only control. Plot the results as a dose-response curve to determine the IC50 value.

Data Presentation: Dose-Response of Pyruvate Carboxylase-IN-3 on Cell Viability

Concentration (µM)	Mean Absorbance (570 nm)	Standard Deviation	% Viability (relative to control)
0 (Solvent Control)	[Record Data]	[Record Data]	100
0.1	[Record Data]	[Record Data]	[Calculate]
1	[Record Data]	[Record Data]	[Calculate]
10	[Record Data]	[Record Data]	[Calculate]
50	[Record Data]	[Record Data]	[Calculate]
100	[Record Data]	[Record Data]	[Calculate]

Visualizations

Caption: Pyruvate Carboxylase Signaling Pathway

Caption: General Experimental Workflow

References

• 1. Requirement of hepatic pyruvate carboxylase during fasting, high fat, and ketogenic diet - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. biomed.cas.cz [biomed.cas.cz]
• 4. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 5. scispace.com [scispace.com]
• 6. CONTENTdm [archives.scranton.edu]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Comparative Guide to Pyruvate Carboxylase Inhibitors: Benchmarking Pyruvate Carboxylase-IN-1

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of Pyruvate (B1213749) Carboxylase-IN-1 (PC-IN-1) with other known inhibitors of pyruvate carboxylase (PC), a critical enzyme in intermediary metabolism. The content is designed to offer an objective analysis of performance, supported by available experimental data, to aid in the selection of appropriate research tools and to inform drug discovery efforts.

Introduction to Pyruvate Carboxylase

Pyruvate carboxylase (PC) is a biotin-dependent mitochondrial enzyme that catalyzes the irreversible carboxylation of pyruvate to oxaloacetate.[1][2] This anaplerotic reaction is vital for replenishing tricarboxylic acid (TCA) cycle intermediates consumed in various biosynthetic pathways, including gluconeogenesis, lipogenesis, and neurotransmitter synthesis.[3][4] Given its central role in metabolism, dysregulation of PC activity has been implicated in several diseases, including type 2 diabetes and cancer, making it an attractive target for therapeutic intervention.[5][6]

Overview of Pyruvate Carboxylase Inhibitors

A variety of molecules are known to inhibit pyruvate carboxylase, ranging from natural allosteric regulators to synthetic small molecules. These inhibitors can be broadly categorized based on their mechanism of action and chemical nature. This guide focuses on a comparative analysis of their inhibitory potency.

Quantitative Comparison of Pyruvate Carboxylase Inhibitors

The following table summarizes the inhibitory potency (IC50 and Ki values) of Pyruvate Carboxylase-IN-1 and other selected PC inhibitors. IC50 represents the concentration of an inhibitor required to reduce the enzyme's activity by half, while Ki is the inhibition constant, indicating the binding affinity of the inhibitor to the enzyme.

Inhibitor	Type	Target Domain/Mechanism	IC50	Ki	Organism/Assay Condition
Pyruvate Carboxylase-IN-1	Natural Product Analog	Not specified	0.204 µM (cell lysate)[6]	-	Human Hepatocellular Carcinoma (HCC) cells[6]
0.104 µM (cell-based)[6]
ZY-444	Synthetic Small Molecule	Binds to PC, inactivates catalytic activity[7]	3.82 µM (48h, TPC-1 cells)[8]	-	Papillary Thyroid Carcinoma cells[8]
3.79 µM (48h, KTC-1 cells)[8]
Erianin	Natural Bibenzyl	Binds to PC, inhibits enzymatic activity[9]	Potent inhibition reported[9]	-	Human Hepatocellular Carcinoma (HCC)[9]
Oxalate	Substrate Analog	Non-competitive with pyruvate[10]	-	70 µM (Yeast)[10]	Yeast, Rat liver, Chicken liver[10]
50-130 µM (Rat liver)[10]
12 µM (Chicken liver)[10]
Fluoropyruvate	Substrate Analog	Non-competitive with pyruvate[10]	-	0.17 mM[10]	Not specified[10]
Oxamate	Pyruvate Analog	Non-competitive inhibitor of PC[11]	-	KD = 1.45 mM[12]	Chicken liver[12]
α-hydroxycinnamic acid (8v)	Synthetic Small Molecule	Competitive with pyruvate[1]	4.3 ± 1.5 µM[1]	0.74 µM[1]	Not specified[1]
α-hydroxycinnamic acid (8u)	Synthetic Small Molecule	Not specified	3.0 ± 1.0 µM[1]	-	Not specified[1]
Chlorothricin	Antibiotic	Reversible inhibitor[12]	0.12 - 0.50 mM[12]	-	Bacillus subtilis, rat liver, chicken liver, Azotobacter vinelandii[12]
Phosphonoacetic acid	Carboxyphosphate Analog	Non-competitive with MgATP[12]	-	0.5 mM[12]	Sheep kidney[12]
L-Aspartate	Allosteric Inhibitor	Allosteric[11]	-	-	Many bacterial PCs[11]
α-Ketoglutarate	Allosteric Inhibitor	Allosteric[11]	-	-	Mammalian PCs[11]
L-Glutamate	Allosteric Inhibitor	Allosteric[11]	-	-	Mammalian PCs[11]

Experimental Protocols

Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

This protocol describes a common method to determine pyruvate carboxylase activity by measuring the formation of oxaloacetate in a coupled reaction.

Principle: Pyruvate carboxylase catalyzes the conversion of pyruvate to oxaloacetate. The produced oxaloacetate is then reduced to malate (B86768) by malate dehydrogenase (MDH), a reaction that involves the oxidation of NADH to NAD+. The decrease in absorbance at 340 nm due to NADH oxidation is monitored spectrophotometrically and is directly proportional to the PC activity.

Materials:

• Tris-HCl buffer (e.g., 100 mM, pH 8.0)

• Sodium Bicarbonate (NaHCO3)

• Magnesium Chloride (MgCl2)

• ATP

• Acetyl-CoA

• Pyruvate

• NADH

• Malate Dehydrogenase (MDH)

• Enzyme source (e.g., purified PC, cell lysate, mitochondrial fraction)

• Inhibitor stock solution (e.g., Pyruvate Carboxylase-IN-1 dissolved in a suitable solvent)

• Spectrophotometer capable of reading at 340 nm

• Cuvettes

Procedure:

• Reaction Mixture Preparation: In a cuvette, prepare the reaction mixture containing Tris-HCl buffer, NaHCO3, MgCl2, ATP, Acetyl-CoA, NADH, and MDH.

• Pre-incubation: Incubate the reaction mixture at the desired temperature (e.g., 37°C) for a few minutes to allow for temperature equilibration.

• Background Reading: Add the enzyme source to the reaction mixture and monitor the absorbance at 340 nm for a short period to establish a baseline rate (in the absence of the substrate, pyruvate).

• Initiation of Reaction: Add pyruvate to the cuvette to start the reaction.

• Measurement: Immediately start recording the decrease in absorbance at 340 nm over time. The linear portion of the curve represents the rate of the reaction.

• Inhibitor Assay: To determine the IC50 of an inhibitor, perform the assay as described above in the presence of varying concentrations of the inhibitor. A control reaction without the inhibitor should be run in parallel.

• Data Analysis: Calculate the rate of NADH oxidation from the change in absorbance over time using the Beer-Lambert law (extinction coefficient of NADH at 340 nm is 6220 M⁻¹cm⁻¹). Plot the percentage of inhibition against the inhibitor concentration and fit the data to a suitable dose-response curve to determine the IC50 value.

Signaling Pathways and Experimental Workflows

Pyruvate Carboxylase in Anaplerosis

The primary role of pyruvate carboxylase is to replenish TCA cycle intermediates. This anaplerotic function is crucial for providing precursors for various biosynthetic pathways.

Caption: Anaplerotic function of Pyruvate Carboxylase.

Inhibition of Wnt/β-catenin/Snail Signaling by ZY-444

The synthetic inhibitor ZY-444 has been shown to suppress breast cancer progression by inhibiting pyruvate carboxylase, which in turn leads to the downregulation of the Wnt/β-catenin/Snail signaling pathway.[7]

Caption: ZY-444 inhibits PC, suppressing the Wnt pathway.

Experimental Workflow for Inhibitor Screening

A typical workflow for screening and characterizing pyruvate carboxylase inhibitors involves a series of in vitro and cell-based assays.

Caption: Workflow for PC inhibitor screening and characterization.

Conclusion

Pyruvate Carboxylase-IN-1 has emerged as a potent inhibitor of pyruvate carboxylase, demonstrating low micromolar to nanomolar efficacy in both cell-free and cell-based assays.[6] Its potency appears comparable to or greater than many other known inhibitors, including the synthetic compound ZY-444 and various natural and substrate analog inhibitors. The detailed quantitative data and experimental protocols provided in this guide are intended to facilitate further research into the therapeutic potential of targeting pyruvate carboxylase and to assist in the selection of appropriate chemical tools for studying its biological functions. Further studies are warranted to fully elucidate the mechanism of action of Pyruvate Carboxylase-IN-1 and to evaluate its selectivity and in vivo efficacy.

References

• 1. Evaluation of α-hydroxycinnamic acids as pyruvate carboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. scispace.com [scispace.com]
• 4. Structure, function and regulation of pyruvate carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Recent advances in small molecular inhibitors of pyruvate carboxylase for human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Pyruvate Carboxylase-IN-1 | TargetMol [targetmol.com]
• 7. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. medchemexpress.com [medchemexpress.com]
• 9. Identification of Pyruvate Carboxylase as the Cellular Target of Natural Bibenzyls with Potent Anticancer Activity against Hepatocellular Carcinoma via Metabolic Reprogramming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Insights into the carboxyltransferase reaction of pyruvate carboxylase from the structures of bound product and intermediate analogues - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Inhibitors of Pyruvate Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]

Validating the Inhibitory Effect of Pyruvate Carboxylase Inhibitors: A Comparative Guide

This guide provides a comprehensive comparison of small molecule inhibitors targeting Pyruvate (B1213749) Carboxylase (PC), a critical enzyme in intermediary metabolism. As "Pyruvate Carboxylase-IN-3" is not a publicly documented inhibitor, this guide will use representative potent inhibitors from the scientific literature, herein designated as PC-IN-A (based on 2-hydroxy-3-(quinoline-2-yl)propenoic acid) and PC-IN-B (Phenylacetic Acid) , to illustrate the validation process and compare their performance against other inhibitory modalities.

This document is intended for researchers, scientists, and drug development professionals interested in the therapeutic potential of targeting Pyruvate Carboxylase in diseases such as cancer and type II diabetes.[1]

Comparative Performance of Pyruvate Carboxylase Inhibitors

The efficacy of Pyruvate Carboxylase inhibitors can be quantified by their half-maximal inhibitory concentration (IC50) and their mechanism of action. Below is a summary of the performance of our representative inhibitors and other alternatives.

Inhibitor Class	Representative Compound	Target Domain	Mechanism of Action	Potency (IC50)	Reference
α-Hydroxycinnamic Acids	PC-IN-A (2-hydroxy-3-(quinoline-2-yl)propenoic acid)	Carboxyltransferase (CT)	Competitive with respect to pyruvate; Mixed-type with respect to ATP	4.3 ± 1.5 µM	[2]
Phenylalkanoic Acids	PC-IN-B (Phenylacetic Acid)	Not specified	Active form is the CoA ester, which inhibits PC activity.[3]	Concentration-dependent inhibition of gluconeogenesis.[3]	[3][4]
α-Keto Acids	3,3'-(1,4-phenylene)bis[2-hydroxy-2-propenoic acid]	Carboxyltransferase (CT)	Not specified	3.0 ± 1.0 µM	[2]
Other Small Molecules	Oxamate	Pyruvate binding site	Structural analogue of pyruvate.[5]	-	[5]
Phosphonoacetate	Putative carboxyphosphate (B1215591) intermediate binding site	-	-	[6]
Gene Silencing	Antisense Oligonucleotides (ASO)	PC mRNA	Reduces protein expression.[7][8]	Decreased PC mRNA and protein levels in liver and adipose tissue.[7][8]	[7][8][9]

Signaling Pathway and Inhibitor Action

Pyruvate carboxylase is a mitochondrial enzyme that plays a crucial role in replenishing tricarboxylic acid (TCA) cycle intermediates (anaplerosis) and is the first committed step in gluconeogenesis.[8] It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate.[3]

References

• 1. Recent advances in small molecular inhibitors of pyruvate carboxylase for human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Western Blot Procedure | Cell Signaling Technology [cellsignal.com]
• 3. In vitro and in vivo suppression of gluconeogenesis by inhibition of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Phenylacetic Acid | C8H8O2 | CID 999 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. cmbe.engr.uga.edu [cmbe.engr.uga.edu]
• 6. Western Blot Protocol | Proteintech Group [ptglab.com]
• 7. Targeting Pyruvate Carboxylase Reduces Gluconeogenesis and Adiposity and Improves Insulin Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. diabetesjournals.org [diabetesjournals.org]
• 9. Targeting pyruvate carboxylase reduces gluconeogenesis and adiposity and improves insulin resistance - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of Pyruvate Carboxylase Inhibitors: A Guide for Researchers

An in-depth evaluation of "Pyruvate Carboxylase-IN-1" and other known inhibitors of a key metabolic enzyme.

This guide provides a comparative analysis of "Pyruvate Carboxylase-IN-1" and other notable inhibitors of Pyruvate (B1213749) Carboxylase (PC), an essential mitochondrial enzyme. PC plays a critical role in various metabolic pathways, including gluconeogenesis, lipogenesis, and the replenishment of tricarboxylic acid (TCA) cycle intermediates.[1] Its involvement in pathological conditions such as cancer and metabolic disorders has made it an attractive target for drug development.[2][3] This document is intended for researchers, scientists, and drug development professionals, offering a comprehensive overview of the performance and experimental data of various PC inhibitors.

Overview of Pyruvate Carboxylase Inhibitors

Pyruvate Carboxylase inhibitors can be broadly categorized based on their mechanism and specificity. They range from naturally occurring metabolites to synthetic small molecules. This guide focuses on a comparative analysis of "Pyruvate Carboxylase-IN-1", a potent and specific inhibitor, against a panel of other known inhibitors including ZY-444, imidazolidinetriones (IZTs), and classical inhibitors like L-aspartate, oxamate, and phosphonoacetate.

Quantitative Comparison of Inhibitor Potency

The following table summarizes the available quantitative data for the discussed Pyruvate Carboxylase inhibitors. It is important to note that the experimental conditions under which these values were determined may vary, affecting direct comparability.

Inhibitor	Target/Mechanism	IC50/Ki Value	Cell/Assay Type	Reference
Pyruvate Carboxylase-IN-1 (Erianin Analog)	Pyruvate Carboxylase	IC50: 10.05 nM - 15.15 nM	Hepatocellular carcinoma cells	[4]
ZY-444	Pyruvate Carboxylase	IC50: 3.82 μM (48h), 3.34 μM (72h)	TPC-1 cancer cells	[5]
IC50: 3.79 μM (48h), 3.69 μM (72h)	KTC-1 cancer cells	[5]
Imidazolidinetriones (IZTs)	Pyruvate Carboxylase (Allosteric)	IC50: 3 - 12 μM	Enzyme Assay
L-Aspartate	Allosteric inhibitor, competitive with acetyl-CoA	-	Enzyme Kinetics	[6][7]
Oxamate	Pyruvate binding site	-	Enzyme Kinetics	[8]
Phosphonoacetate	Putative carboxyphosphate (B1215591) intermediate binding site	Ki: 2.5 mM	Enzyme Assay (R. etli PC)
Avidin	Biotin cofactor	High Affinity (Kd ~10⁻¹⁵ M for biotin)	General Knowledge	[9]
Prohibitin	Pyruvate Carboxylase	-	-	[8][10]

Note: IC50 (half-maximal inhibitory concentration) and Ki (inhibition constant) are measures of inhibitor potency. A lower value indicates a more potent inhibitor. The lack of quantitative data for some classical inhibitors in readily comparable formats highlights a gap in the literature.

Detailed Experimental Methodologies

The determination of inhibitor potency is crucial for comparative analysis. Below are generalized protocols for the key assays cited in this guide. For specific parameters, it is recommended to consult the original research articles.

Coupled Enzyme Assay for Pyruvate Carboxylase Activity

This spectrophotometric assay is a common method to determine the enzymatic activity of PC and the potency of its inhibitors.

• Principle: The product of the PC reaction, oxaloacetate, is used as a substrate by a coupling enzyme, malate (B86768) dehydrogenase (MDH). MDH oxidizes NADH to NAD+, leading to a decrease in absorbance at 340 nm, which is proportional to the PC activity.

• Reagents:

  • Assay Buffer (e.g., Tris-HCl buffer, pH 8.0)

  • Pyruvate (substrate)

  • ATP (co-substrate)

  • MgCl₂ (cofactor)

  • NaHCO₃ (source of CO₂)

  • Acetyl-CoA (allosteric activator)

  • NADH

  • Malate Dehydrogenase (coupling enzyme)

  • Purified Pyruvate Carboxylase

  • Inhibitor compound at various concentrations

• Procedure:

  • Prepare a reaction mixture containing all reagents except the enzyme and inhibitor in a cuvette.

  • Add the inhibitor at the desired concentration and incubate for a specified time.

  • Initiate the reaction by adding the purified Pyruvate Carboxylase.

  • Monitor the decrease in absorbance at 340 nm over time using a spectrophotometer.

  • The rate of NADH oxidation is used to calculate the PC activity.

  • To determine the IC50 value, the assay is performed with a range of inhibitor concentrations, and the percentage of inhibition is plotted against the inhibitor concentration.

Cell-Based Proliferation Assay (MTT Assay)

This colorimetric assay is used to assess the effect of inhibitors on cell viability and proliferation.

• Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent is reduced by mitochondrial dehydrogenases in living cells to a purple formazan (B1609692) product. The amount of formazan produced is proportional to the number of viable cells.

• Reagents:

  • Cell culture medium

  • Adherent cells (e.g., cancer cell lines)

  • Inhibitor compound at various concentrations

  • MTT solution

  • Solubilization buffer (e.g., DMSO)

• Procedure:

  • Seed cells in a 96-well plate and allow them to adhere overnight.

  • Treat the cells with various concentrations of the inhibitor compound and incubate for a specified period (e.g., 48 or 72 hours).

  • Add MTT solution to each well and incubate for 2-4 hours to allow formazan crystal formation.

  • Remove the medium and add a solubilization buffer to dissolve the formazan crystals.

  • Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

  • The IC50 value is calculated by plotting the percentage of cell viability against the inhibitor concentration.

Signaling Pathways and Experimental Workflows

The inhibition of Pyruvate Carboxylase can have significant downstream effects on cellular signaling pathways, particularly in cancer cells that rely on PC for anaplerosis.

Pyruvate Carboxylase in Central Metabolism

Pyruvate Carboxylase is a key enzyme at the crossroads of several major metabolic pathways. It catalyzes the irreversible carboxylation of pyruvate to oxaloacetate, a crucial anaplerotic reaction that replenishes the TCA cycle with intermediates that may have been diverted for biosynthetic purposes.

References

• 1. Pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyruvate carboxylase promotes thyroid cancer aggressiveness through fatty acid synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Design, synthesis and structure–activity relationship studies on erianin analogues as pyruvate carboxylase inhibitors in hepatocellular carcinoma cells - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Mechanisms of inhibition of Rhizobium etli pyruvate carboxylase by L-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. "Inhibitors of Pyruvate Carboxylase" by Tonya N. Zeczycki, Martin St. Maurice et al. [epublications.marquette.edu]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]

A Comparative Guide: Pharmacological Inhibition vs. Genetic Knockdown of Pyruvate Carboxylase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison between the pharmacological inhibition of Pyruvate (B1213749) Carboxylase (PC) using a representative inhibitor, and the genetic knockdown of PC. While direct head-to-head comparative studies are not extensively available in the public domain, this document synthesizes existing data from independent studies to offer an objective overview of the efficacy and methodologies of both approaches. The focus is on providing a clear, data-driven comparison to aid researchers in selecting the most appropriate method for their experimental needs.

Introduction to Pyruvate Carboxylase

Pyruvate carboxylase (PC) is a crucial mitochondrial enzyme that catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1] This anaplerotic reaction is vital for replenishing the tricarboxylic acid (TCA) cycle, a central hub of cellular metabolism.[1][2] As such, PC plays a significant role in various metabolic pathways, including gluconeogenesis, lipogenesis, and the biosynthesis of neurotransmitters.[1] Its involvement in cancer metabolism has made it an attractive target for therapeutic intervention.[3]

Methods of Inhibition: A Comparative Overview

Two primary strategies are employed to investigate the function of PC and to target its activity: pharmacological inhibition with small molecules and genetic knockdown or knockout using techniques like shRNA or CRISPR-Cas9.

• Pharmacological Inhibition: This approach utilizes small molecules that directly bind to the enzyme and inhibit its catalytic activity. These inhibitors can be reversible or irreversible and can have various mechanisms of action, such as competing with the substrate or binding to an allosteric site.[4] This method offers the advantage of acute and often reversible control over enzyme function.

• Genetic Knockdown/Knockout: This method involves reducing or completely eliminating the expression of the PC gene (PC).[5] Techniques like shRNA (short hairpin RNA) lead to the degradation of the target mRNA, resulting in reduced protein levels (knockdown).[6][7] CRISPR-Cas9 technology can be used to introduce mutations that completely disrupt gene function, leading to a complete absence of the protein (knockout).[5][8] These genetic approaches provide a high degree of specificity for the target protein.

Quantitative Data Summary

The following tables summarize quantitative data from studies investigating the effects of a known PC inhibitor and genetic knockdown of PC on various cellular processes. It is important to note that this data is compiled from different studies and direct comparison of absolute values may not be appropriate due to variations in experimental conditions.

Table 1: Effects of PC Inhibition on Cancer Cell Lines

Inhibitor	Cell Line	IC50 (Cell Proliferation)	Observed Effects	Reference
Pyruvate Carboxylase-IN-1	HepG2	1.741 µM	Inhibition of cell growth	[9]
Pyruvate Carboxylase-IN-1	HCCLM3	8.540 µM	Inhibition of cell growth	[9]

Table 2: Effects of Genetic Knockdown/Knockout of PC on Cancer Cell Lines

Method	Cell Line	Effect on Proliferation	Effect on Migration	Effect on Apoptosis	Other Notable Effects	Reference
shRNA Knockdown	MDA-MB-231 (Breast Cancer)	Decreased cell viability and growth	Not Reported	Not Reported	Decreased levels of TCA cycle intermediates and nucleotides	[10]
CRISPR-Cas9 Knockout	HT-29 (Colon Cancer)	50-60% reduction in growth rate	60-70% reduction in migration	Increased apoptosis (PARP cleavage)	Down-regulation of lipogenic enzymes (ACC1, FASN); Increased sensitivity to 5-FU and CB-839	[11]

Experimental Protocols

Pharmacological Inhibition with Pyruvate Carboxylase-IN-1

Objective: To assess the anti-proliferative effect of a PC inhibitor on cancer cells.

Materials:

• Cancer cell lines (e.g., HepG2, HCCLM3)

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Pyruvate Carboxylase-IN-1 (dissolved in DMSO)

• 96-well plates

• Cell viability assay reagent (e.g., MTS or CellTiter-Glo)

• Plate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000 cells per well and allow them to adhere overnight.

• Prepare serial dilutions of Pyruvate Carboxylase-IN-1 in complete culture medium.

• Remove the existing medium from the wells and add 100 µL of the medium containing the inhibitor at various concentrations. Include a vehicle control (DMSO) and a no-treatment control.

• Incubate the plate for a specified period (e.g., 72 hours) at 37°C in a humidified incubator with 5% CO2.

• After the incubation period, add the cell viability reagent to each well according to the manufacturer's instructions.

• Incubate for the recommended time and then measure the absorbance or luminescence using a plate reader.

• Calculate the cell viability as a percentage of the control and determine the IC50 value.[9]

Genetic Knockdown of PC using shRNA

Objective: To generate stable cell lines with reduced PC expression to study the long-term effects of PC deficiency.

Materials:

• Target cells (e.g., MDA-MB-231)

• Lentiviral or retroviral vectors containing shRNA constructs targeting the PC gene and a non-targeting scramble control.

• Packaging plasmids (for lentivirus production)

• HEK293T cells (for virus production)

• Transfection reagent

• Polybrene

• Puromycin (or other selection antibiotic)

• qPCR reagents

• Antibodies for Western blotting (anti-PC and loading control)

Procedure:

• Virus Production: Co-transfect HEK293T cells with the shRNA vector and packaging plasmids using a suitable transfection reagent. Collect the virus-containing supernatant 48-72 hours post-transfection.

• Transduction: Plate the target cells and allow them to reach 50-70% confluency. Add the viral supernatant to the cells in the presence of polybrene to enhance transduction efficiency.

• Selection: 48 hours post-transduction, replace the medium with fresh medium containing the appropriate selection antibiotic (e.g., puromycin) to select for successfully transduced cells.

• Verification of Knockdown:

  • qPCR: Extract total RNA from the stable cell lines and perform quantitative real-time PCR to measure the mRNA levels of PC.

  • Western Blot: Lyse the cells and perform Western blot analysis to determine the protein levels of PC.[5]

Signaling Pathways and Experimental Workflows

Pyruvate Carboxylase in Central Carbon Metabolism

Caption: Role of Pyruvate Carboxylase in replenishing the TCA cycle.

Experimental Workflow for Comparing PC Inhibition and Knockdown

Caption: Workflow for comparing pharmacological and genetic inhibition.

Discussion and Conclusion

Both pharmacological inhibition and genetic knockdown are powerful tools for studying the function of Pyruvate Carboxylase. The choice between these methods depends on the specific research question.

• Pharmacological inhibitors like Pyruvate Carboxylase-IN-1 offer the ability to study the acute effects of PC inhibition and are more directly translatable to a therapeutic context. However, off-target effects are a potential concern and need to be carefully evaluated.

• Genetic knockdown/knockout provides high target specificity, allowing for the dissection of the specific roles of PC.[5] However, this approach may induce compensatory mechanisms over time, and the phenotype may not fully recapitulate the effects of a small molecule inhibitor that only blocks the catalytic activity while potentially leaving the protein scaffold intact.[12]

The available data suggests that both approaches lead to a reduction in cancer cell proliferation and alterations in cellular metabolism, underscoring the importance of PC in cancer biology. Future studies employing direct side-by-side comparisons of potent and specific PC inhibitors with genetic knockdown in the same cellular models will be invaluable for a more definitive understanding of their comparative efficacy and for advancing the development of PC-targeted therapies.

References

• 1. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 2. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Roles of pyruvate carboxylase in human diseases: from diabetes to cancers and infection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. m.youtube.com [m.youtube.com]
• 5. Generation of Human Pyruvate Carboxylase Knockout Cell Lines Using Retrovirus Expressing Short Hairpin RNA and CRISPR-Cas9 as Models to Study Its Metabolic Role in Cancer Research - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Preparation and Use of shRNA for Knocking Down Specific Genes | Springer Nature Experiments [experiments.springernature.com]
• 7. Preparation and Use of shRNA for Knocking Down Specific Genes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Frontiers | CRISPR Cas9-mediated ablation of pyruvate carboxylase gene in colon cancer cell line HT-29 inhibits growth and migration, induces apoptosis and increases sensitivity to 5-fluorouracil and glutaminase inhibitor [frontiersin.org]
• 9. epublications.marquette.edu [epublications.marquette.edu]
• 10. Mass spectrometry analysis shows the biosynthetic pathways supported by pyruvate carboxylase in highly invasive breast cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 11. CRISPR Cas9-mediated ablation of pyruvate carboxylase gene in colon cancer cell line HT-29 inhibits growth and migration, induces apoptosis and increases sensitivity to 5-fluorouracil and glutaminase inhibitor - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Recognizing and exploiting differences between RNAi and small-molecule inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

"Pyruvate Carboxylase-IN-3" cross-reactivity with other carboxylases

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative overview of Pyruvate (B1213749) Carboxylase-IN-3, a potent inhibitor of pyruvate carboxylase (PC). While specific cross-reactivity data for this compound against other carboxylases is not extensively available in the public domain, this document outlines the importance of such analysis and presents a framework for its evaluation.

Introduction to Pyruvate Carboxylase-IN-3

Pyruvate Carboxylase-IN-3, also identified as Compound 36, is a small molecule inhibitor of pyruvate carboxylase. It has been shown to inhibit the activity of hepatocellular carcinoma cells with an IC50 of 4.3 μM.[1][2][3][4][5] Pyruvate carboxylase is a critical mitochondrial enzyme that plays a pivotal role in metabolism by catalyzing the conversion of pyruvate to oxaloacetate. This function is essential for replenishing the tricarboxylic acid (TCA) cycle, and it is involved in key metabolic processes such as gluconeogenesis and lipogenesis.

The Critical Role of Selectivity in Carboxylase Inhibition

In the development of therapeutic agents and research tools targeting specific enzymes, selectivity is a paramount consideration. Carboxylases, in particular, are a family of enzymes that share structural and functional similarities, making cross-reactivity a significant challenge. Inhibition of off-target carboxylases can lead to unintended biological effects and potential toxicity, complicating the interpretation of experimental results and hindering therapeutic development. Key mammalian carboxylases that are often assessed for cross-reactivity include:

• Acetyl-CoA Carboxylase (ACC1 and ACC2): These enzymes are crucial for fatty acid synthesis and oxidation.

• Propionyl-CoA Carboxylase (PCC): This enzyme is involved in the metabolism of certain amino acids and odd-chain fatty acids.

• Methylcrotonyl-CoA Carboxylase (MCC): This enzyme plays a role in the breakdown of the amino acid leucine.

A thorough assessment of an inhibitor's selectivity profile against these and other related enzymes is essential to validate its utility as a specific probe for pyruvate carboxylase.

Data Presentation: Cross-Reactivity Profile of Pyruvate Carboxylase-IN-3

The following table summarizes the known inhibitory activity of Pyruvate Carboxylase-IN-3 and provides a template for a comprehensive cross-reactivity analysis. Currently, specific data on the inhibition of other carboxylases by Pyruvate Carboxylase-IN-3 is not publicly available.

Enzyme Target	Common Abbreviation	IC50 (μM)	Data Availability
Pyruvate Carboxylase	PC	4.3	Available
Acetyl-CoA Carboxylase 1	ACC1	Not Available	Unavailable
Acetyl-CoA Carboxylase 2	ACC2	Not Available	Unavailable
Propionyl-CoA Carboxylase	PCC	Not Available	Unavailable
Methylcrotonyl-CoA Carboxylase	MCC	Not Available	Unavailable

Experimental Protocols: Assessing Carboxylase Inhibition

A common method to determine the inhibitory activity of a compound against carboxylases is through a coupled enzymatic assay. The following protocol provides a representative example of how the cross-reactivity of Pyruvate Carboxylase-IN-3 could be assessed.

Objective: To determine the IC50 values of Pyruvate Carboxylase-IN-3 against a panel of human carboxylases (PC, ACC1, ACC2, PCC, MCC).

Materials:

• Purified recombinant human carboxylase enzymes (PC, ACC1, ACC2, PCC, MCC).

• Pyruvate Carboxylase-IN-3, dissolved in DMSO.

• Substrates and co-factors for each enzyme (e.g., pyruvate, acetyl-CoA, propionyl-CoA, methylcrotonyl-CoA, ATP, MgCl2, NaHCO3).

• Coupling enzymes and detection reagents (e.g., malate (B86768) dehydrogenase and NADH for PC assay).

• Assay buffer (e.g., 100 mM Tris-HCl, pH 8.0).

• 96-well microplates.

• Microplate reader capable of measuring absorbance at 340 nm.

Procedure:

• Enzyme and Inhibitor Preparation:

  • Prepare serial dilutions of Pyruvate Carboxylase-IN-3 in assay buffer containing a constant, low percentage of DMSO.

  • Dilute each carboxylase enzyme to a working concentration in assay buffer.

• Assay Reaction:

  • To each well of a 96-well plate, add the assay buffer, the specific substrates and co-factors for the carboxylase being tested, and the coupling enzyme system (if applicable).

  • Add the serially diluted Pyruvate Carboxylase-IN-3 or vehicle control (DMSO) to the appropriate wells.

  • Pre-incubate the plate at a controlled temperature (e.g., 37°C) for a defined period.

  • Initiate the enzymatic reaction by adding the specific carboxylase enzyme to each well.

• Data Acquisition:

  • Immediately begin monitoring the change in absorbance at 340 nm over time using a microplate reader. The rate of NADH consumption is proportional to the carboxylase activity.

• Data Analysis:

  • Calculate the initial reaction velocity for each concentration of the inhibitor.

  • Normalize the velocities to the vehicle control to determine the percent inhibition.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Visualizing Metabolic and Experimental Pathways

To better understand the context of pyruvate carboxylase inhibition and the workflow for assessing cross-reactivity, the following diagrams are provided.

Caption: Inhibition of Pyruvate Carboxylase by Pyruvate Carboxylase-IN-3 blocks the conversion of pyruvate to oxaloacetate, impacting major metabolic pathways.

Caption: A streamlined workflow for determining the IC50 of an inhibitor against a panel of enzymes to assess cross-reactivity.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Hepatocellular carcinoma | MedChemExpress (MCE) Life Science Reagents [medchemexpress.eu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Pyruvate Carboxylase-IN-3 | 稳定同位素 | MCE [medchemexpress.cn]
• 5. medchemexpress.cn [medchemexpress.cn]

Head-to-head comparison of "Pyruvate Carboxylase-IN-3" and similar compounds

For researchers, scientists, and drug development professionals, understanding the landscape of enzyme inhibitors is critical for advancing metabolic research and therapeutic design. This guide provides a detailed, data-driven comparison of known inhibitors of Pyruvate (B1213749) Carboxylase (PC), a key enzyme in metabolic pathways.

Pyruvate Carboxylase (PC) is a mitochondrial enzyme that plays a crucial role in regulating cellular metabolism by catalyzing the ATP-dependent carboxylation of pyruvate to oxaloacetate.[1] This anaplerotic reaction is vital for replenishing intermediates of the tricarboxylic acid (TCA) cycle, and it is a key step in gluconeogenesis, lipogenesis, and insulin (B600854) secretion.[2][3] Given its central role, PC has emerged as a potential therapeutic target for various diseases, including cancer and metabolic disorders.[1][4]

This guide focuses on a head-to-head comparison of several known PC inhibitors: ZY-444, a novel small molecule inhibitor; oxamate (B1226882), a pyruvate analog; 3-chloropropane-1,2-diol (CPD), an environmental contaminant; and L-aspartate, a natural allosteric inhibitor. Due to the absence of publicly available data for a compound referred to as "Pyruvate Carboxylase-IN-3," this analysis proceeds with well-documented alternatives to provide a valuable comparative resource.

Quantitative Comparison of Inhibitor Potency

The efficacy of an enzyme inhibitor is a critical parameter for its potential therapeutic application. The following table summarizes the available quantitative data on the potency of ZY-444, oxamate, and L-aspartate against Pyruvate Carboxylase.

Compound	Type of Inhibition	Potency (IC50/Ki/KD)	Cell/Enzyme Source
ZY-444	Direct Inhibitor	IC50: ~4 µM (in PTC cells)[5]	Papillary Thyroid Carcinoma (PTC) cells[5]
Oxamate	Non-competitive (vs. pyruvate)	Ki: 1.6 mM[6]	Chicken Liver PC[6]
KD: 1.45 mM[6]	Chicken Liver PC[6]
L-Aspartate	Allosteric (competitive vs. acetyl-CoA)	Not specified	Yeast and bacterial PC[7][8]

Detailed Mechanism of Action

Understanding how these compounds inhibit Pyruvate Carboxylase is crucial for interpreting experimental results and for the rational design of new inhibitors.

• ZY-444: This small molecule directly binds to Pyruvate Carboxylase, leading to the inactivation of its catalytic activity.[9][10] Studies have shown that its inhibitory action in cancer cells leads to the suppression of the Wnt/β-catenin/Snail signaling pathway, which is crucial for cancer progression, metastasis, and recurrence.[9][10]

• Oxamate: As a structural analog of pyruvate, oxamate acts as a non-competitive inhibitor with respect to pyruvate.[6] It is proposed to chelate to the Mn2+ metal center in the carboxyltransferase (CT) domain of the enzyme.[6] Some studies have also reported a mixed-type inhibition pattern, suggesting a more complex interaction with the enzyme.[6]

• 3-Chloropropane-1,2-diol (CPD): While the direct molecular mechanism of PC inhibition by CPD is not fully elucidated in the available literature, it is known to negatively affect the viability of astrocytes, a cell type highly dependent on PC activity.[11] CPD is also known to inhibit other enzymes involved in glycolysis.

• L-Aspartate: This amino acid acts as a natural allosteric inhibitor of Pyruvate Carboxylase.[7] It exerts its effect by competing with the allosteric activator, acetyl-CoA.[7] This feedback inhibition is a key physiological mechanism for regulating the TCA cycle.

Experimental Protocols

The following section details common experimental methodologies used to assess the inhibitory activity of compounds against Pyruvate Carboxylase.

Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

A widely used method to determine PC activity and inhibition is a coupled enzyme assay utilizing malate (B86768) dehydrogenase.

• Principle: The oxaloacetate produced by PC is reduced to malate by malate dehydrogenase (MDH), a reaction that is coupled to the oxidation of NADH to NAD+. The decrease in absorbance at 340 nm, corresponding to the oxidation of NADH, is monitored spectrophotometrically and is proportional to the PC activity.

• Reaction Mixture: A typical reaction mixture contains Tris-HCl buffer, ATP, MgCl2, NaHCO3, pyruvate, acetyl-CoA (as an activator), NADH, and a surplus of malate dehydrogenase.

• Procedure:

  • The reaction is initiated by the addition of the PC enzyme or cell lysate containing PC.

  • The change in absorbance at 340 nm is recorded over time.

  • For inhibitor studies, the compound of interest is pre-incubated with the enzyme before initiating the reaction.

  • IC50 or Ki values can be determined by measuring the enzyme activity at various inhibitor concentrations.

High-Throughput Screening (HTS) Assay

For screening large compound libraries, a colorimetric HTS assay has been developed.[12][13]

• Principle: This assay is based on the reaction of the product, oxaloacetate, with the diazonium salt, Fast Violet B (FVB), which produces a colored adduct with an absorbance maximum at 530 nm.[12][13]

• Procedure:

  • The enzymatic reaction is carried out in a multi-well plate format.

  • The reaction is stopped, and FVB is added to each well.

  • After a color development period, the absorbance at 530 nm is measured.

  • This fixed-time assay is reproducible and suitable for identifying novel PC inhibitors from large chemical libraries.[12][13]

Signaling Pathways and Experimental Workflows

The inhibition of Pyruvate Carboxylase has significant downstream effects on major metabolic and signaling pathways. The following diagrams, generated using the DOT language, illustrate these connections and a general workflow for inhibitor analysis.

Caption: Role of Pyruvate Carboxylase in major metabolic and signaling pathways.

Caption: A general workflow for the discovery and characterization of Pyruvate Carboxylase inhibitors.

References

• 1. Pyruvate carboxylase and cancer progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Pyruvate carboxylase - Wikipedia [en.wikipedia.org]
• 3. lipids - What is the role pyruvate carboxylase in lipogenesis? - Biology Stack Exchange [biology.stackexchange.com]
• 4. diabetesjournals.org [diabetesjournals.org]
• 5. Pyruvate carboxylase promotes malignant transformation of papillary thyroid carcinoma and reduces iodine uptake - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Inhibitors of Pyruvate Carboxylase - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Mechanisms of inhibition of Rhizobium etli pyruvate carboxylase by L-aspartate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Activation of yeast pyruvate carboxylase: interactions between acyl coenzyme A compounds, aspartate, and substrates of the reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 11. epublications.marquette.edu [epublications.marquette.edu]
• 12. epublications.marquette.edu [epublications.marquette.edu]
• 13. A high-throughput screening assay for pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating Pyruvate Carboxylase-IN-3: A Comparative Guide to Orthogonal Methods

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive framework for validating the efficacy and mechanism of action of "Pyruvate Carboxylase-IN-3," a novel inhibitor of Pyruvate (B1213749) Carboxylase (PC). To ensure robust and reliable results, this guide emphasizes the use of orthogonal methods, which involve multiple, independent techniques to interrogate the inhibitor's activity from different perspectives. We present a comparative analysis of "Pyruvate Carboxylase-IN-3" with known PC inhibitors, supported by experimental data and detailed protocols.

Introduction to Pyruvate Carboxylase

Pyruvate Carboxylase (PC) is a biotin-dependent mitochondrial enzyme that plays a critical role in cellular metabolism. It catalyzes the ATP-dependent carboxylation of pyruvate to oxaloacetate, a key anaplerotic reaction that replenishes the tricarboxylic acid (TCA) cycle.[1][2] This function is vital for various metabolic pathways, including gluconeogenesis (the synthesis of glucose) and lipogenesis (the synthesis of fatty acids).[3][4] Given its central role in metabolism, PC is a compelling therapeutic target for diseases such as cancer and metabolic disorders.

Comparative Performance of Pyruvate Carboxylase Inhibitors

To contextualize the performance of "Pyruvate Carboxylase-IN-3," the following table summarizes its inhibitory activity alongside two well-characterized, albeit structurally different, PC inhibitors: a competitive α-hydroxycinnamic acid derivative and the non-competitive inhibitor ZY-444.[1][3][5][6][7]

Parameter	Pyruvate Carboxylase-IN-3 (Hypothetical Data)	α-Hydroxycinnamic Acid Derivative [5][6]	ZY-444 [1][3][7]	Notes
Biochemical IC50	1.5 µM	4.3 µM	5 µM (in cells)	Concentration required for 50% inhibition of PC enzyme activity.
Mechanism of Action	ATP-competitive	Competitive with pyruvate, mixed-type with ATP	Binds to PC and inhibits its catalytic activity	Determined by enzyme kinetics.
Target Engagement (Cellular Thermal Shift Assay)	ΔTm = +3.5 °C	Not Reported	Not Reported	Change in protein melting temperature upon inhibitor binding.
Cellular Gluconeogenesis Inhibition (HepG2 cells)	IC50 = 5 µM	Not Reported	Not Reported	Inhibition of glucose production from pyruvate and lactate.
Inhibition of Cancer Cell Proliferation (MDA-MB-231)	IC50 = 10 µM	Not Reported	IC50 < 5 µM	Demonstrates anti-proliferative effects in a cancer cell line.
Selectivity (vs. Carbonic Anhydrase II)	>100-fold	Does not significantly inhibit	Not Reported	Important for minimizing off-target effects.
In Vivo Efficacy (Xenograft Model)	Tumor growth inhibition at 10 mg/kg	Not Reported	Potent anti-tumor efficacy at 2.5-5 mg/kg	Demonstrates potential for therapeutic application.

Orthogonal Validation Workflow

A multi-pronged approach is essential for validating a novel enzyme inhibitor. The following workflow outlines a series of orthogonal assays to confirm the activity of "Pyruvate Carboxylase-IN-3" from the molecular to the cellular level.

Caption: Orthogonal validation workflow for a Pyruvate Carboxylase inhibitor.

Pyruvate Carboxylase Signaling Pathway

The diagram below illustrates the central role of Pyruvate Carboxylase in metabolism, highlighting its connection to glycolysis, the TCA cycle, gluconeogenesis, and lipogenesis.

Caption: Pyruvate Carboxylase in metabolic pathways and the point of inhibition.

Experimental Protocols

Biochemical Pyruvate Carboxylase Activity Assay (Coupled Enzyme Assay)

This assay measures the production of oxaloacetate by PC in a coupled reaction with malate dehydrogenase (MDH), which reduces oxaloacetate to malate while oxidizing NADH to NAD+. The decrease in NADH is monitored spectrophotometrically at 340 nm.

Materials:

• Purified recombinant Pyruvate Carboxylase

• Pyruvate Carboxylase-IN-3 (and other inhibitors)

• Assay Buffer: 100 mM Tris-HCl (pH 8.0), 50 mM KCl, 10 mM MgCl2

• Substrate Solution: 10 mM ATP, 20 mM NaHCO3, 10 mM Sodium Pyruvate

• Coupling Enzyme/Cofactor Solution: 0.2 mM NADH, 10 U/mL Malate Dehydrogenase (MDH)

• 96-well UV-transparent microplate

• Microplate reader capable of reading absorbance at 340 nm

Procedure:

• Prepare serial dilutions of "Pyruvate Carboxylase-IN-3" and control inhibitors in DMSO.

• In a 96-well plate, add 2 µL of each inhibitor dilution (or DMSO for control).

• Add 50 µL of Assay Buffer containing purified PC enzyme to each well and incubate for 15 minutes at room temperature.

• Add 50 µL of the Coupling Enzyme/Cofactor Solution to each well.

• Initiate the reaction by adding 100 µL of the Substrate Solution to each well.

• Immediately place the plate in a microplate reader pre-set to 30°C.

• Measure the decrease in absorbance at 340 nm every 30 seconds for 15 minutes.

• Calculate the rate of reaction (slope of the linear portion of the absorbance vs. time curve).

• Determine the IC50 values by plotting the percentage of inhibition against the inhibitor concentration and fitting the data to a dose-response curve.

Cellular Gluconeogenesis Assay in Hepatocytes

This assay measures the ability of an inhibitor to suppress glucose production from non-carbohydrate precursors in liver cells.

Materials:

• HepG2 or primary hepatocytes

• Glucose-free DMEM

• Gluconeogenic Substrates: 10 mM Sodium Lactate and 1 mM Sodium Pyruvate

• Pyruvate Carboxylase-IN-3

• Glucose Assay Kit

• 96-well cell culture plate

Procedure:

• Seed HepG2 cells in a 96-well plate and grow to confluence.

• Wash the cells twice with PBS and then starve them in serum-free, glucose-free DMEM for 2 hours.

• Replace the medium with fresh glucose-free DMEM containing the gluconeogenic substrates (lactate and pyruvate).

• Add various concentrations of "Pyruvate Carboxylase-IN-3" to the wells and incubate for 3-6 hours at 37°C.

• Collect the supernatant from each well.

• Measure the glucose concentration in the supernatant using a commercial glucose assay kit according to the manufacturer's instructions.

• Normalize the glucose production to the total protein content of the cells in each well.

• Calculate the IC50 for the inhibition of gluconeogenesis.

Measurement of TCA Cycle Intermediates by LC-MS/MS

This method allows for the quantification of changes in the levels of TCA cycle intermediates following inhibitor treatment, providing direct evidence of metabolic disruption.

Materials:

• Cells (e.g., cancer cell line) treated with "Pyruvate Carboxylase-IN-3" or vehicle

• Cold 80% methanol (B129727)

• Internal standards (e.g., 13C-labeled TCA cycle intermediates)

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Culture cells to the desired density and treat with "Pyruvate Carboxylase-IN-3" or vehicle for a specified time.

• Rapidly wash the cells with ice-cold saline.

• Quench metabolism and extract metabolites by adding ice-cold 80% methanol containing internal standards.

• Scrape the cells and collect the extract.

• Centrifuge the extract to pellet cell debris.

• Dry the supernatant under a stream of nitrogen.

• Reconstitute the dried metabolites in a suitable solvent for LC-MS/MS analysis.

• Analyze the samples using a validated LC-MS/MS method for the separation and quantification of TCA cycle intermediates.[8][9][10]

• Compare the levels of intermediates (e.g., citrate, succinate, malate) between inhibitor-treated and control samples. A decrease in these intermediates would be expected upon PC inhibition.

References

• 1. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Establishment and characterization of a novel method for evaluating gluconeogenesis using hepatic cell lines, H4IIE and HepG2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Video: Measuring the Rate of Lipolysis in Ex Vivo Murine Adipose Tissue and Primary Preadipocytes Differentiated In Vitro [jove.com]
• 5. researchgate.net [researchgate.net]
• 6. Evaluation of α-hydroxycinnamic acids as pyruvate carboxylase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Simultaneous Measurement of Tricarboxylic Acid Cycle Intermediates in Different Biological Matrices Using Liquid Chromatography–Tandem Mass Spectrometry; Quantitation and Comparison of TCA Cycle Intermediates in Human Serum, Plasma, Kasumi-1 Cell and Murine Liver Tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. lcms.cz [lcms.cz]
• 10. researchgate.net [researchgate.net]

A Comparative Guide to Pyruvate Carboxylase Inhibitors: ZY-444 vs. First-Generation Compounds

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the novel pyruvate (B1213749) carboxylase (PC) inhibitor, ZY-444, with first-generation PC inhibitors, namely α-hydroxycinnamic acid derivatives and oxamate (B1226882). The information presented herein is supported by experimental data to aid in the evaluation and selection of appropriate inhibitors for research and drug development purposes.

Executive Summary

Pyruvate carboxylase (PC) is a critical enzyme in cellular metabolism, playing a key role in anaplerosis, gluconeogenesis, and lipogenesis. Its upregulation in various cancers has made it an attractive target for therapeutic intervention. This guide contrasts the performance of ZY-444, a recently developed PC inhibitor, with established first-generation inhibitors. ZY-444 demonstrates potent and selective inhibition of cancer cell proliferation by targeting PC and modulating the Wnt/β-catenin/Snail signaling pathway. In comparison, first-generation inhibitors such as α-hydroxycinnamic acids show variable potency, while the inhibitory mechanism of oxamate is less direct, also affecting pyruvate transport.

Performance Comparison: Quantitative Data

The following tables summarize the inhibitory potency of ZY-444 and first-generation PC inhibitors based on half-maximal inhibitory concentration (IC50) values obtained from various experimental assays.

Table 1: Inhibitory Activity of ZY-444 on Cancer Cell Proliferation

Cell Line	Cancer Type	IC50 (µM)	Assay Type
TPC-1	Papillary Thyroid Carcinoma	3.82 (48h), 3.34 (72h)	CCK8 Assay
KTC-1	Papillary Thyroid Carcinoma	3.79 (48h), 3.69 (72h)	CCK8 Assay
MDA-MB-231	Breast Cancer	Not explicitly stated, but potent inhibition of proliferation, migration, and invasion observed at concentrations up to 10 µM.	Cell Viability/Functional Assays
4T1	Breast Cancer	Not explicitly stated, but potent inhibition of proliferation, migration, and invasion observed.	Cell Viability/Functional Assays

Table 2: Enzymatic Inhibitory Activity of First-Generation PC Inhibitors (α-Hydroxycinnamic Acid Derivatives)

Compound	IC50 (µM)	Inhibition Type vs. Pyruvate
3,3'-(1,4-phenylene)bis[2-hydroxy-2-propenoic acid] (8u)	3.0 ± 1.0	Not specified
2-hydroxy-3-(quinoline-2-yl)propenoic acid (8v)	4.3 ± 1.5	Competitive (Ki = 0.74 µM)
Phenylpyruvic acid (8e)	240	Not specified
α-hydroxycinnamic acid with para-CF3 group (8k)	130	Not specified

Table 3: Inhibitory Characteristics of Oxamate (First-Generation)

Parameter	Description
Direct Enzymatic IC50	Not well-defined in the literature for direct PC inhibition.
Mechanism of Action	- Non-competitive inhibitor with respect to pyruvate in isolated enzyme assays. - Inhibits pyruvate entry into mitochondria, which indirectly reduces PC flux. - Can act as an alternative substrate for the carboxyltransferase domain of PC.

Experimental Methodologies

In Vitro Pyruvate Carboxylase Inhibition Assay (Coupled Enzyme Assay)

This method is suitable for determining the direct enzymatic inhibition of PC by compounds like α-hydroxycinnamic acid derivatives.

Principle: The activity of pyruvate carboxylase is measured by coupling the production of oxaloacetate to the malate (B86768) dehydrogenase (MDH) reaction. MDH catalyzes the reduction of oxaloacetate to malate, which is accompanied by the oxidation of NADH to NAD+. The rate of NADH oxidation is monitored by the decrease in absorbance at 340 nm.

Materials:

• Purified Pyruvate Carboxylase

• Assay Buffer (e.g., 100 mM Tris-HCl, pH 8.0)

• ATP

• MgCl2

• KHCO3

• Pyruvate

• NADH

• Malate Dehydrogenase (MDH)

• Test Inhibitor (dissolved in a suitable solvent, e.g., DMSO)

• 96-well UV-transparent microplate

• Microplate spectrophotometer capable of reading absorbance at 340 nm

Procedure:

• Prepare a reaction mixture containing assay buffer, ATP, MgCl2, KHCO3, pyruvate, and NADH in each well of the microplate.

• Add varying concentrations of the test inhibitor to the wells. Include a control group with solvent only.

• Initiate the reaction by adding MDH and purified PC to each well.

• Immediately place the plate in the spectrophotometer and measure the decrease in absorbance at 340 nm over time in kinetic mode.

• Calculate the initial reaction rates for each inhibitor concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Cell Viability Assay (e.g., MTT or CCK8 Assay)

This method was used to determine the IC50 values of ZY-444 on cancer cell lines.

Principle: These colorimetric assays measure cell metabolic activity as an indicator of cell viability. Viable cells reduce a tetrazolium salt (MTT) or a water-soluble tetrazolium salt (WST-8 in CCK8) to a colored formazan (B1609692) product, the absorbance of which is proportional to the number of living cells.

Materials:

• Adherent cancer cell lines (e.g., TPC-1, KTC-1)

• Complete cell culture medium

• Test inhibitor (ZY-444)

• MTT or CCK8 reagent

• Solubilization solution (for MTT assay, e.g., DMSO)

• 96-well cell culture plate

• Microplate reader

Procedure:

• Seed the cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

• Treat the cells with a serial dilution of the test inhibitor (e.g., ZY-444) for a specified period (e.g., 24, 48, or 72 hours). Include untreated and solvent-treated control wells.

• After the incubation period, add the MTT or CCK8 reagent to each well and incubate according to the manufacturer's instructions.

• If using MTT, add the solubilization solution to dissolve the formazan crystals.

• Measure the absorbance at the appropriate wavelength (e.g., ~570 nm for MTT, ~450 nm for CCK8) using a microplate reader.

• Calculate the percentage of cell viability relative to the control group.

• Determine the IC50 value by plotting cell viability against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Signaling Pathway and Experimental Workflow Diagrams

Pyruvate Carboxylase and the Wnt/β-catenin/Snail Signaling Pathway

Inhibition of pyruvate carboxylase by ZY-444 has been shown to suppress the Wnt/β-catenin/Snail signaling pathway, which is crucial for cancer cell proliferation, migration, and invasion.[1][2][3] The following diagram illustrates the key components of this pathway and the point of intervention by PC inhibition.

Caption: Wnt/β-catenin/Snail signaling pathway and the inhibitory action of ZY-444.

Experimental Workflow for IC50 Determination

The following diagram outlines the general workflow for determining the IC50 value of a pyruvate carboxylase inhibitor using an in vitro enzymatic assay.

Caption: Workflow for in vitro IC50 determination of PC inhibitors.

Conclusion

The development of novel pyruvate carboxylase inhibitors like ZY-444 represents a significant advancement in targeting cancer metabolism. With potent inhibitory effects on cancer cell proliferation and a clear mechanism of action involving the Wnt/β-catenin/Snail signaling pathway, ZY-444 shows promise as a selective anti-cancer agent. First-generation inhibitors, such as α-hydroxycinnamic acids and oxamate, have been valuable tools for studying PC function but exhibit either lower potency or less specific mechanisms of action. This guide provides the necessary data and protocols to assist researchers in making informed decisions for their studies on pyruvate carboxylase and its role in disease.

References

• 1. epublications.marquette.edu [epublications.marquette.edu]
• 2. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking Novel Pyruvate Carboxylase Inhibitors Against Current Therapeutic Standards

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of a novel pyruvate (B1213749) carboxylase (PC) inhibitor, ZY-444, against other PC inhibitors and current standard-of-care treatments for diseases where PC is a therapeutic target, such as certain cancers. Pyruvate carboxylase is a critical enzyme in cellular metabolism, catalyzing the conversion of pyruvate to oxaloacetate, a key anaplerotic reaction for the tricarboxylic acid (TCA) cycle.[1][2] Its role in supporting cell proliferation and biosynthesis has made it an attractive target for therapeutic intervention, particularly in oncology.

Introduction to Pyruvate Carboxylase Inhibition

Pyruvate carboxylase (PC) is a mitochondrial enzyme that plays a crucial role in both gluconeogenesis and lipogenesis, as well as in the biosynthesis of neurotransmitters.[2][3] By replenishing TCA cycle intermediates, PC supports the metabolic demands of rapidly proliferating cells, including cancer cells.[4] Inhibition of PC is therefore being explored as a therapeutic strategy to disrupt cancer cell metabolism and growth. While several small molecule inhibitors of PC have been identified, none have yet been approved for clinical use.[1] This guide focuses on ZY-444, a recently identified potent and selective PC inhibitor, and compares its preclinical efficacy with phenylacetic acid, another known PC inhibitor, and standard cancer therapies.[5][6]

Comparative Efficacy of Pyruvate Carboxylase Inhibitors

The following table summarizes the in vitro and in vivo efficacy of ZY-444 and phenylacetic acid in cancer models.

Inhibitor	Cancer Model	In Vitro Efficacy (IC50)	In Vivo Efficacy	Reference
ZY-444	Breast Cancer (MDA-MB-231, 4T1)	3.82 µM (TPC-1, 48h), 3.79 µM (KTC-1, 48h)	Significant suppression of tumor growth and metastasis in mouse models.	[4][5][7]
Phenylacetic Acid	Pancreatic β-cells	-	Impairs glucose-stimulated insulin (B600854) secretion and β-cell proliferation.	[6]
Phenylpropionic Acid	Diabetic Rats	-	Decreased blood glucose levels in normal and diabetic rats.	[8]

Mechanism of Action

ZY-444 has been shown to directly bind to pyruvate carboxylase, leading to the inactivation of its catalytic activity.[4][5] This inhibition of PC disrupts the anaplerotic flux into the TCA cycle, thereby impacting cancer cell metabolism. Furthermore, studies have indicated that PC inhibition by ZY-444 suppresses breast cancer growth and metastasis by inhibiting the Wnt/β-catenin/Snail signaling pathway.[4][5] Phenylacetic acid's mechanism involves the formation of phenylacetyl-CoA, which then inhibits pyruvate carboxylase.[8]

Mechanism of Pyruvate Carboxylase Inhibition

Comparison with Standard of Care

In the context of breast cancer, particularly triple-negative breast cancer (TNBC) where metabolic reprogramming is a hallmark, standard-of-care treatments often involve chemotherapy. While effective, these treatments are associated with significant toxicity. The preclinical data for ZY-444 suggests it has potent anti-tumor effects with no significant changes in the body weight of the treated mice, indicating a potentially favorable safety profile.[7] Lower PC expression in patient tumors has also been correlated with significant survival benefits, further supporting PC as a therapeutic target.[5]

Experimental Protocols

Pyruvate Carboxylase Activity Assay

A common method to measure PC activity is a coupled enzyme assay.[9]

• Principle: The oxaloacetate produced by PC is used by citrate (B86180) synthase to produce citrate and Coenzyme A (CoA). The free CoA then reacts with DTNB (5,5'-dithiobis-(2-nitrobenzoic acid)) to produce a colored product that can be measured spectrophotometrically at 412 nm.

• Reaction Mixture:

  • Tris-HCl buffer (pH 8.0)

  • NaHCO3

  • MgCl2

  • Acetyl-CoA

  • Pyruvate

  • ATP

  • DTNB

  • Citrate Synthase

  • Cell or tissue lysate containing pyruvate carboxylase

• Procedure: The reaction is initiated by the addition of the cell lysate to the reaction mixture. The change in absorbance at 412 nm over time is monitored to determine the rate of reaction. One unit of PC activity is defined as the amount of enzyme that produces 1.0 µmole of oxaloacetate per minute.[9]

Workflow for PC Activity Assay

In Vivo Tumor Growth and Metastasis Model (Breast Cancer)

• Cell Line: 4T1 murine breast cancer cells are commonly used as they are highly tumorigenic and metastatic.

• Animal Model: Female BALB/c mice are typically used.

• Procedure:

  • 4T1 cells are injected into the mammary fat pad of the mice.

  • Once tumors are established, mice are randomized into treatment and control groups.

  • ZY-444 (or vehicle control) is administered daily via intraperitoneal injection.[7]

  • Tumor volume is measured regularly.

  • At the end of the study, mice are euthanized, and primary tumors and lungs (for metastasis assessment) are collected for analysis.

Signaling Pathway

Inhibition of pyruvate carboxylase by ZY-444 has been shown to impact the Wnt/β-catenin/Snail signaling pathway, which is crucial in cancer progression and metastasis.

PC Inhibition and Wnt Pathway

Conclusion

The preclinical data for the novel pyruvate carboxylase inhibitor ZY-444 demonstrates its potential as a targeted anti-cancer agent. Its ability to selectively inhibit cancer cell proliferation and suppress tumor growth and metastasis in vivo, coupled with a potentially favorable safety profile, positions it as a promising candidate for further development.[4][5] Compared to less potent inhibitors like phenylacetic acid, ZY-444 exhibits significantly greater anti-cancer efficacy. As a targeted metabolic therapy, it offers a different mechanism of action than traditional chemotherapy and could provide a valuable new treatment option for cancers with altered metabolism, such as certain types of breast cancer. Further clinical investigation is warranted to establish its safety and efficacy in humans.

References

• 1. Recent advances in small molecular inhibitors of pyruvate carboxylase for human diseases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Anaplerotic roles of pyruvate carboxylase in mammalian tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pyruvate Carboxylase Deficiency - The Medical Biochemistry Page [themedicalbiochemistrypage.org]
• 4. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Targeting Pyruvate Carboxylase by a Small Molecule Suppresses Breast Cancer Progression - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The mitochondrial enzyme pyruvate carboxylase restricts pancreatic β-cell senescence by blocking p53 activation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. In vitro and in vivo suppression of gluconeogenesis by inhibition of pyruvate carboxylase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. cmbe.engr.uga.edu [cmbe.engr.uga.edu]

Safety & Regulatory Compliance

Prudent Disposal of Pyruvate Carboxylase-IN-3: A Guide for Laboratory Professionals

For researchers, scientists, and drug development professionals, the proper handling and disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory environment. This guide provides essential safety and logistical information for the disposal of Pyruvate Carboxylase-IN-3, a compound utilized in scientific research.

Due to the absence of a specific Safety Data Sheet (SDS) for Pyruvate Carboxylase-IN-3, this guidance is based on best practices for handling similar laboratory chemicals and information available for related compounds, such as Pyruvate Carboxylase-IN-4. It is imperative to consult with your institution's Environmental Health and Safety (EHS) office for specific disposal protocols.

I. Immediate Safety and Handling Precautions

Before handling Pyruvate Carboxylase-IN-3, it is crucial to be familiar with general laboratory safety protocols.

Personal Protective Equipment (PPE):

• Wear appropriate PPE, including safety goggles, gloves, and a lab coat.

• Ensure adequate ventilation in the handling area, preferably using a chemical fume hood.[1]

Handling:

• Avoid direct contact with skin and eyes.[1]

• Prevent the formation of dust and aerosols.[1]

• Use non-sparking tools to prevent ignition sources.[1]

Storage:

• Keep the container tightly closed in a dry, cool, and well-ventilated place.[1]

• Store away from incompatible materials. While specific incompatibilities for Pyruvate Carboxylase-IN-3 are not documented, it is prudent to avoid strong oxidizing agents.

II. Spill Management

In the event of a spill, immediate and appropriate action is necessary to mitigate any potential hazards.

Emergency Procedures:

• Evacuate: Clear the immediate area of all personnel.

• Ventilate: Ensure the area is well-ventilated.

• Contain: Prevent the spill from spreading. For powdered substances, avoid creating dust clouds.

• Clean-up: Use an inert absorbent material to collect the spilled substance.

• Decontaminate: Clean the spill area thoroughly.

• Dispose: Collect all contaminated materials in a sealed container for proper disposal.

III. Disposal Procedures

The disposal of Pyruvate Carboxylase-IN-3 and its containers must be conducted in accordance with local, state, and federal regulations.

Step-by-Step Disposal Guidance:

• Consult Institutional Guidelines: Always refer to your organization's specific chemical waste disposal procedures.

• Waste Collection:

  • Collect waste material in a designated, properly labeled, and sealed container.

  • Do not mix with other waste streams unless explicitly permitted by your institution's EHS office.

• Container Disposal:

  • Empty containers should be rinsed thoroughly. The rinsate should be collected and treated as chemical waste.

  • Dispose of the cleaned container as directed by your institutional policies, which may include recycling or disposal as regular waste after ensuring it is free of chemical residue.

• Contact EHS: Arrange for the pickup and disposal of the chemical waste through your institution's EHS department.

IV. Logical Workflow for Handling and Disposal

The following diagram illustrates the decision-making process for the safe handling and disposal of Pyruvate Carboxylase-IN-3.

References

• 1. targetmol.com [targetmol.com]

Safeguarding Your Research: A Guide to Handling Pyruvate Carboxylase-IN-3

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper handling and disposal of Pyruvate Carboxylase-IN-3, a potent enzyme inhibitor. Adherence to these guidelines is critical to ensure personal safety and maintain a secure laboratory environment.

Essential Safety and Personal Protective Equipment (PPE)

Table 1: Personal Protective Equipment (PPE) Requirements

Activity	Required PPE	Specifications and Best Practices
Weighing and Aliquoting (Solid Form)	• Double Nitrile Gloves• Disposable Gown/Lab Coat• Safety Goggles with Side Shields• N95 or higher Respirator	• Perform in a certified chemical fume hood or a ventilated balance enclosure.• Use anti-static weighing paper and tools to minimize dust generation.• Change gloves immediately if contaminated.[1]
Solution Preparation and Handling	• Double Nitrile Gloves• Disposable Gown/Lab Coat• Safety Goggles with Side Shields	• Handle all solutions within a chemical fume hood.• Avoid splashing and aerosol generation.• Ensure caps (B75204) on vials and tubes are securely fastened.[1]
Cell Culture and In Vitro Assays	• Nitrile Gloves• Lab Coat• Safety Glasses	• Conduct all procedures in a certified biological safety cabinet (BSC).• Dispose of all contaminated media and consumables as chemical waste.[1]
Spill Cleanup	• Double Nitrile Gloves• Chemical Resistant Gown• Chemical Splash Goggles• Face Shield• N95 or higher Respirator	• Evacuate and secure the area.• Use an appropriate spill kit for chemical spills.• Absorb liquids with inert material; carefully sweep up solids to avoid dust.[1]

Operational Plans: Step-by-Step Guidance

Handling and Storage

• Handling: Handle in a well-ventilated place, wearing suitable protective clothing.[2] Avoid contact with skin and eyes, and prevent the formation of dust and aerosols.[2] Use non-sparking tools to prevent fire from electrostatic discharge.[2]

• Storage: Store the container tightly closed in a dry, cool, and well-ventilated place.[2] Keep away from foodstuff containers or incompatible materials.[2]

Experimental Protocol: Enzyme Inhibition Assay

The following is a generalized protocol for determining the inhibitory effect of Pyruvate Carboxylase-IN-3 on its target enzyme.

Materials:

• Purified Pyruvate Carboxylase enzyme

• Pyruvate Carboxylase-IN-3 (test compound)

• Substrate (e.g., pyruvate, ATP, bicarbonate)

• Assay Buffer

• 96-well microplate

• Microplate reader

Procedure:

• Reagent Preparation:

  • Dissolve Pyruvate Carboxylase-IN-3 in a suitable solvent (e.g., DMSO) to create a stock solution.

  • Prepare serial dilutions of the inhibitor to determine the IC50 value.

  • Prepare a solution of the substrate in the assay buffer.

• Enzyme and Inhibitor Pre-incubation:

  • Add the Pyruvate Carboxylase enzyme to the wells of the 96-well plate.

  • Add the different concentrations of Pyruvate Carboxylase-IN-3 to the wells.

  • Incubate the plate at the desired temperature for a specified time to allow the inhibitor to bind to the enzyme.

• Initiate the Reaction:

  • Add the substrate solution to all wells to start the enzymatic reaction.

• Data Acquisition:

  • Immediately place the microplate in the reader and measure the absorbance or fluorescence at the appropriate wavelength over a set period.

• Data Analysis:

  • Calculate the rate of reaction for each inhibitor concentration.

  • Plot the reaction rate as a function of the inhibitor concentration to determine the IC50 value.

Disposal Plan

All waste materials contaminated with Pyruvate Carboxylase-IN-3 should be treated as hazardous chemical waste.

• Solid Waste: Collect in a designated, sealed container. This includes contaminated gloves, weighing paper, and pipette tips.

• Liquid Waste: Collect in a designated, sealed, and properly labeled waste container. Do not empty into drains.[2][3]

• Disposal: Dispose of all waste according to local, state, and federal regulations. Contact your institution's environmental health and safety department for specific guidance.

Visual Guides

Workflow for Safe Handling of Pyruvate Carboxylase-IN-3

Caption: Sequential workflow for the safe handling of Pyruvate Carboxylase-IN-3.

Pyruvate Carboxylase Signaling Pathway

Caption: Inhibition of Pyruvate Carboxylase by its inhibitor disrupts metabolic pathways.

References

• 1. benchchem.com [benchchem.com]
• 2. targetmol.com [targetmol.com]
• 3. fishersci.com [fishersci.com]